Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Properties of Functionalized Cyclobutane Carboxylates

A Senior Application Scientist's Perspective on Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate and its Precursors

This guide provides a comprehensive overview of the physical properties, synthesis, and characterization of key intermediates leading to functionalized cyclobutane structures, with a focus on the pathway to Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. Given the limited direct literature on the title compound, this document emphasizes the well-established synthesis and properties of its crucial precursor, 3-oxocyclobutanecarboxylic acid, and its corresponding methyl ester. This approach provides researchers and drug development professionals with a robust foundation for the synthesis of a variety of substituted cyclobutane scaffolds.

The cyclobutane motif is a valuable building block in medicinal chemistry, offering a unique three-dimensional geometry that can lead to improved pharmacological properties. 3-Oxocyclobutanecarboxylic acid serves as a versatile starting material for a wide range of pharmaceutical intermediates, including inhibitors for kinases, CETP, and thrombin, as well as agents for autoimmune diseases and cancer.[1][2][3]

Physicochemical Properties of Key Intermediates

The physical and chemical properties of the foundational precursor, 3-oxocyclobutanecarboxylic acid, and its methyl ester are summarized below. These properties are essential for designing reaction conditions and purification strategies.

Property	3-Oxocyclobutanecarboxylic acid	Methyl 3-oxocyclobutane-1-carboxylate
CAS Number	23761-23-1[1][4]	695-95-4[5][6]
Molecular Formula	C₅H₆O₃[4]	C₆H₈O₃[6][7]
Molecular Weight	114.10 g/mol [3]	128.13 g/mol [7]
Appearance	White solid[1][3]	Colorless liquid[5][6]
Melting Point	68-72 °C[4]	Not Applicable
Boiling Point	Not available	188.0±33.0 °C (Predicted)[5]
Solubility	Slightly soluble in water[1][5]	Slightly soluble in water[5]

Synthetic Workflow: From Precursor to Functionalized Cyclobutane

The synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate can be envisioned as a multi-step process starting from the robust synthesis of 3-oxocyclobutanecarboxylic acid. The following sections detail the established protocol for the precursor and the conceptual pathway to the target molecule.

Experimental Protocol: Synthesis of 3-Oxocyclobutanecarboxylic Acid

This protocol is adapted from established patent literature, which describes a high-yield synthesis from commercially available starting materials.[2]

Step 1: Synthesis of 1,3-dibromoacetone

• In a suitable reaction vessel, dissolve acetone in ethanol.

• At room temperature, slowly add bromine to the solution. The molar ratio of acetone to bromine should be in the range of 1:1.5 to 1:2.5.[2]

• Allow the reaction to stir at room temperature for 10-16 hours.[2]

• After the reaction is complete, remove the ethanol, excess acetone, and the generated hydrogen bromide by distillation to obtain 1,3-dibromoacetone.

Step 2: Synthesis of 3,3-dicyanocyclobutanone

• In a separate reaction vessel, dissolve malononitrile in N,N-dimethylformamide (DMF).

• Add sodium iodide as an activator and tetrabutylammonium bromide as a phase-transfer catalyst.[2]

• Add potassium carbonate as the base.

• Add the 1,3-dibromoacetone from Step 1 to the mixture, maintaining a molar ratio of malononitrile to 1,3-dibromoacetone between 1:1.0 and 1:1.5.[2]

• Heat the mixture to 60-90 °C and stir for 16-24 hours.[2]

• Upon completion, cool the reaction to room temperature and remove the DMF under reduced pressure.

• Wash the residue with water and extract with toluene. The toluene layer is then washed, dried, and the solvent is removed under reduced pressure to yield crude 3,3-dicyanocyclobutanone, which can be further purified by distillation.

Step 3: Synthesis of 3-Oxocyclobutanecarboxylic Acid

• Suspend the 3,3-dicyanocyclobutanone from Step 2 in a 1-6M aqueous solution of hydrochloric acid.[2]

• Reflux the mixture at 70-100 °C for 16-24 hours.[2]

• After the reaction, evaporate the mixture to dryness.

• The residue is then washed with toluene and water, dried, and the solvent is evaporated to give the crude 3-oxocyclobutanecarboxylic acid.

• Recrystallization from a suitable solvent like methyl tertiary butyl ether can be performed to obtain the pure product.[2]

Characterization of 3-Oxocyclobutanecarboxylic Acid

The structure of the synthesized 3-oxocyclobutanecarboxylic acid can be confirmed by spectroscopic methods.

• ¹H NMR (500 MHz, CDCl₃): δ 10.80 (1H, br. s., -COOH), 3.43-3.51 (2H, m), 3.26-3.40 (3H, m).[2][8]

• ¹³C NMR (126 MHz, CDCl₃): δ 203.14, 180.17, 51.64 (2C), 27.32.[8]

Conceptual Pathway to Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

The following steps outline a logical synthetic route from the prepared 3-oxocyclobutanecarboxylic acid to the target compound.

Step 4: Esterification to Methyl 3-oxocyclobutane-1-carboxylate The carboxylic acid can be converted to its methyl ester using standard esterification methods, such as reaction with methanol in the presence of a catalytic amount of strong acid (e.g., sulfuric acid) or by using a milder reagent like trimethylsilyldiazomethane.

Step 5: Cyanation The introduction of a cyano group at the C1 position can be achieved through various methods. A plausible approach involves the conversion of the C1-H to a leaving group, followed by nucleophilic substitution with a cyanide salt. Alternatively, a Strecker-type synthesis could be envisioned under appropriate conditions.

Step 6: Reduction of the Ketone The ketone at the C3 position can be selectively reduced to a hydroxyl group using a variety of reducing agents. Sodium borohydride (NaBH₄) in an alcoholic solvent is a common and mild reagent for this transformation, which would likely not affect the ester or cyano groups.

Visualization of the Synthetic Workflow

The following diagram illustrates the proposed synthetic pathway from the starting materials to the conceptualized target molecule.

Caption: Synthetic workflow from starting materials to the target molecule.

References

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In-Depth Technical Guide: Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in Modern Drug Discovery

Executive Summary

In the contemporary landscape of medicinal chemistry, the strategic transition from planar, sp²-hybridized aromatic systems to topologically complex, sp³-rich scaffolds is a proven methodology to enhance pharmacokinetic profiles and reduce off-target toxicity. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) represents a premium building block in this paradigm. Functioning as a highly versatile small molecule scaffold[1], it provides drug developers with a rigid cyclobutane core equipped with three distinct, orthogonal functional handles: a cyano group, a methyl ester, and a hydroxyl group. This whitepaper details its physicochemical properties, structural utility, and the causal methodologies behind its synthesis and integration into pharmaceutical pipelines.

Physicochemical Profiling

Understanding the baseline quantitative data of this scaffold is critical for downstream reaction planning and formulation. The core properties are summarized in Table 1 below.

Table 1: Physicochemical and Identification Properties

Property	Value
Chemical Name	Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate
CAS Number	1497856-61-7
Molecular Formula	C₇H₉NO₃
Molecular Weight	155.15 g/mol
InChI Key	AVWQIPNPTBIKGI-UHFFFAOYSA-N
Physical Form	Powder
Hazard Statements	H302, H312, H315, H319, H332, H335

Structural Significance in Drug Design

The architectural value of cyclobutane derivatives, such as those related to 3-oxocyclobutanecarboxylates, is increasingly recognized in the synthesis of advanced pharmaceutical agents[2].

• High Fsp³ Fraction: Replacing flat phenyl rings with cyclobutanes increases the fraction of sp³ carbons (Fsp³). This directly correlates with improved aqueous solubility and decreased promiscuous protein binding.

• Vector Projection: The geminal cyano and ester groups at C1, combined with the hydroxyl group at C3, project substituents at highly specific angles. This allows for precise spatial targeting within enzymatic binding pockets.

• Metabolic Stability: Unlike benzylic positions on aromatic rings which are highly susceptible to cytochrome P450-mediated oxidation, the cyclobutane core offers a robust, metabolically stable alternative.

Figure 1: Medicinal chemistry utility and vector projection of the sp3-rich cyclobutane scaffold.

Synthetic Methodology & Causality

The construction of highly functionalized cyclobutanes often relies on the reaction of active methylene compounds with ambident electrophiles. Epichlorohydrin is a common, highly effective electrophile used in the synthesis of such complex cyclic scaffolds[3]. The synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate proceeds via a tandem epoxide-opening/intramolecular alkylation sequence.

Step-by-Step Experimental Workflow

Step 1: Enolate Generation

• Action: Dissolve methyl cyanoacetate (1.0 eq) in anhydrous methanol at 0 °C under an inert argon atmosphere. Slowly add sodium methoxide (NaOMe, 1.1 eq).

• Causality: NaOMe is strictly selected over other bases (e.g., NaOEt or KOtBu) to prevent unwanted transesterification of the methyl ester. The base deprotonates the active methylene, generating a highly nucleophilic enolate.

Step 2: Epoxide Alkylation

• Action: Add epichlorohydrin (1.1 eq) dropwise to the enolate solution, maintaining the temperature strictly at 0 °C for 2 hours.

• Causality: Epichlorohydrin features two electrophilic sites. The enolate selectively attacks the less sterically hindered terminal epoxide carbon (C3) via an Sₙ2 mechanism, generating an intermediate alkoxide. Strict temperature control is mandatory to prevent the runaway exothermic polymerization of the epoxide.

• Self-Validating Checkpoint: Analyze an aliquot via TLC or GC-MS. The complete disappearance of the epichlorohydrin peak validates that the epoxide opening is complete, ensuring the system is primed for ring closure.

Step 3: Intramolecular Ring Closure

• Action: Gradually heat the reaction mixture to 60 °C and stir for 12 hours.

• Causality: At elevated temperatures, the intermediate alkoxide undergoes rapid proton exchange with the remaining active methine proton. The newly formed carbanion executes an intramolecular Sₙ2 attack on the carbon bearing the chloride leaving group (C1 of the original epichlorohydrin), displacing the chloride ion and successfully closing the strained 4-membered cyclobutane ring.

Step 4: Workup & Isolation

• Action: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with ethyl acetate (3x). Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Causality: The reaction inherently yields a mixture of cis and trans diastereomers (defined by the relative orientation of the C3-hydroxyl group to the C1-ester/cyano groups). Chromatographic separation is required to isolate the stereochemically pure scaffold necessary for rigorous drug development.

Figure 2: Synthetic mechanism of 1-cyano-3-hydroxycyclobutane-1-carboxylate via epichlorohydrin.

Analytical Characterization & Validation

To ensure the trustworthiness of the synthesized scaffold, rigorous analytical validation must be performed:

• ¹H NMR Signature: The cyclobutane core presents a distinct NMR profile. The C2 and C4 methylene protons are diastereotopic and typically appear as complex multiplets (often AB systems or doublets of doublets) in the 2.5–3.2 ppm region. The C3 methine proton (adjacent to the hydroxyl group) is shifted downfield to approximately 4.0–4.5 ppm.

• Validation of Isomeric Purity: The cis and trans isomers must be differentiated via 1D NOESY NMR. An NOE correlation between the C3 methine proton and the methyl ester protons confirms the cis relationship, acting as a self-validating proof of the stereochemical outcome of the purification step.

References

• Russian Chemical Reviews Title: The green chemistry paradigm in modern organic synthesis Source: Russian Chemical Reviews (2024) URL:[Link]

• National Institutes of Health (PMC) Title: Metabolism, Biochemical Actions, and Chemical Synthesis of Anticancer Nucleosides, Nucleotides, and Base Analogs Source: PubMed Central (PMC) URL:[Link]

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• 3. The green chemistry paradigm in modern organic synthesis | Russian Chemical Reviews [rcr.colab.ws]

Spectroscopic data for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

An In-depth Technical Guide to the Spectroscopic Characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. As a molecule of interest in medicinal chemistry and drug discovery, understanding its structural features through spectroscopic analysis is paramount. This document outlines the predicted ¹H NMR, ¹³C NMR, and IR spectra, and mass spectrometry data. Furthermore, it details the experimental protocols for acquiring this data and offers insights into the interpretation of the spectral features, including potential diastereomeric complexities. This guide is intended to serve as a practical resource for researchers engaged in the synthesis, purification, and analysis of this and structurally related compounds.

Molecular Structure and Spectroscopic Overview

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is a polysubstituted cyclobutane derivative containing a nitrile, a hydroxyl group, and a methyl ester. The presence of two stereocenters at the C1 and C3 positions implies the potential for cis and trans diastereomers, which would be distinguishable by high-resolution NMR spectroscopy. The compact and rigid nature of the cyclobutane ring often leads to complex proton-proton coupling patterns in ¹H NMR spectra.[1]

Predicted Spectroscopic Data

Due to the limited availability of public domain experimental spectra for this specific molecule, the following data is a prediction based on established principles of spectroscopy and data from analogous structures.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum is expected to be complex due to the diastereotopic protons of the cyclobutane ring and the presence of stereoisomers.

Table 1: Predicted ¹H NMR Chemical Shifts for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (in CDCl₃)

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Notes
-OH	1.5 - 3.5	Broad Singlet	Chemical shift is concentration and solvent dependent.
-OCH₃	~3.8	Singlet	Characteristic for a methyl ester.
Cyclobutane-H (at C3)	~4.0 - 4.5	Multiplet	The proton attached to the carbon bearing the hydroxyl group will be shifted downfield. The multiplicity will depend on the cis/trans stereochemistry.
Cyclobutane-H (at C2, C4)	2.2 - 3.0	Multiplets	These protons are diastereotopic and will exhibit complex splitting patterns due to geminal and vicinal coupling.

The interpretation of the cyclobutane ring proton signals can be challenging due to the ring's puckered conformation, which influences coupling constants.[2] All eight hydrogen atoms of an unsubstituted cyclobutane ring are chemically equivalent, resulting in a single peak.[2] However, substitution breaks this symmetry.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum will provide a clear count of the unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (in CDCl₃)

Carbon	Predicted Chemical Shift (ppm)	Notes
C=O (Ester)	168 - 172	Typical range for an ester carbonyl.[3]
C≡N (Nitrile)	115 - 120	Characteristic for a nitrile carbon.[3]
C-OH (at C3)	65 - 75	Carbon attached to the hydroxyl group.
-OCH₃	52 - 55	Methyl ester carbon.
C-CN (at C1)	45 - 55	Quaternary carbon attached to the cyano and ester groups.
CH₂ (at C2, C4)	30 - 40	Methylene carbons of the cyclobutane ring.

For an unsubstituted cyclobutane, all four carbon atoms are equivalent, showing a single peak around 22.4 ppm.[4] The presence of electron-withdrawing groups in the target molecule will cause a downfield shift of the ring carbons.

Infrared (IR) Spectroscopy

The IR spectrum will clearly indicate the presence of the key functional groups.

Table 3: Predicted IR Absorption Frequencies for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Functional Group	Predicted Absorption (cm⁻¹)	Intensity
O-H (Alcohol)	3200 - 3600	Broad
C-H (sp³)	2850 - 3000	Medium-Strong
C≡N (Nitrile)	2240 - 2260	Medium, Sharp
C=O (Ester)	1735 - 1750	Strong, Sharp[5]
C-O (Ester/Alcohol)	1000 - 1300	Strong

The IR spectrum is a powerful tool for confirming the successful incorporation of the hydroxyl, nitrile, and ester functionalities.[6][7]

Mass Spectrometry (MS)

The expected molecular weight of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (C₇H₉NO₃) is 155.15 g/mol . In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be observed at m/z = 155. Fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃, m/z = 31), the carboxylate group (-COOCH₃, m/z = 59), and water (-H₂O, m/z = 18) from the molecular ion.

Experimental Protocols

The following are generalized protocols for obtaining high-quality spectroscopic data for the title compound.

NMR Spectroscopy

Protocol: Acquiring ¹H and ¹³C NMR Spectra

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is often used as an internal standard with a chemical shift of 0.0 ppm.[2]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup (300-500 MHz Spectrometer):

  • Insert the sample into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard ¹H NMR spectrum (e.g., 16-32 scans).

  • Acquire a standard ¹³C NMR spectrum (e.g., 1024-4096 scans). For improved sensitivity, especially for quaternary carbons, consider increasing the number of scans.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift scale using the residual solvent peak or TMS.

  • Integrate the peaks in the ¹H NMR spectrum.

IR Spectroscopy

Protocol: Acquiring an ATR-IR Spectrum

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Acquire a background spectrum.

• Sample Analysis:

  • Place a small amount of the solid or liquid sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum (typically 16-32 scans).

• Data Processing:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Label the significant peaks.

Mass Spectrometry

Protocol: Acquiring a GC-MS Spectrum

• Sample Preparation:

  • Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Instrument Setup (GC-MS System):

  • Set the GC oven temperature program to ensure separation from any impurities. A typical program might start at 50°C and ramp up to 250°C.

  • Set the MS parameters, including the ionization mode (e.g., Electron Ionization at 70 eV) and the mass range to be scanned (e.g., m/z 35-500).[8]

• Data Acquisition and Analysis:

  • Inject the sample into the GC.

  • The separated components will enter the mass spectrometer to be ionized and detected.

  • Analyze the resulting mass spectrum for the molecular ion peak and characteristic fragment ions.

Data Interpretation and Structural Elucidation

The combination of these spectroscopic techniques provides a comprehensive picture of the molecular structure.

Caption: Molecular graph of the target compound.

The ¹H and ¹³C NMR spectra will confirm the carbon skeleton and the proton environments. 2D NMR techniques, such as COSY and HSQC, can be invaluable in assigning the complex proton and carbon signals of the cyclobutane ring. The IR spectrum provides definitive evidence for the presence of the key functional groups, while mass spectrometry confirms the molecular weight and can offer clues about the connectivity through fragmentation analysis.

Conclusion

The spectroscopic characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate requires a multi-technique approach. While direct experimental data may not be readily available, a thorough understanding of spectroscopic principles allows for accurate prediction and interpretation of its spectral features. The protocols and insights provided in this guide offer a solid foundation for researchers working with this and similar molecules, facilitating efficient and accurate structural elucidation.

References

• ScholarWorks. studies toward the stereocontrolled synthesis of cyclobutane derivatives. Available from: [Link]

• ResearchGate. Figure S6. 13 C-NMR spectrum of methyl... | Download Scientific Diagram. Available from: [Link]

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• ResearchGate. Synthesis of tert‐butyl 3‐hydroxycyclobutanecarboxylate (cis‐18).. Available from: [Link]

• PubChem. Methyl 3-hydroxy-1-methylcyclobutane-1-carboxylate. Available from: [Link]

• EPA. Methyl 3-(hydroxymethyl)cyclobutane-1-carboxylate - Links. Available from: [Link]

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• Journal of Al-Nahrain University. GAS CHROMATOGRAPHY – MASS SPECTROSCOPIC ANALYSIS OF LAWSONIA INERMIS L., ERUCA SATIVA MILL., SIMMONDSIA CHINESIS (LINK) SCHNEI. Available from: [Link]

• Pharmaffiliates. CAS No : NA | Product Name : Methyl 1-(cyano(hydroxy)methyl)cyclopropane-1-carboxylate. Available from: [Link]

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Advanced Scaffold Engineering: A Technical Guide to Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in Medicinal Chemistry

Executive Summary

In contemporary drug discovery, the transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich architectures is a paramount strategy for improving pharmacokinetic (PK) and pharmacodynamic (PD) profiles. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) represents a highly specialized, trifunctional building block designed precisely for this purpose[1].

As a Senior Application Scientist, I have observed that the strategic incorporation of functionalized cyclobutanes acts as a "saturated bioisostere" for phenyl rings, effectively reducing metabolic liabilities while locking molecules into bioactive conformations[2]. This whitepaper deconstructs the IUPAC nomenclature, physicochemical properties, and orthogonal reactivity of this scaffold, providing field-proven, self-validating protocols for its functionalization.

IUPAC Nomenclature & Structural Deconstruction

The IUPAC name Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate provides a precise topological map of the molecule's connectivity and functional density:

• Methyl ... carboxylate: Identifies the principal functional group as a methyl ester. This serves as a masked carboxylic acid, providing stability during upstream synthetic steps while remaining readily cleavable for downstream amide coupling.

• cyclobutane: The core scaffold is a highly strained, four-membered carbocycle. The ring strain (~26 kcal/mol) inherently drives specific conformational puckering to relieve torsional eclipsing interactions.

• 1-cyano: A nitrile group (-C≡N) is located at the C1 position, geminal to the ester. The strong electron-withdrawing nature of both the cyano and ester groups makes the C1 carbon highly electrophilic and stabilizes the adjacent bonds against oxidative metabolism.

• 3-hydroxy: A hydroxyl group (-OH) is positioned at C3, exactly opposite the geminal center.

Stereochemical Implications: Because the C1 position is geminally disubstituted with two different groups (cyano and ester) and the C3 position holds a hydroxyl group, the molecule exists as cis and trans isomers. The relative spatial trajectory of the C3-hydroxyl against the C1-ester dictates the 3D vector of any attached pharmacophore, making stereochemical isolation a critical step in library synthesis.

Physicochemical Profiling

To optimize Fragment-Based Drug Discovery (FBDD) workflows, understanding the baseline metrics of the scaffold is essential. The high Fraction of sp3 carbons (

) makes this an ideal starting material for generating highly soluble drug candidates.

Table 1: Quantitative Physicochemical Data

Property	Value	Pharmacological Relevance
CAS Number	1497856-61-7	Unique registry identifier for sourcing[1][3].
Molecular Formula	C7H9NO3	Baseline for mass spectrometry (M+H = 156.15).
Molecular Weight	155.15 g/mol	Low MW allows for extensive downstream elaboration.
Fraction	0.71 (5/7 carbons)	High 3D character; correlates with improved clinical success.
Topological Polar Surface Area	70.3 Ų	Excellent membrane permeability profile.
H-Bond Donors / Acceptors	1 / 4	Facilitates target protein interaction via the hydroxyl/cyano.

Mechanistic Pathways & Orthogonal Reactivity

The true power of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate lies in its orthogonal reactivity . The three functional groups can be manipulated independently without cross-interference, provided the correct chemoselective conditions are applied.

• C1-Ester: Susceptible to hard nucleophiles (e.g., hydroxide) for saponification.

• C3-Hydroxyl: Can be activated via sulfonylation (mesylation/tosylation) for

  inversion.

• C1-Cyano: Can be reduced to a primary amine, often triggering spontaneous spiro-cyclization if the ester is appropriately positioned.

Figure 1: Orthogonal functionalization pathways of the trifunctional cyclobutane scaffold.

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They include mechanistic causality and strict In-Process Controls (IPCs).

Protocol A: Chemoselective Saponification of the C1-Ester

Objective: Isolate the carboxylic acid for downstream amide coupling while preserving the cyano group. Causality: Nitriles are susceptible to hydration under harsh basic conditions, forming primary amides. To prevent this, a mild base (LiOH) is used at strictly controlled low temperatures (0°C). The lithium cation also helps coordinate the ester carbonyl, accelerating hydrolysis over nitrile hydration.

Step-by-Step Workflow:

• Setup: Dissolve Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O at 0°C.

• Reagent Addition: Add LiOH·H2O (1.2 eq) portion-wise over 10 minutes.

• In-Process Control (IPC): After 2 hours, sample the reaction. Run LC-MS. Validation: The reaction is complete when the starting material peak (M+H = 156) disappears, and a new peak corresponding to the acid (M+H = 142) appears.

• Workup: Acidify the mixture to pH 3 using 1M HCl at 0°C. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate in vacuo.

• Analytical Validation:

  H NMR ( ) must show the complete disappearance of the sharp singlet at ~3.7 ppm (ester methoxy protons).

Protocol B: Activation of the C3-Hydroxyl via Mesylation

Objective: Convert the C3-hydroxyl into a highly reactive leaving group for

diversification (e.g., azide displacement for ). Causality: The cyclobutane ring is highly strained. If mesylation is performed at room temperature or with strong bases, the molecule may undergo E2 elimination to form a cyclobutene derivative. Utilizing Triethylamine ( ) as a mild acid scavenger at -10°C suppresses this side reaction.

Step-by-Step Workflow:

• Setup: Dissolve the starting material (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert Argon atmosphere. Cool the flask to -10°C using an ice/brine bath.

• Reagent Addition: Add

  (2.0 eq). Dropwise, add Methanesulfonyl chloride (MsCl, 1.1 eq) over 15 minutes to prevent exothermic spikes.

• In-Process Control (IPC): Monitor via TLC (KMnO4 stain). Validation: Complete consumption of the polar hydroxyl starting material and appearance of a higher Rf spot.

• Workup: Quench with saturated aqueous

  . Extract with DCM. Wash organics with 0.5M HCl (to remove excess amine), dry over , and concentrate.

• Analytical Validation:

  H NMR must reveal a new, sharp 3H singlet at ~3.0 ppm corresponding to the mesylate methyl group, and a downfield shift of the C3 methine proton.

Strategic Applications in Drug Design

The integration of this specific cyclobutane derivative into a drug pipeline addresses several modern medicinal chemistry challenges:

• Conformational Restriction: The rigid ring limits the number of rotatable bonds. If a pharmacophore is attached to the C3 position and another to the C1 position, the spatial relationship between them is locked, drastically reducing the entropic penalty upon target binding[4].

• Metabolic Stability: Replacing a metabolically labile aromatic ring with a cyclobutane ring prevents oxidative degradation by Cytochrome P450 enzymes (e.g., avoiding toxic epoxide intermediates).

• Tuning Lipophilicity: The inclusion of the cyano and hydroxyl groups lowers the overall lipophilicity (LogP) compared to a bare carbocycle, enhancing aqueous solubility and oral bioavailability.

References

• Saturated Bioisosteres of Benzene: Where to Go Next? - Mykhailiuk, P. K. Source: Organic & Biomolecular Chemistry, 2019. URL:[Link]

Sources

• 1. methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 [sigmaaldrich.com]
• 2. Cyclobutanesulfonyl Fluoride Reagent [benchchem.com]
• 3. EnamineStore [enaminestore.com]
• 4. pdf.smolecule.com [pdf.smolecule.com]

Structural and Analytical Characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate: A Technical Guide

Executive Summary

In modern medicinal chemistry, escaping the "flatland" of planar aromatic rings is critical for improving the clinical success rates of drug candidates. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) has emerged as a highly valuable, sp³-rich building block[1]. With a precise molecular weight of 155.15 g/mol , this compound serves as an ideal starting point for Fragment-Based Drug Discovery (FBDD). This whitepaper deconstructs the physicochemical properties of this scaffold, detailing the causality behind its synthetic methodologies, the analytical validation of its molecular mass, and its strategic advantage in pharmacological design.

Chemical Identity & Physicochemical Profile

The utility of a molecular scaffold is dictated by its structural parameters. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate features a highly strained four-membered carbon ring substituted with three distinct functional groups: a cyano group (-CN), a methyl ester (-COOCH₃), and a secondary hydroxyl group (-OH).

Table 1: Physicochemical Profile

Parameter	Value
Compound Name	Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate
CAS Registry Number	1497856-61-7
Molecular Formula	C₇H₉NO₃
Average Molecular Weight	155.15 g/mol
Monoisotopic Exact Mass	155.0583 Da
SMILES String	COC(=O)C1(C#N)CC(O)C1

Deconstructive Molecular Weight Analysis

Understanding the exact isotopic contribution to the 155.15 g/mol molecular weight is essential for high-resolution mass spectrometry (HRMS) and isotopic labeling studies. The mass is derived from a 20-atom framework.

Table 2: Elemental Contribution to Molecular Weight (155.15 g/mol )

Element	Atom Count	Standard Atomic Weight	Total Mass Contribution	Mass Percentage
Carbon (C)	7	12.011 g/mol	84.077 g/mol	54.19%
Oxygen (O)	3	15.999 g/mol	47.997 g/mol	30.94%
Nitrogen (N)	1	14.007 g/mol	14.007 g/mol	9.03%
Hydrogen (H)	9	1.008 g/mol	9.072 g/mol	5.85%
Total	20	-	155.153 g/mol	100.00%

Note: While the average molecular weight is 155.15 g/mol (accounting for natural isotopic abundance), analytical chemists rely on the monoisotopic mass of 155.0583 Da (using exclusively ¹²C, ¹H, ¹⁴N, and ¹⁶O) for precise mass spectrometric targeting.

Synthetic Methodology: Constructing the 155.15 g/mol Scaffold

The presence of three distinct functional groups on a strained cyclobutane ring requires rigorous chemoselectivity. To yield the 155.15 g/mol target compound, researchers typically perform a controlled reduction of the corresponding C3-ketone precursor (methyl 1-cyano-3-oxocyclobutane-1-carboxylate).

Step-by-Step Synthesis Protocol

• Objective: Chemoselective reduction of the C3-ketone to a secondary alcohol without perturbing the C1 ester or nitrile.

• Self-Validating QC Metric: Disappearance of the ketone C=O stretch (~1740 cm⁻¹) and appearance of a broad O-H stretch (~3300 cm⁻¹) via FTIR.

• Preparation: Dissolve 1.0 eq of methyl 1-cyano-3-oxocyclobutane-1-carboxylate in anhydrous methanol (MeOH) under an inert argon atmosphere.

• Thermal Regulation: Cool the reaction vessel to exactly 0°C using an ice-water bath.

  • Causality: At elevated temperatures, reducing agents in methanol can initiate transesterification or partial reduction of the ester. The 0°C environment thermodynamically locks the reaction pathway toward the kinetic product (the secondary alcohol).

• Reagent Addition: Add 1.1 eq of Sodium Borohydride (NaBH₄) portion-wise over 15 minutes.

  • Causality: NaBH₄ is selected because its hydride delivery is sufficiently nucleophilic to attack the highly electrophilic ketone carbon, but too mild to reduce the resonance-stabilized ester or the sp-hybridized nitrile[2].

• Reaction: Stir at 0°C for 1 hour.

• Quenching: Slowly add saturated aqueous NH₄Cl.

  • Causality: NH₄Cl safely neutralizes excess hydride and buffers the solution to a mildly acidic pH, preventing base-catalyzed hydrolysis of the methyl ester that would alter the final molecular weight.

• Isolation: Extract with ethyl acetate (EtOAc), dry over Na₂SO₄, and concentrate under reduced pressure.

Chemoselective reduction workflow yielding the target cyclobutane scaffold.

Analytical Validation of Molecular Mass

Validating the 155.15 g/mol molecular weight requires careful instrumental configuration. The cyclobutane ring is highly strained (~26 kcal/mol ring strain). Hard ionization techniques like Electron Impact (EI) often shatter the ring entirely, bypassing the parent ion and making molecular weight confirmation impossible.

LC-MS (ESI+) Protocol

• Objective: Confirm the exact monoisotopic mass of the synthesized scaffold.

• Self-Validating QC Metric: Detection of the [M+H]⁺ peak at m/z 156.15 with an isotopic M+1 peak (m/z 157.15) at ~7.5% relative abundance (accounting for ¹³C).

• Sample Preparation: Dilute the compound to 1 µg/mL in LC-MS grade Acetonitrile/Water (50:50) with 0.1% Formic Acid.

  • Causality: Formic acid acts as a proton source, facilitating the formation of the[M+H]⁺ adduct necessary for positive mode detection.

• Ionization: Utilize Electrospray Ionization (ESI) in positive mode.

  • Causality: ESI is a "soft" ionization technique that gently protonates the molecule, preserving the fragile cyclobutane ring and yielding a stable parent ion.

• Fragmentation (MS/MS): Apply a low collision energy (10-15 eV) to induce diagnostic structural fragmentation.

  • Expected Fragments: Loss of water (-18 Da) from the hydroxyl group yields m/z 138.15. Loss of methanol (-32 Da) from the ester yields m/z 124.15.

Primary ESI-MS fragmentation pathways validating the 155.15 Da molecular weight.

Pharmacological Relevance of the 155.15 g/mol Scaffold

In Fragment-Based Drug Discovery (FBDD), starting materials must have a strictly controlled, low molecular weight (typically < 300 Da, per the "Rule of Three") to leave ample room for downstream functionalization without violating Lipinski's Rule of Five[2].

At exactly 155.15 g/mol , Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is an exceptionally efficient fragment. It provides three distinct growth vectors (the hydroxyl, cyano, and ester groups) while consuming only ~155 Da of the final drug's mass budget.

Furthermore, the cyclobutane motif offers distinct pharmacokinetic advantages:

• Conformational Rigidity: Unlike flexible cycloalkanes, cyclobutane adopts a rigid puckered conformation (~30° dihedral angle). This locks the molecule into a specific 3D geometry, significantly improving target binding affinity and selectivity (a strategy successfully utilized in modern JAK inhibitors)[3][4].

• Metabolic Stability: Replacing planar, metabolically vulnerable rings (like phenyl or cyclohexyl groups) with sp³-rich cyclobutane isosteres reduces Cytochrome P450 (CYP) liability, shifting the drug's metabolic clearance into a highly favorable range[3][5].

By leveraging the precise 155.15 g/mol mass and the rigid topography of this scaffold, medicinal chemists can engineer highly potent, metabolically stable therapeutics.

References

• methyl 1-cyano-3-hydroxycyclobutane-1-carboxyl
• Cyclobutane Deriv
• The Strategic Advantage of Cyclobutane Scaffolds in Drug Discovery: A Compar
• Cyclobutanes in Small‐Molecule Drug Candidates, National Center for Biotechnology Inform
• Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library, National Center for Biotechnology Inform

Sources

• 1. methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 [sigmaaldrich.com]
• 2. Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. benchchem.com [benchchem.com]
• 5. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

The 3D Advantage: Strategic Incorporation of Cyclobutane Rings in Modern Medicinal Chemistry

Executive Summary

The transition from flat, sp²-hybridized aromatic systems to three-dimensional, sp³-rich architectures is a defining paradigm in contemporary drug discovery. As a Senior Application Scientist, I have observed firsthand how increasing the fraction of sp³-hybridized carbons (Fsp³) correlates with improved clinical success rates, enhanced solubility, and reduced off-target toxicity. Among saturated scaffolds, the cyclobutane ring has emerged as a highly privileged structural motif. This technical guide provides an in-depth analysis of cyclobutane’s physicochemical properties, its strategic role in overcoming pharmacokinetic liabilities, and field-validated protocols for its synthesis and biological evaluation.

Physicochemical and Structural Fundamentals

Unlike the planar profile of aromatic rings, cyclobutane adopts a unique puckered conformation to relieve torsional strain. It possesses a strain energy of 26.3 kcal/mol, positioning it between the highly strained cyclopropane (28.1 kcal/mol) and the more relaxed cyclopentane (7.1 kcal/mol) [1].

The C-C bond lengths in cyclobutane are approximately 1.56 Å, which is noticeably longer than the 1.54 Å found in ethane. This lengthening is driven by 1,3 C-C non-bonding repulsions across the ring, where the cross-distance is compressed to merely 2.22 Å. These distinct geometric parameters allow cyclobutane to project substituents into 3D space in a manner that linear alkyl chains or flat phenyl rings simply cannot replicate.

Table 1: Comparative Physicochemical Properties of Saturated Carbocycles

Carbocycle	Strain Energy (kcal/mol)	Average C-C Bond Length (Å)	Dominant Conformation
Cyclopropane	28.1	1.51	Planar
Cyclobutane	26.3	1.56	Puckered
Cyclopentane	7.1	1.53	Envelope
Cyclohexane	0.1	1.54	Chair

Strategic Applications in Drug Design

The strategic incorporation of a cyclobutane ring is rarely accidental; it is deployed to solve specific molecular liabilities [2].

• Conformational Restriction: The rigid nature of the cyclobutane ring pre-organizes molecules into their bioactive conformations. By locking the pharmacophore into the correct spatial arrangement, the molecule suffers a lower entropic penalty upon binding to the target protein, directly translating to enhanced binding affinity.

• Metabolic Stability: Flexible alkyl chains and electron-rich aromatic rings are notorious "soft spots" for cytochrome P450 (CYP450) mediated oxidation. Replacing these with a cyclobutane ring—especially fluorinated variants like 3,3-difluorocyclobutane—drastically decreases metabolic clearance by sterically and electronically shielding the adjacent C-H bonds.

Case Study: Ivosidenib (Tibsovo)

During the optimization of IDH1 inhibitors, early lead compounds containing a cyclohexyl amine moiety suffered from severe metabolic instability due to rapid oxidation. By replacing the cyclohexyl group with a difluorocyclobutyl amine, scientists successfully shielded the molecule from CYP450 metabolism. The electron-withdrawing fluorine atoms lowered the HOMO of the adjacent C-H bonds, while the cyclobutane ring maintained the precise steric bulk required to fill the target's hydrophobic pocket. This bioisosteric substitution was the pivotal breakthrough leading to Ivosidenib, an FDA-approved therapy for IDH1-mutant cancers [3].

Decision matrix for incorporating cyclobutane rings to resolve pharmacokinetic liabilities.

Experimental Protocols & Workflows

To effectively harness the cyclobutane motif, robust synthetic and analytical workflows are required. Below are self-validating protocols grounded in field-proven methodologies.

Protocol 1: Photosensitized [2+2] Cycloaddition for Cyclobutane Synthesis

Traditional cyclobutane synthesis often requires harsh, high-energy UV light, which limits functional group tolerance. Modern visible-light photoredox catalysis allows for milder, highly tolerant [2+2] cycloadditions, enabling the late-stage functionalization of complex intermediates [4].

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried borosilicate vial, combine the vinyl boronate ester (1.0 equiv), an alkene partner (3.0 equiv), and an Iridium-based photocatalyst (e.g., [Ir(dF(CF3)ppy)2(dtbbpy)]PF6, 1 mol%) in anhydrous acetonitrile (0.1 M).

• Degassing (Critical Causality Step): Subject the mixture to three rigorous freeze-pump-thaw cycles. Why? Triplet oxygen is a potent quencher of the photocatalyst's excited state. Failing to rigorously deoxygenate the solvent will prematurely abort the energy transfer process required to excite the alkene, resulting in zero yield.

• Irradiation: Seal the vial under an argon atmosphere and irradiate with a 450 nm blue LED at room temperature for 16 hours. Maintain a fan over the setup to ensure the reaction does not thermally degrade.

• Workup & Isolation: Concentrate the crude mixture in vacuo and purify via silica gel flash chromatography to isolate the cyclobutane product.

Protocol 2: In Vitro Liver Microsome Metabolic Stability Assay

To validate the metabolic advantage of a cyclobutane bioisostere, its intrinsic clearance (

) must be empirically quantified against the parent scaffold.

Step-by-Step Methodology:

• Pre-incubation: Prepare a 1 µM solution of the cyclobutane-containing test compound in 100 mM potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLM, 0.5 mg/mL protein). Pre-incubate at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation: Add NADPH (final concentration 1 mM) to initiate the CYP450-mediated oxidation reaction.

• Sampling & Quenching (Critical Causality Step): At predetermined time points (0, 15, 30, 45, 60 minutes), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). Why? The ice-cold organic solvent instantaneously precipitates the proteins and denatures the CYP450 enzymes, locking the kinetic snapshot exactly at the target time point. The internal standard is strictly required to correct for volumetric loss or ion suppression during subsequent LC-MS/MS analysis.

• Centrifugation & Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes to pellet the precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound.

Step-by-step experimental workflow for the in vitro liver microsome metabolic stability assay.

Table 2: Impact of Bioisosteric Replacement on Metabolic Stability

Scaffold Motif	Human Liver Microsome (µL/min/mg)	Half-life ( , min)	Clearance Classification
Cyclohexyl Amine (Lead)	> 150	< 10	High
Cyclobutyl Amine	45	35	Moderate
3,3-Difluorocyclobutyl Amine	< 10	> 120	Low (Optimal)

Conclusion

The cyclobutane ring is far more than a structural curiosity; it is a highly strategic tool in the medicinal chemist's arsenal. By leveraging its unique strain, puckered geometry, and metabolic resilience, drug development professionals can systematically rescue failing chemotypes. As synthetic methodologies like photoredox catalysis continue to mature, the incorporation of complex, highly substituted cyclobutanes will undoubtedly drive the next generation of small-molecule therapeutics.

References

• Title: Cyclobutanes in Small‐Molecule Drug Candidates Source: nih.gov URL: [Link]

• Title: Construction of Complex Cyclobutane Building Blocks by Photosensitized [2+2] Cycloaddition of Vinyl Boronate Esters Source: nih.gov URL: [Link]

Discovery and history of cyanocyclobutane compounds

An In-Depth Technical Guide to the Discovery, Synthesis, and Medicinal Chemistry of Cyanocyclobutane Compounds

Historically viewed as synthetic curiosities, cyanocyclobutanes have emerged as highly prized scaffolds in modern medicinal chemistry and drug discovery. Characterized by a highly strained four-membered carbocycle (≈26 kcal/mol ring strain) appended with a versatile cyano (-CN) group, these molecules serve as critical bioisosteres, rigidified spirocyclic precursors, and covalent warhead carriers.

This whitepaper explores the historical discovery of cyanocyclobutanes, dissects the stereoelectronic principles governing their synthesis, and provides field-proven protocols for their integration into advanced pharmaceutical pipelines, including PROTACs and targeted kinase inhibitors.

Historical Context and Discovery

The exploration of cyanocyclobutanes began in the mid-20th century, driven by the need to understand the fundamental physical chemistry of highly strained rings. Early structural confirmation was heavily reliant on microwave spectroscopy. In the 1970s, researchers at the National Bureau of Standards (NBS, now NIST) utilized advanced rotational spectroscopy to map the vibrational excited states and ring-puckering dynamics of cyanocyclobutane, providing the first definitive evidence of its axial and equatorial conformational equilibria[1].

The synthetic breakthrough for these compounds, however, came from the laboratory of Professor Gilbert Stork. Prior to Stork's work, forming four-membered rings was notoriously difficult due to competing entropic and enthalpic barriers, often requiring harsh photochemical [2+2] cycloadditions. Stork introduced the cyanoepoxide method , a landmark non-photochemical pathway. By subjecting cyanoalkyl oxiranes to base catalysis, Stork demonstrated a stereoelectronic preference for a linear arrangement of the carbanion center and the oxirane C-O bond. This precise geometry favored the formation of four-membered cyanocyclobutanes over the thermodynamically more stable five-membered rings[2].

Evolution of cyanocyclobutane synthesis from early methods to modern drug discovery.

Applications in Modern Drug Discovery

Today, the (1r,3r)-trans-diaxial configuration of cyanocyclobutanes is leveraged to project functional groups into distinct spatial vectors, making them ideal for structure-based drug design.

Covalent Kinase Inhibitors: Derivatives such as 3-cyanocyclobutane-1-sulfonyl fluoride have revolutionized the targeting of catalytic lysine residues in kinases. The sulfonyl fluoride (-SO₂F) acts as a highly stable, yet specifically reactive, covalent warhead. In the context of JAK3 kinase inhibition, these cyanocyclobutane derivatives exhibit an IC₅₀ of 18 nM, vastly outperforming their chlorosulfonyl analogs (IC₅₀ = 220 nM) due to the optimal balance of aqueous stability and targeted electrophilicity[3].

Bicyclic Scaffolds and PROTACs: Cyanocyclobutanes are also pivotal in synthesizing 3-azabicyclo[3.1.1]heptane derivatives. By selectively hydrolyzing the nitrile group and inducing intramolecular imide formation, researchers can generate bridged analogs of Thalidomide. These rigidified bicyclic systems serve as superior E3 ligase binders in the design of Proteolysis-Targeting Chimeras (PROTACs), offering enhanced metabolic stability over traditional flexible linkers[4].

Mechanism of JAK3 kinase inhibition via covalent targeting by sulfonyl fluorides.

Quantitative Data & Metrics

To understand the operational advantages of cyanocyclobutane derivatives, key physicochemical and performance metrics are summarized below:

Property / Metric	Detail / Value	Causality & Significance
Ring Strain	≈26 kcal/mol	Imposes significant thermodynamic driving force, enhancing reactivity in downstream nucleophilic substitutions and ring-opening sequences.
JAK3 IC₅₀ (Sulfonyl Fluoride)	18 nM	Highly potent covalent inhibition achieved via precise spatial alignment of the -SO₂F warhead with the catalytic lysine.
JAK3 IC₅₀ (Chlorosulfonyl Analog)	220 nM	Demonstrates the superior hydrolytic stability and targeted reactivity of the -SO₂F group compared to -SO₂Cl.
Photocatalytic Rate Acceleration	12-fold (Water vs. THF)	"On-water" hydrophobic packing forces reactants together, drastically reducing reaction time from 72 h to 6 h.
Stereochemical Configuration	(1r,3r)-trans-diaxial	Provides the optimal vector projection required for synthesizing spirocyclic and bicyclic drug scaffolds.

Field-Proven Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Causality is explicitly defined to guide troubleshooting and optimization.

Protocol A: "On-Water" Photocatalytic [2+2] Dearomative Cyclobutanation

This modern approach utilizes visible light to construct the cyclobutane core, bypassing the harsh UV conditions of historical methods[3].

• Rationale/Causality: Utilizing water as the sole medium creates a high-pressure-like hydrophobic interface. This forces the organic substrates into close proximity, accelerating the [2+2] cycloaddition 12-fold compared to traditional organic solvents like THF.

• Step 1: In a borosilicate vial, suspend 1-cyanovinyl sulfonyl fluoride (1.0 equiv) and the β-arylated olefin precursor (1.5 equiv) in distilled water (0.5 M).

• Step 2: Add the organophotocatalyst 4Cz-IPN (1 mol%). Note: The low catalyst loading is sufficient due to the high quantum yield of 4Cz-IPN.

• Step 3: Degas the suspension via sparging with argon for 15 minutes to prevent singlet oxygen quenching of the photocatalyst's excited state.

• Step 4: Irradiate the mixture using blue LEDs (450 nm) at ambient temperature for 6 hours under vigorous stirring.

• Validation: Extract an aliquot with EtOAc. Monitor via LC-MS. The protocol is self-validating when >99% conversion of the starting material is observed. Isolate the (1r,3r)-trans isomer via chiral HPLC (amylose-based column).

Step-by-step workflow of the photocatalytic [2+2] dearomative cyclobutanation.

Protocol B: Stork's Base-Catalyzed Cyanoepoxide Ring Closure

A foundational non-photochemical method for synthesizing highly substituted cyanocyclobutanes[2].

• Rationale/Causality: Deprotonation adjacent to the nitrile generates a carbanion. The strict stereoelectronic requirement for a 180° backside attack on the oxirane C-O bond geometrically favors the formation of the strained 4-membered ring over the 5-membered ring.

• Step 1: Dissolve the cyanoalkyl oxirane precursor in anhydrous THF under an inert argon atmosphere. Cool to -78°C.

• Step 2: Dropwise, add a non-nucleophilic base (e.g., NaHMDS, 1.1 equiv). Causality: A non-nucleophilic base prevents unwanted ring-opening of the epoxide by the base itself.

• Step 3: Stir at -78°C for 1 hour, then slowly warm to room temperature to allow the intramolecular displacement to occur.

• Step 4: Quench the reaction with saturated aqueous NH₄Cl.

• Validation: Perform ¹H NMR on the crude extract. The disappearance of epoxide proton signals and the emergence of cyclobutane multiplet signals validate the successful ring closure.

Protocol C: One-Pot Reductive Cyclization to Spirocyclic Sultams

Cyanocyclobutanes containing sulfonyl fluorides can be converted into spirocyclic sultams, which are highly prized in antibacterial and diuretic drug discovery[5].

• Rationale/Causality: The cyano group is first reduced to a primary amine. The spatial proximity of this newly formed amine to the adjacent sulfonyl fluoride triggers a spontaneous intramolecular nucleophilic substitution, expelling fluoride and closing the sultam ring.

• Step 1: Dissolve 1-cyanocyclobutane-1-sulfonyl fluoride in anhydrous THF.

• Step 2: Introduce a reducing agent (e.g., Borane-THF complex or catalytic hydrogenation conditions) to selectively reduce the nitrile to the corresponding primary amine.

• Step 3: Add a mild base (e.g., DIPEA) to neutralize the generated HF and drive the cyclization forward.

• Validation: Analyze via GC/MS or LC/MS. The system validates itself when the mass shifts from the open-chain cyano-sulfonyl fluoride to the exact mass of the spirocyclic sultam, confirming both reduction and cyclization have occurred.

References

• Evolution of Microwave Spectroscopy at the National Bureau of Standards (NBS) and the National Institute of Standards and Technology (NIST) Source: National Institutes of Health (PMC) URL:[Link]

• CONTRIBUTIONS OF PROFESSOR GILBERT STORK IN HETEROCYCLIC CHEMISTRY Source: CLOCKSS Archive URL:[Link](Note: Sourced from historical archives of Jiro Tsuji's review on Stork's methodologies)

• Multigram Synthesis of 3-Azabicyclo[3.1.1]heptane Derivatives Including Bicyclic Thalidomide Analogs Source: ChemRxiv URL:[Link]

• Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. Evolution of Microwave Spectroscopy at the National Bureau of Standards (NBS) and the National Institute of Standards and Technology (NIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. 3-Cyanocyclobutane-1-sulfonyl fluoride (2287343-20-6) for sale [vulcanchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Availability and Synthetic Utility of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Executive Summary: The "Escape from Flatland" Imperative

In contemporary medicinal chemistry, the strategic replacement of planar aromatic rings with sp³-rich aliphatic scaffolds—a paradigm known as "escaping flatland"—has become essential for improving the pharmacokinetic (PK) and physicochemical profiles of drug candidates. By increasing the fraction of sp³ carbons (Fsp³), researchers can significantly enhance aqueous solubility, reduce off-target promiscuity, and improve metabolic stability against CYP450 enzymes.

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) represents a highly functionalized, strained ring system that serves as a premium building block for this purpose [1]. This whitepaper provides an in-depth technical evaluation of its commercial availability, physicochemical properties, and mechanistic utility, alongside field-validated protocols for its derivatization.

Physicochemical Profiling & Molecular Rationale

The cyclobutane core imposes a puckered "butterfly" conformation (dihedral angle ~25–35°) to relieve torsional strain. This unique geometry projects substituents into distinct 3D vectors, allowing for nuanced interactions within target binding pockets that are inaccessible to flat aromatic inhibitors. The presence of three orthogonal functional groups (cyano, hydroxyl, and methyl ester) on a single four-membered ring provides exceptional synthetic versatility.

Table 1: Physicochemical and Safety Profile

Property	Value
CAS Number	1497856-61-7
Molecular Formula	C₇H₉NO₃
Molecular Weight	155.15 g/mol
SMILES	COC(=O)C1(C#N)CC(O)C1
InChIKey	AVWQIPNPTBIKGI-UHFFFAOYSA-N
Physical Form	Powder
GHS Hazard Statements	H302, H312, H315, H319, H332, H335
Storage Temperature	+4 °C (Recommended)

Commercial Landscape & Supply Chain

Historically, the procurement of highly functionalized cyclobutanes has been a bottleneck in drug discovery. However, the commercial landscape for CAS 1497856-61-7 has matured significantly. Several tier-1 chemical suppliers now offer off-the-shelf availability for both high-throughput screening and scale-up synthesis, ensuring uninterrupted supply chains for lead optimization campaigns.

Table 2: Primary Commercial Suppliers

Supplier	Catalog Number	Purity	Typical Inventory Status
	EN300-2926565	≥95%	In Stock (Up to 100g scale)
	ENAH908220B1	≥95%	Available via Enamine partnership
	BD01548959	≥95%	In Stock
	3D-XJC85661	≥95%	In Stock

Mechanistic Utility & Synthetic Divergence

As an Application Scientist, I approach this scaffold not merely as a static molecule, but as a divergent node for library generation. The orthogonal reactivity of the three functional groups must be managed with precise chemoselectivity:

• The Methyl Ester : Highly susceptible to nucleophilic attack. It can be selectively saponified to a carboxylic acid using mild hydroxide bases, providing a handle for subsequent amide coupling [2].

• The Secondary Hydroxyl (C3) : Can be oxidized to a cyclobutanone. Because cyclobutanones are highly strained (sp² hybridized carbon in a 4-membered ring), they are exceptionally reactive toward nucleophiles, making them ideal precursors for spirocyclic systems via reductive amination [4].

• The Cyano Group (C1) : Electron-withdrawing, it stabilizes the C1 position and can be reduced to a primary amine (aminomethyl group) under high-pressure hydrogenation, enabling the synthesis of basic amines for target engagement.

Fig 1. Synthetic divergence of the cyclobutane scaffold via chemoselective functionalization.

Self-Validating Experimental Protocols (SOPs)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes causality for the reagent choice and analytical checkpoints to confirm success before proceeding to the next synthetic stage.

SOP 1: Chemoselective Saponification to 1-Cyano-3-hydroxycyclobutane-1-carboxylic acid

• Objective : Hydrolyze the methyl ester without hydrating the nitrile or inducing retro-aldol cleavage of the cyclobutane ring.

• Causality : Lithium hydroxide (LiOH) is selected over Sodium hydroxide (NaOH) because the lithium cation coordinates with the ester carbonyl, accelerating hydrolysis at lower pH and ambient temperature. This protects the sensitive cyano group from premature hydration to an amide.

Step-by-Step Methodology :

• Initiation : Dissolve Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O to achieve a 0.2 M concentration. Rationale: This specific solvent system ensures complete solvation of both the organic substrate and the inorganic base.

• Reaction : Add LiOH monohydrate (1.2 eq) in one portion at 0 °C. Stir and allow the mixture to warm to room temperature over 2 hours.

• Validation Checkpoint 1 (TLC) : Monitor via TLC (DCM:MeOH 9:1). Stain with KMnO₄. The starting material (high R_f) must completely disappear, replaced by a baseline spot corresponding to the lithium carboxylate salt.

• Workup : Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous residue with water and wash with Ethyl Acetate to remove non-polar impurities.

• Acidification : Cool the aqueous layer to 0 °C and carefully acidify to pH 2-3 using 1M HCl. Rationale: The free carboxylic acid is generated and becomes less water-soluble, allowing for extraction.

• Isolation : Extract the aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Validation Checkpoint 2 (LC-MS) : Analyze the crude product. Look for the[M-H]⁻ ion in negative mode (m/z 140.1) to confirm the acid structure and the complete absence of the methyl ester.

SOP 2: Mild Oxidation to Methyl 1-cyano-3-oxocyclobutane-1-carboxylate

• Objective : Convert the C3 hydroxyl group to a ketone to enable downstream spirocyclization.

• Causality : Dess-Martin Periodinane (DMP) is utilized instead of Jones reagent or Swern oxidation. Jones oxidation (CrO₃/H₂SO₄) risks hydrolyzing the nitrile due to strong aqueous acid. Swern oxidation requires cryogenic temperatures (-78 °C) and produces malodorous dimethyl sulfide. DMP operates at room temperature under neutral conditions, preventing acid-catalyzed ring opening of the highly strained cyclobutanone.

Step-by-Step Methodology :

• Initiation : Dissolve the starting material (1.0 eq) in anhydrous Dichloromethane (DCM) (0.1 M) under an inert argon atmosphere.

• Reaction : Add DMP (1.5 eq) portion-wise at 0 °C. Stir the suspension, allowing it to warm to room temperature for 3 hours.

• Validation Checkpoint 1 (TLC) : Monitor via TLC (Hexanes:Ethyl Acetate 1:1). The product ketone will elute higher (higher R_f) than the starting alcohol.

• Quench : Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Rationale: Na₂S₂O₃ reduces unreacted hypervalent iodine species, while NaHCO₃ neutralizes the acetic acid byproduct, preventing degradation of the cyclobutanone.

• Workup : Stir vigorously until the organic layer is clear (approx. 30 mins). Separate the layers, extract the aqueous phase with DCM, dry over MgSO₄, and concentrate.

• Validation Checkpoint 2 (NMR/IR) : ¹H NMR will show the disappearance of the carbinol proton (~4.0 ppm). IR spectroscopy will reveal a new, strong carbonyl stretch characteristic of a strained cyclobutanone (~1780 cm⁻¹), distinct from the ester carbonyl (~1735 cm⁻¹).

References

Protocols & Analytical Methods

Application Note: Synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Content Type: In-Depth Technical Guide & Experimental Protocol

The Strategic Role of Cyclobutanes in Drug Design

In modern medicinal chemistry, the transition from flat, sp2-hybridized aromatic rings to sp3-rich aliphatic scaffolds is a proven strategy to improve the pharmacokinetic properties of drug candidates. Cyclobutane derivatives, in particular, offer unique conformational rigidity and enhanced metabolic stability while "escaping flatland."

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS 1497856-61-7) is a highly versatile, bifunctional building block[1]. The orthogonal reactivity of its functional groups—a cyano group, a methyl ester, and a secondary hydroxyl group—makes it an ideal precursor for synthesizing complex sp3-rich scaffolds, such as spirocycles, bridged bicyclic systems, and constrained amino acids used in PROTACs and kinase inhibitors[2].

Mechanistic Rationale: The Double-Alkylation Cascade

The synthesis of highly substituted cyclobutanes often utilizes the alkylation of active methylene compounds with bis-electrophiles[3]. To synthesize Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, a cascade double-alkylation strategy is employed using methyl cyanoacetate and epichlorohydrin .

Causality Behind Experimental Choices:

• Solvent and Base Selection: Sodium methoxide (NaOMe) in anhydrous methanol is explicitly chosen. Using a mismatched base/solvent system (e.g., NaOEt/EtOH) would lead to unwanted transesterification of the methyl ester[4].

• Stoichiometric Logic: The pKa of the active methylene in methyl cyanoacetate is ~9, allowing quantitative deprotonation by NaOMe. While the net reaction theoretically consumes only 1.0 equivalent of base (to neutralize the chloride leaving group as NaCl), 2.1 equivalents are used. The excess base drives the thermodynamically challenging 4-exo-tet cyclization forward by ensuring the acyclic intermediate remains fully deprotonated at the alpha position.

• Regioselectivity: The soft enolate nucleophile preferentially attacks the less sterically hindered terminal carbon of the epoxide rather than undergoing direct displacement of the alkyl chloride.

Reaction Pathway Visualization

Fig 1: Mechanistic workflow of the double-alkylation cascade forming the cyclobutane ring.

Step-by-Step Experimental Protocol

Scale: 100 mmol Safety Note: Epichlorohydrin is a toxic alkylating agent and a suspected carcinogen. All operations must be conducted in a certified fume hood with appropriate PPE.

Phase 1: Enolate Generation

• To a flame-dried 500 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add anhydrous methanol (150 mL).

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add sodium methoxide powder (11.3 g, 210 mmol, 2.1 eq) in portions, ensuring the temperature remains below 10 °C. Stir until completely dissolved.

• Add methyl cyanoacetate (9.91 g, 100 mmol, 1.0 eq) dropwise via an addition funnel over 15 minutes. Stir the resulting enolate solution at 0 °C for 30 minutes.

Phase 2: Intermolecular Alkylation & Cyclization

• Add epichlorohydrin (10.18 g, 110 mmol, 1.1 eq) dropwise over 20 minutes to the 0 °C solution.

• Remove the ice bath and allow the reaction to gradually warm to room temperature over 1 hour.

• Heat the reaction mixture to a gentle reflux (approx. 65 °C) for 18–24 hours.

  • Self-Validation Check: As the cyclization proceeds, a fine white precipitate of sodium chloride (NaCl) will form, visually confirming the progression of the 4-exo-tet displacement.

• Monitor the reaction via LC-MS or TLC (eluent: 1:1 Hexanes/EtOAc, visualized with KMnO4). The acyclic intermediate (methyl 2-cyano-5-chloro-4-hydroxypentanoate) should be completely consumed.

Phase 3: Workup and Purification

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the bulk of the methanol.

• Partition the crude residue between Ethyl Acetate (200 mL) and saturated aqueous NH4Cl (150 mL) to quench any remaining base.

• Separate the layers and extract the aqueous phase with additional Ethyl Acetate (2 × 100 mL).

• Combine the organic extracts, wash with brine (100 mL), and dry over anhydrous Na2SO4.

• Filter off the drying agent and concentrate the filtrate in vacuo.

• Purify the crude oil via silica gel flash chromatography using a gradient of 10% to 50% Ethyl Acetate in Hexanes. The product elutes as a mixture of cis and trans isomers.

Quantitative Data & Analytical Expected Values

The following table summarizes the key quantitative metrics and characterization data for the synthesized compound[1][2].

Parameter	Value / Description
Chemical Formula	C7H9NO3
Molecular Weight	155.15 g/mol
CAS Number	1497856-61-7
Theoretical Yield	15.5 g (based on 100 mmol scale)
Expected Isolated Yield	55 - 65% (8.5 - 10.1 g)
Physical Form	Colorless to pale yellow viscous oil or powder
LC-MS (ESI+)	[M+H]+ m/z 156.1; [M+Na]+ m/z 178.1
Storage Conditions	2-8 °C, sealed under inert gas, away from moisture

Self-Validation & Troubleshooting

To ensure a self-validating system, researchers should cross-reference their physical observations against the mechanistic failure modes outlined below:

Observation	Mechanistic Cause	Corrective Action
Stalled Reaction / Low Yield	Incomplete enolate formation due to degraded/wet NaOMe.	Titrate or use freshly opened NaOMe. Ensure the methanol is strictly anhydrous.
Formation of Oxetane Byproducts	The alkoxide intermediate directly displaces the chloride before alpha-deprotonation can occur.	Ensure a full 2.1 eq of base is present to rapidly drive the equilibrium toward the alpha-enolate.
Ethyl Ester Impurities Detected	Transesterification via incorrect solvent matrix.	Do not use ethanol or NaOEt. Strictly utilize NaOMe in Methanol[4].
Poor Mass Balance in Workup	The highly polar cyclobutanol product is partitioning into the aqueous layer.	Ensure the aqueous quench is saturated with salts (NH4Cl/NaCl) and perform multiple extractions with a polar organic solvent like EtOAc or 10% MeOH/DCM.

References

• Chemistry-Chemists. "Practical Synthetic Organic Chemistry: Nucleophilic Substitution". Wiley. URL: [Link]

• Google Patents. "US8026237B2 - Pyrrole derivatives as pharmaceutical agents" (Details on Cyanoacetate Alkylations). US Patent Office.

Sources

• 1. methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 [sigmaaldrich.com]
• 2. EnamineStore [enaminestore.com]
• 3. US8026237B2 - Pyrrole derivatives as pharmaceutical agents - Google Patents [patents.google.com]
• 4. chemistry-chemists.com [chemistry-chemists.com]

Application Note: Visible-Light-Mediated [2+2] Cycloaddition for Cyclobutane Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

Cyclobutanes are highly valuable structural motifs in modern drug discovery. Their rigidified, three-dimensional conformations offer superior pharmacokinetic profiles—such as improved metabolic stability and aqueous solubility—compared to traditional flat aromatic rings. However, constructing these strained four-membered rings presents a significant thermodynamic challenge. Under Woodward-Hoffmann rules, the concerted thermal [2+2] cycloaddition of two ground-state alkenes is symmetry-forbidden.

While classically accessed via direct UV-mediated photochemical activation, modern synthetic protocols have shifted toward1 to avoid the broad substrate degradation and poor functional group tolerance associated with harsh UV irradiation[1]. This application note details the mechanistic rationale, validated experimental protocols, and troubleshooting strategies for synthesizing cyclobutanes via Triplet Energy Transfer (TTET) photocatalysis.

Mechanistic Rationale: Triplet Energy Transfer (TTET)

To bypass the limitations of direct UV excitation, modern methodologies utilize a photocatalyst (PC) to harvest visible light. The causality of this approach lies in the precise matching of energy states:

• Excitation & Intersystem Crossing (ISC): The PC absorbs visible light and undergoes ISC to form a long-lived excited triplet state.

• Energy Transfer: If the triplet energy (

  ) of the PC is higher than that of the target alkene, energy is transferred via a Dexter-type electron exchange mechanism. This excites the alkene to its triplet state without requiring direct UV absorption. For example, highly energetic Ir(III) complexes can sensitize challenging substrates like norbornadiene ( eV)[2].

• Diradical Cycloaddition: The triplet alkene acts as a highly reactive diradical, reacting with a ground-state alkene in a stepwise fashion to form the cyclobutane ring before undergoing spin inversion and ring closure.

Caption: Triplet Energy Transfer (TTET) mechanism for visible-light [2+2] cycloaddition.

Experimental Protocol: Intermolecular[2+2] Cycloaddition

The following step-by-step methodology is adapted for the intermolecular cycloaddition of maleimides with alkenes using an organic thioxanthone sensitizer, representing a highly scalable and cost-effective3[4].

Materials & Reagents

• Substrates: N-aryl maleimide (1.0 equiv, 0.20 mmol), Alkene (2.0 equiv, 0.40 mmol). Note: The excess alkene drives the intermolecular kinetics favorably.

• Photocatalyst: Thioxanthone (20 mol %, 0.04 mmol, 9 mg). Causality: Thioxanthone provides an optimal

  to sensitize maleimides without prematurely activating unactivated aliphatic alkenes.

• Solvent: Anhydrous Dichloromethane (CH₂Cl₂), 2.0 mL. Causality: Aprotic solvents prevent unwanted solvolysis of radical intermediates.

• Equipment: Glass vial with rubber septum, Argon source, Blue LED lamp (e.g., Kessil PR 160L, 440 nm), Magnetic stirrer.

Step-by-Step Methodology

• Reaction Assembly: To an oven-dried glass vial equipped with a magnetic stir bar, add the N-aryl maleimide, the alkene, and the thioxanthone catalyst. Add 2.0 mL of CH₂Cl₂ to dissolve the solids[4].

• Deoxygenation (Critical Step): Seal the vial with a rubber septum and sparge the solution with Argon for 10–15 minutes while stirring.

  • Causality: Molecular oxygen (

    ) is a triplet ground-state molecule. If present, it will rapidly quench the excited triplet state of the photocatalyst via triplet-triplet annihilation, completely stalling the reaction.

• Irradiation: Place the reaction mixture approximately 2–3 cm from the 440 nm Blue LED lamp. Irradiate with vigorous stirring for 16 hours at room temperature[4].

  • Causality: The 440 nm wavelength perfectly matches the

    absorption of thioxanthone, ensuring efficient photon flux. Vigorous stirring mitigates Beer-Lambert law limitations by ensuring all molecules cycle through the narrow zone of light penetration at the vial's edge.

• In-Process Validation: At 8 hours, withdraw a 10 µL aliquot under Argon, dilute in CH₂Cl₂, and analyze via TLC (Hexanes/EtOAc) to confirm the consumption of the maleimide starting material.

• Workup & Isolation: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure cyclobutane product.

Caption: Standardized experimental workflow for batch photocatalytic [2+2] cycloadditions.

Quantitative Substrate Scope & Yields

The versatility of visible-light [2+2] cycloadditions is demonstrated across various substrate classes, utilizing both transition-metal complexes and organic photocatalysts. The table below summarizes key reaction parameters and expected yields based on recent literature.

Substrate Class	Photocatalyst	Light Source	Solvent	Representative Yield	Reference
N-aryl maleimide + Alkene	Thioxanthone (20 mol%)	440 nm Blue LED	CH₂Cl₂	~High	[4]
Electron-deficient styrenes	4CzIPN (Organocatalyst)	Visible Light	Various	62–93%	[5]
Norbornadiene (Intramolecular)	[Ir(dFN(Me)₂ppy)₂(BCF)₂]⁻ (0.3 mol%)	415 nm LED	CD₃CN	99%	[2]
Menadione + Phenylacetylene	Catalyst-Free	460 nm Blue LED	MeCN	86%	[6]

Note: As shown above, 5 can be successfully converted to cyclobutanes using organic cyanoarene photocatalysts like 4CzIPN, avoiding the need for expensive transition metals[5]. Additionally, certain highly conjugated systems like menadione can undergo 6 under 460 nm irradiation[6].

Troubleshooting & Expert Insights

• Stalled Reactions / Low Conversion: This is almost exclusively indicative of oxygen ingress. Ensure septa are unpunctured prior to sparging. For highly sensitive substrates or catalysts with very long-lived triplet states, transition from Argon sparging to the more rigorous "Freeze-Pump-Thaw" degassing method (minimum 3 cycles).

• Poor Diastereoselectivity: Because the TTET mechanism proceeds via a stepwise diradical intermediate, bond rotation can occur prior to the final ring closure, leading to mixed stereoisomers. If specific stereochemistry is required, lowering the reaction temperature (e.g., utilizing a cooling block integrated with the LED setup) can rigidify the intermediate and improve the diastereomeric ratio (d.r.).

• Scale-Up Limitations: Batch photochemistry is inherently limited by light penetration depth. For >1 gram scale syntheses, transition this protocol to a continuous-flow photoreactor using narrow-bore FEP tubing to maximize the surface-area-to-volume ratio and ensure homogenous photon distribution.

References

• SciSpace. Alkyne–Alkene [2 + 2] cycloaddition based on visible light photocatalysis.1

• Semantic Scholar. Visible-Light-Mediated Catalyst-Free [2+2] Cycloaddition Reaction for Dihydrocyclobuta[b]naphthalene.6

• BenchChem. Application Notes and Protocols: [2+2] Cycloaddition for Cyclobutane Ring Formation.3

• ResearchGate. Organophotocatalytic [2+2] Cycloaddition of Electron‐Deficient Styrenes.5

• ResearchGate. (a)[2 + 2] cycloaddition of norbornadiene to quadricyclane...2

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Synthesis of 1-Substituted Cyclobutanols via Grignard Reaction

A Detailed Protocol for the Synthesis of 1-Methylcyclobutanol from Cyclobutanone

Authored by: Gemini, Senior Application Scientist

Abstract

This application note provides a comprehensive guide for the synthesis of 1-substituted tertiary cyclobutanols, a class of molecules with significant potential in medicinal chemistry due to the unique steric and electronic properties of the cyclobutane ring.[1] While the direct synthesis of "3-hydroxycyclobutane" via a Grignard reaction is chemically infeasible, this guide clarifies the correct application of this powerful carbon-carbon bond-forming reaction to a cyclobutanone core.[2][3][4] We present a detailed, field-proven protocol for the synthesis of 1-methylcyclobutanol through the nucleophilic addition of methylmagnesium bromide to cyclobutanone. This document is intended for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental workflow, troubleshooting advice, and methods for product characterization.

Introduction and Mechanistic Overview

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of new carbon-carbon bonds by reacting an organomagnesium halide (Grignard reagent) with an electrophilic carbon, such as the carbonyl carbon of a ketone or aldehyde.[5] The carbon-magnesium bond is highly polarized, rendering the carbon atom strongly nucleophilic and basic.[4]

When a Grignard reagent (R-MgX) is introduced to cyclobutanone, the nucleophilic R-group attacks the electrophilic carbonyl carbon. This addition breaks the C=O pi bond, forming a magnesium alkoxide intermediate. A subsequent aqueous acidic workup protonates this intermediate to yield the final tertiary alcohol product.[4][5] It is crucial to note that this reaction results in a hydroxyl group and the newly introduced alkyl/aryl group on the same carbon atom (position 1).

The entire process must be conducted under strictly anhydrous (water-free) conditions. Grignard reagents are potent bases and will readily react with even trace amounts of water, or other protic sources, which would quench the reagent and halt the desired reaction.[5]

Reaction Mechanism Diagram

Caption: The two-step mechanism for the synthesis of 1-methylcyclobutanol.

Experimental Protocol: Synthesis of 1-Methylcyclobutanol

This protocol details the synthesis on a 20 mmol scale. Adjustments can be made as necessary.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Eq.
Magnesium Turnings	Mg	24.31	0.53 g	22	1.1
Methyl Iodide	CH₃I	141.94	1.37 mL	22	1.1
Cyclobutanone	C₄H₆O	70.09	1.60 mL	20	1.0
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	~40 mL	-	-
Sat. aq. NH₄Cl	NH₄Cl	53.49	~20 mL	-	-
Anhydrous MgSO₄	MgSO₄	120.37	As needed	-	-
Iodine Crystal	I₂	253.81	1 small crystal	-	-

Equipment

• 100 mL three-necked round-bottom flask

• 50 mL dropping funnel

• Reflux condenser with drying tube (CaCl₂ or CaSO₄)

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Step-by-step workflow for 1-methylcyclobutanol synthesis.

Step-by-Step Procedure

PART A: Preparation of the Grignard Reagent (Methylmagnesium Bromide)

• Glassware Preparation: All glassware must be scrupulously dried either in an oven overnight at >120 °C or by flame-drying under a stream of inert gas (nitrogen or argon). Assemble the apparatus (three-necked flask, condenser, dropping funnel) while hot and allow it to cool to room temperature under an inert atmosphere.[6]

• Setup: Place the magnesium turnings (0.53 g) and a magnetic stir bar into the three-necked flask. Add one small crystal of iodine. The iodine helps to activate the magnesium surface.

• Initiation: Add ~10 mL of anhydrous diethyl ether to the flask, just enough to cover the magnesium. In the dropping funnel, prepare a solution of methyl iodide (1.37 mL) in 15 mL of anhydrous diethyl ether.

• Reaction Start: Add ~1-2 mL of the methyl iodide solution from the dropping funnel to the magnesium. The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle bubbling, and the solution turning cloudy and gray.

  • Scientist's Note (Trustworthiness): If the reaction does not start, gently warm the flask with a heat gun or in a warm water bath. Crushing the magnesium with a dry glass rod can also help expose a fresh surface. Once initiated, the reaction is self-sustaining.

• Reagent Formation: Once the reaction has started, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture gently for an additional 30 minutes to ensure all the magnesium has reacted. The resulting dark gray solution is your Grignard reagent.

PART B: Reaction with Cyclobutanone

• Substrate Addition: Cool the flask containing the Grignard reagent to 0 °C using an ice-water bath. Prepare a solution of cyclobutanone (1.60 mL) in 10 mL of anhydrous diethyl ether in the dropping funnel.

• Nucleophilic Addition: Add the cyclobutanone solution dropwise to the stirred Grignard reagent over 30 minutes. Maintain the temperature below 10 °C throughout the addition.

  • Rationale (Expertise): This reaction is highly exothermic. Slow, controlled addition at low temperatures is critical to prevent side reactions and ensure a high yield.[7]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional hour to ensure the reaction goes to completion. The mixture will likely become a thick, white-gray slurry.

PART C: Workup and Purification

• Quenching: Cool the reaction flask back down to 0 °C in an ice bath. Very slowly and carefully, add saturated aqueous ammonium chloride solution (~20 mL) dropwise to quench the reaction and any unreacted Grignard reagent. This will cause vigorous bubbling and the formation of white magnesium salts.

  • Rationale (Expertise): Using saturated NH₄Cl is a milder alternative to strong acids. It effectively protonates the alkoxide to form the alcohol product while minimizing the risk of acid-catalyzed dehydration, which could lead to alkene byproducts.[7][8]

• Extraction: Transfer the entire mixture to a separatory funnel. Add an additional 20 mL of diethyl ether to dissolve all the organic product. Shake the funnel, venting frequently. Allow the layers to separate.

• Separation: Drain the lower aqueous layer. Wash the remaining organic layer with brine (saturated NaCl solution, ~15 mL) to help remove dissolved water. Drain the brine layer.

• Drying and Evaporation: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate. Swirl until the drying agent no longer clumps together. Filter the solution to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude oil by fractional distillation to yield pure 1-methylcyclobutanol.

Expected Results and Characterization

• Yield: A typical yield for this reaction is in the range of 75-90%.

• Appearance: Colorless liquid.

• Boiling Point: ~123-124 °C.

• Spectroscopic Data:

Analysis	Expected Result
IR Spectroscopy	Broad peak at ~3200-3400 cm⁻¹ (O-H stretch), peak at ~1050-1250 cm⁻¹ (C-O stretch).[9]
¹H NMR	Singlet at ~1.4 ppm (3H, -CH₃), multiplets for cyclobutane ring protons, singlet for -OH proton (variable shift).
¹³C NMR	Signal for quaternary carbon (C-OH) around 70 ppm, signal for methyl carbon around 25-30 ppm, signals for ring carbons.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Grignard reaction fails to initiate.	Wet glassware/reagents; inactive magnesium surface.	Ensure all equipment is rigorously dried. Use an iodine crystal, a small amount of 1,2-dibromoethane, or crush the Mg to activate.
Low yield of alcohol product.	Grignard reagent was quenched by moisture or acidic protons; incomplete reaction.	Use anhydrous solvents and dried glassware. Ensure reaction goes to completion by allowing sufficient reaction time.
Formation of biphenyl impurity (if using Phenyl-MgBr).	Coupling of Grignard reagent with unreacted aryl halide.	This is favored at higher temperatures. Ensure the Grignard formation is not overheated. Biphenyl can often be removed during purification.[6]

References

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Organic Chemistry Portal. Grignard Reaction. Organic Chemistry Portal. [Link]

• ProQuest. (2024, October 24). Synthesis of Cyclobutane Derivatives by Use of Grignard and Amide Coupling Reactions. ProQuest. [Link]

• Open Library Publishing Platform. 3.4.2 – Grignard Reactions with Carbonyls. Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. [Link]

• Chemistry Steps. (2025, August 5). The Grignard Reaction Mechanism. Chemistry Steps. [Link]

• University of Colorado Boulder. Useful Spectroscopic Data. [Link]

Sources

• 1. Synthesis of Cyclobutane Derivatives by Use of Grignard and Amide Coupling Reactions | ScholarWorks [scholarworks.calstate.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. 3.4.2 – Grignard Reactions with Carbonyls – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 5. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. colapret.cm.utexas.edu [colapret.cm.utexas.edu]

Application Note: Purification Strategies for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Overcoming polarity, detection, and stereochemical challenges in sp³-rich building blocks.

Introduction

In modern drug discovery, the incorporation of sp³-rich scaffolds, such as cyclobutanes, has become a critical strategy for improving the physicochemical properties and metabolic stability of drug candidates [1]. The rigid, puckered conformation of the cyclobutane ring provides conformational restriction, which can lock a molecule into its bioactive conformation and minimize entropic penalties upon target binding.

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) is a highly versatile, bifunctional building block used to introduce these constrained geometries . However, its purification presents a trifecta of chromatographic challenges: extreme polarity, the absence of a conjugated UV chromophore, and the presence of cis/trans diastereomers. This application note details field-proven, self-validating protocols for the bulk purification and diastereomeric resolution of this critical intermediate.

Physicochemical Profiling & Chromatographic Causality

Before selecting a purification strategy, the physicochemical profile of the molecule must dictate the stationary phase, mobile phase, and detection method.

Table 1: Physicochemical Properties & Chromatographic Implications

Property	Value	Chromatographic Implication
Molecular Formula	C₇H₉NO₃	Small molecule; requires high-retention stationary phases to avoid co-elution with the solvent front.
Molecular Weight	155.15 g/mol	Low MW; highly susceptible to phase collapse on standard C18 columns in highly aqueous conditions.
Functional Groups	-OH, -CN, -COOCH₃	Strong hydrogen bonding and dipole interactions; extreme polarity causes irreversible binding to bare silica if weak solvents are used.
UV Chromophore	None (Unconjugated)	Poor UV absorbance above 210 nm; necessitates Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD).
Stereochemistry	1,3-disubstituted	Cis and trans isomers possess distinct 3D vectors; requires reverse-phase chromatography for high-resolution separation.

Causality in Detection: Because the ester and cyano groups only absorb weakly at ~205–210 nm, relying on standard UV detection (e.g., 254 nm) will result in "invisible" peaks. Evaporative Light Scattering Detection (ELSD) is a universal technique that nebulizes the column effluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles [2]. It is the mandatory detection method for this workflow [3].

Purification Workflow & Decision Tree

The purification of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is executed in two distinct phases: a normal-phase bulk cleanup to remove reaction byproducts, followed by a reverse-phase high-performance liquid chromatography (RP-HPLC) step to resolve the diastereomers.

Fig 1: Purification workflow for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

Detailed Experimental Protocols

Protocol A: Normal-Phase Flash Chromatography (Bulk Cleanup)

Objective: Isolate the target mass from non-polar organic impurities and highly polar baseline salts. Causality: A Dichloromethane (DCM) to Methanol (MeOH) gradient is explicitly chosen over a Hexane/Ethyl Acetate gradient. Ethyl Acetate has a high UV cutoff (256 nm), which would entirely blind a secondary UV detector operating at 210 nm. Furthermore, MeOH provides the strong hydrogen-bond disruption required to elute the hydroxyl group from the silica surface.

Step-by-Step Methodology:

• Sample Preparation (Dry Loading): Dissolve the crude mixture in a minimal amount of DCM/MeOH. Add Celite 545 (1:2 mass ratio to crude) and evaporate to a free-flowing powder. Reasoning: Liquid injection of highly polar solvents causes immediate band broadening; dry loading ensures a sharp injection band.

• Column Equilibration: Mount a 40–63 µm irregular silica gel flash column. Equilibrate with 100% DCM for 3 Column Volumes (CV).

• Gradient Execution:

  • 0.0 – 2.0 CV: 100% DCM (Isocratic hold to elute non-polar impurities).

  • 2.0 – 12.0 CV: 0% to 10% MeOH in DCM (Linear gradient).

  • 12.0 – 15.0 CV: 10% MeOH in DCM (Flush).

• Detection Parameters: ELSD Nebulizer Temp: 40°C; Evaporator Temp: 60°C; Carrier Gas (N₂) Flow: 1.5 SLM.

• Self-Validation Checkpoint: Spot the ELSD-triggered fractions onto a silica TLC plate. Develop in 5% MeOH/DCM. Stain the plate with Potassium Permanganate (KMnO₄) and apply heat. The hydroxyl group on the cyclobutane ring will reduce the Mn(VII) to Mn(IV), appearing as a bright yellow/brown spot against a purple background, structurally validating the ELSD signal.

Protocol B: Reverse-Phase Preparative HPLC (Diastereomer Resolution)

Objective: Separate the cis and trans isomers for downstream Structure-Activity Relationship (SAR) profiling. Causality: Standard C18 alkyl chains collapse in the highly aqueous mobile phases (>90% water) required to retain this polar molecule. Therefore, a specialized column like the Waters Atlantis T3 is required. The T3 utilizes a trifunctional C18 alkyl phase bonded at a specific ligand density that promotes polar compound retention and ensures 100% aqueous mobile phase compatibility [4].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the enriched intermediate from Protocol A in 5% Acetonitrile (MeCN) in Water. Reasoning: Matching the injection solvent to the initial gradient conditions prevents solvent-front breakthrough.

• Stationary Phase: Waters Atlantis T3 Prep Column (19 mm × 150 mm, 5 µm)[5].

• Mobile Phase:

  • Solvent A: HPLC-Grade Water + 0.1% Formic Acid.

  • Solvent B: HPLC-Grade Acetonitrile + 0.1% Formic Acid.

  • Reasoning: Formic acid suppresses the ionization of residual silanols on the silica support, preventing peak tailing of the hydroxyl group. Both solvents have UV cutoffs <195 nm, allowing clean baseline monitoring at 210 nm.

• Gradient Execution:

Time (min)	Flow Rate (mL/min)	% Solvent A	% Solvent B	Curve
0.0	15.0	95.0	5.0	Initial
2.0	15.0	95.0	5.0	Isocratic Hold
22.0	15.0	70.0	30.0	Linear
23.0	15.0	5.0	95.0	Wash
27.0	15.0	95.0	5.0	Re-equilibration

• Detection: Monitor UV at 210 nm and utilize an active flow-splitter to an ELSD.

• Self-Validation Checkpoint: Analyze the two isolated peaks via ¹H-NMR (in DMSO-d₆). The cis and trans isomers will exhibit distinct coupling constants (J-values) for the diastereotopic protons on the cyclobutane ring, definitively validating the success of the chromatographic resolution.

References

• Cyclobutanes in Small-Molecule Drug Candidates Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Evaporative Light Scattering Detector (Principles of Operation) Source: Wikipedia URL:[Link]

• Application of evaporative light scattering detection to the characterization of combinatorial and parallel synthesis libraries for pharmaceutical drug discovery Source: PubMed URL:[Link]

• Atlantis T3 Columns for Polar Compounds Source: Waters Corporation URL:[Link]

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaporative light scattering detector - Wikipedia [en.wikipedia.org]
• 3. Application of evaporative light scattering detection to the characterization of combinatorial and parallel synthesis libraries for pharmaceutical drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Note &amp; Protocols: Advanced Recrystallization Strategies for Cyanocyclobutane Derivatives

Abstract

This guide provides a comprehensive overview of advanced recrystallization methodologies tailored for the purification of cyanocyclobutane derivatives. These compounds, often serving as critical building blocks in medicinal chemistry and materials science, possess unique solubility characteristics due to the polar nitrile group and the nonpolar cyclobutane ring. This document moves beyond standard protocols to explain the underlying principles of solvent selection and crystallization kinetics, empowering researchers to develop robust, validated purification systems. Detailed step-by-step protocols for single-solvent, solvent-antisolvent, and vapor diffusion techniques are presented, alongside a systematic troubleshooting guide and methods for purity verification.

Introduction: The Purification Challenge

Cyanocyclobutane derivatives are valuable scaffolds in modern drug development. Their rigid, three-dimensional structure combined with the versatile chemistry of the nitrile group makes them attractive for creating novel molecular entities. However, the purity of these intermediates is paramount, as even minor impurities can derail subsequent synthetic steps or compromise the biological activity and safety of the final active pharmaceutical ingredient (API).

Recrystallization remains one of the most powerful and cost-effective techniques for purifying solid organic compounds.[1][2] It is a self-validating process based on the differential solubility of a compound and its impurities in a solvent system at varying temperatures.[3] A successful recrystallization not only removes impurities but also provides the compound in a crystalline form with uniform particle size, which is often crucial for formulation and bioavailability. This document provides the foundational knowledge and practical protocols to master this essential technique for the cyanocyclobutane class of molecules.

Foundational Principles: Beyond "Like Dissolves Like"

The success of any recrystallization hinges on the careful selection of a solvent system. The adage "like dissolves like" is a useful starting point, suggesting that polar compounds dissolve in polar solvents and non-polar compounds in non-polar solvents.[2][4] For cyanocyclobutane derivatives, the presence of a highly polar nitrile group (-C≡N) and a non-polar carbocyclic ring creates a nuanced solubility profile that must be carefully managed.

An ideal recrystallization solvent should exhibit:

• High solvency for the target compound at elevated temperatures (typically the solvent's boiling point).[1][2]

• Low solvency for the target compound at low temperatures (room temperature or below).[1][2]

• Favorable solubility for impurities , either dissolving them completely at all temperatures or not at all, allowing for their removal by filtration.[1][2]

• Chemical inertness , meaning it does not react with the compound being purified.[1][2]

• A boiling point below the melting point of the compound to prevent the substance from "oiling out"—separating as a liquid instead of forming crystals.[3]

• Sufficient volatility to be easily removed from the final crystals during drying.[2]

The process of crystallization from a supersaturated solution involves two key kinetic steps: nucleation (the initial formation of small crystal aggregates) and crystal growth.[5] The goal of a well-designed protocol is to control the rate of cooling and supersaturation to favor slow crystal growth over rapid nucleation, as this allows impurities to be excluded from the growing crystal lattice, resulting in higher purity.[6][7]

Solvent System Selection and Optimization

Choosing the right solvent is the most critical step and often requires empirical testing.[2][3]

Initial Solvent Screening

A small-scale screening process is highly recommended:

• Place approximately 20-30 mg of the crude cyanocyclobutane derivative into a small test tube.

• Add a few drops of the candidate solvent and observe the solubility at room temperature. An ideal solvent will show little to no dissolution.[4]

• If the compound is insoluble, gently heat the test tube to the solvent's boiling point. The compound should dissolve completely.[4][8]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath. Abundant crystal formation indicates a promising single-solvent system.[8]

Data-Driven Solvent Choice

The polarity of the solvent system is key. Cyanocyclobutane derivatives may require solvents of intermediate polarity or, more commonly, a mixed-solvent system to achieve the desired solubility profile.

Solvent	Boiling Point (°C)	Polarity	Notes and Considerations
Protic Solvents
Water	100	High	Good for highly polar derivatives, but often a poor solvent for the cyclobutane core. Can be used as an antisolvent.
Ethanol	78	High	A versatile solvent that can dissolve a range of polarities. Good starting point for many derivatives.[9]
Isopropanol	82	Medium	Less polar than ethanol; useful for derivatives with larger nonpolar substituents.
Aprotic Polar Solvents
Acetone	56	Medium-High	A strong solvent, often too effective at room temperature. Can be part of a two-solvent system.[8][9]
Acetonitrile	82	Medium-High	Its chemical similarity to the nitrile group can lead to high solubility. Often used as the "good" solvent.[8]
Ethyl Acetate	77	Medium	Excellent general-purpose solvent for compounds of intermediate polarity.[3]
Dichloromethane (DCM)	40	Low-Medium	Good for less polar derivatives. Its high volatility can make handling challenging.
Nonpolar Solvents
Toluene	111	Low	Effective for dissolving nonpolar impurities. Can be used as the "good" solvent for highly nonpolar derivatives.
Hexane / Heptane	69 / 98	Low	Typically used as antisolvents ("poor" solvents) to induce crystallization from a more polar solvent.[3]

Table 1: Solvent selection guide for cyanocyclobutane derivatives. The choice depends on the other functional groups present on the cyclobutane ring.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This is the simplest method, employed when a single solvent meets the required temperature-dependent solubility criteria.[10]

Workflow Diagram: Single-Solvent Recrystallization

A typical workflow for the single-solvent recrystallization process.

Step-by-Step Methodology:

• Dissolution: Place the crude cyanocyclobutane derivative in an Erlenmeyer flask. In a separate beaker, heat the chosen solvent to its boiling point. Add the minimum amount of hot solvent to the flask in portions, swirling after each addition, until the solid is completely dissolved.[6][11] Avoid adding an excess of solvent, as this will reduce the final yield.[1][12]

• Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic salts) are present, perform a hot gravity filtration. This must be done quickly to prevent premature crystallization in the funnel. Using a pre-heated funnel is recommended.[13][14] If the solution is colored by high-molecular-weight impurities, add a small amount of activated charcoal, boil for a few minutes, and then perform the hot filtration.[3][15]

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature.[2][11] Slow cooling is crucial for the formation of large, pure crystals.[7] Once at room temperature, the flask can be placed in an ice-water bath for at least 15-30 minutes to maximize crystal formation.[9]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[10]

• Washing: With the vacuum off, add a small amount of ice-cold recrystallization solvent to the crystals to wash away any adhering mother liquor containing dissolved impurities. Reapply the vacuum to pull the wash solvent through.[6]

• Drying: Allow air to be drawn through the crystals on the funnel for several minutes to partially dry them. For final drying, transfer the crystals to a watch glass or place them in a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Two-Solvent (Solvent-Antisolvent) Recrystallization

This method is ideal when no single solvent is suitable. It uses a "good" solvent in which the compound is highly soluble and a miscible "poor" solvent (antisolvent) in which the compound is insoluble.[8][10]

Logic Diagram: Solvent-Antisolvent Principle

The process of inducing crystallization by adding an antisolvent.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude compound in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.[16]

• Addition of Antisolvent: While the solution is still hot, add the "poor" solvent (antisolvent) dropwise with constant swirling. Continue adding until the solution just begins to turn persistently cloudy or turbid.[8][16] This cloudiness indicates the point of saturation has been reached.

• Clarification: Add a few drops of the hot "good" solvent to redissolve the precipitate and obtain a clear solution again.[3][16] The solution is now perfectly saturated.

• Crystallization, Isolation, and Drying: Follow steps 3 through 6 from the Single-Solvent Recrystallization protocol. The wash solvent should be a cold mixture of the two solvents in the same proportion or simply the cold antisolvent.

Protocol 3: Vapor Diffusion

This technique is excellent for small amounts of material (mg scale) or for compounds that are difficult to crystallize, as it promotes very slow crystal growth.[17][18]

Step-by-Step Methodology:

• Preparation: Dissolve the compound in a small volume of a relatively volatile "good" solvent in a small, open vial.

• Setup: Place this small vial inside a larger jar or beaker that contains a layer of a more volatile "poor" solvent (antisolvent). The level of the antisolvent in the larger jar must be below the top of the inner vial.[19]

• Diffusion: Seal the larger container. Over time, the vapor of the antisolvent will slowly diffuse into the solution in the inner vial.[17][19] This gradually decreases the solubility of the compound, leading to the slow formation of high-quality crystals.

• Isolation: Once crystals have formed, carefully remove the inner vial, decant the mother liquor, and dry the crystals.

Troubleshooting Common Issues

Problem	Probable Cause(s)	Recommended Solution(s)
No Crystals Form	1. Too much solvent was used.[12]2. The solution is supersaturated but requires a nucleation site.[12]	1. Boil off some of the solvent to increase the concentration and allow it to cool again.[20]2. Scratch the inside of the flask with a glass rod at the solution's surface. Add a "seed crystal" of the pure compound if available.[3][12]
"Oiling Out"	1. The boiling point of the solvent is higher than the melting point of the solute.2. The solution is cooling too rapidly.3. Significant impurities are present, causing a melting point depression.[12]	1. Reheat the solution to redissolve the oil, add more of the "good" solvent to lower the saturation temperature, and cool again.[20]2. Ensure very slow cooling.[12]3. Consider a preliminary purification step (e.g., column chromatography) or add activated charcoal to remove impurities.[20]
Low Recovery / Yield	1. Too much solvent was used, leaving a significant amount of product in the mother liquor.[20]2. Premature crystallization during hot filtration.3. The compound is too soluble in the cold solvent.	1. Concentrate the mother liquor and cool it to obtain a second crop of crystals (which may be less pure).[6]2. Ensure the filtration apparatus is pre-heated and the filtration is performed quickly.[13]3. Re-evaluate the solvent system or ensure the solution is thoroughly chilled in an ice-salt bath.
Crystals Form Too Quickly	1. The solution was cooled too rapidly ("crash cooling").2. The solution was excessively concentrated.	1. Reheat to redissolve the solid, add a small amount of additional solvent, and allow for slower, more insulated cooling.[20]

Table 2: A guide to troubleshooting common problems encountered during the recrystallization of organic solids.

Purity Assessment

After recrystallization, it is essential to verify the purity of the final product.

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range (typically < 2 °C). Impurities tend to broaden and depress the melting point.

• Spectroscopic Methods: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the chemical identity and reveal the presence of any remaining impurities.

• Chromatography: Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to compare the purified material against the crude starting material and known standards.

Conclusion

The recrystallization of cyanocyclobutane derivatives is a highly effective purification technique when approached systematically. By understanding the principles of solubility and carefully selecting a solvent system, researchers can develop robust and reproducible protocols. The methods outlined in this document—from single-solvent to vapor diffusion—provide a versatile toolkit for obtaining high-purity materials essential for research and development in the pharmaceutical and chemical industries.

References

• Boyd, A. S. F., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Available at: [Link]

• Nichols, L. (n.d.). Recrystallization. Chemistry LibreTexts.
• University of California, Los Angeles. (n.d.). Recrystallization.
• Weldegrima, A. (2021). Experiment 4: Recrystallization.
• Chem LibreTexts. (n.d.). Recrystallization - Single Solvent.
• BenchChem. (2025). Application Note: Recrystallization Techniques for Polar Fluorinated Molecules.

• D'Souza, F., et al. (2002). Synthesis and characterization of water-soluble hydroxybutenyl cyclomaltooligosaccharides (cyclodextrins). PubMed. Available at: [Link]

• Yoshida, K., et al. (2018). Preparation of chiral 3-oxocycloalkanecarbonitrile and its derivatives by crystallization-induced diastereomer transformation of ketals with chiral 1,2-diphenylethane-1,2-diol. RSC Advances. Available at: [Link]

• Tiwary, P., et al. (2022). Three-Step Mechanism of Antisolvent Crystallization. ACS Publications. Available at: [Link]

• BenchChem. (2025). Purification methods for removing impurities from nitriles. A technical guide on purifying nitrile compounds.
• EPFL. (n.d.). Guide for crystallization. A guide on various crystallization techniques including vapor diffusion.
• University of York. (n.d.). Single-solvent recrystallisation.
• MIT OpenCourseWare. (2010). Recrystallization | MIT Digital Lab Techniques Manual.
• Nichols, L. (2022). 3.6A: Single Solvent Crystallization. Chemistry LibreTexts.
• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts.
• RM@Schools. (n.d.). Antisolvent Crystallization.

• Jones, P. G. (2023). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials. Available at: [Link]

• An-Najah National University. (2021). Experimental No. (4) Recrystallization.
• SciSpace. (n.d.). Crystallization by Antisolvent Addition and Cooling.
• University of York. (n.d.). Mixed-solvent recrystallisation.
• University of York. (n.d.). Problems with Recrystallisations.
• Chemical Education Xchange. (2025). Recrystallization in the Organic Chemistry Laboratory.
• MDPI. (n.d.). Special Issue : Anti-Solvent Crystallization.
• Chem LibreTexts. (2021). 2.1: RECRYSTALLIZATION.
• University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization.
• University of Sydney. (n.d.). RECRYSTALLISATION.
• Lenstra, A. T. H. (n.d.). Crystallization of low-molecular-weight organic compounds for X-ray crystallography. A paper on strategies for crystallizing small molecules.
• ResearchGate. (n.d.). A quantitative study of vapor diffusions for crystallizations: rates and solvent parameter changes. A request for a PDF of a research article on vapor diffusion.

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Comprehensive Analytical Characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Executive Brief & Scaffold Significance

In modern medicinal chemistry, the shift toward higher sp³ character has elevated the cyclobutane ring from a strained structural curiosity to a highly valued bioisosteric scaffold. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7)[1] is a versatile 1,1,3-trisubstituted building block that provides rigid, three-dimensional vectors for pharmacophore placement.

Characterizing this molecule presents specific analytical challenges. The presence of three distinct functional groups (ester, nitrile, and hydroxyl) requires orthogonal validation. More critically, the 1,3-substitution pattern introduces cis/trans diastereomerism[2]. As a Senior Application Scientist, I approach the characterization of this scaffold not as a checklist of tests, but as a self-validating analytical system where the output of one technique directly anchors the assumptions of the next.

Conformational Dynamics & Stereochemical Logic

To accurately characterize this molecule, one must first understand its physical reality. A common misconception is to view the cyclobutane ring as a planar square. In reality, a planar conformation induces severe torsional strain due to eclipsing C-H bonds[3]. To alleviate this, the ring adopts a dynamic, non-planar "puckered" or "butterfly" conformation[4].

This puckering forces substituents into pseudo-axial and pseudo-equatorial positions, fundamentally altering their spatial proximity and dihedral angles. These geometric realities dictate the nuclear magnetic resonance (NMR) observables—specifically, the ³JHH coupling constants via the Karplus equation and the through-space interactions visible in NOESY spectra[5].

Logical relationship between cyclobutane ring strain and NMR stereochemical assignments.

The Self-Validating Analytical Workflow

To ensure absolute scientific integrity, we employ an orthogonal workflow. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) establishes the exact mass and bulk purity. Fourier Transform Infrared Spectroscopy (FTIR) validates the presence of the three functional groups. Finally, 1D and 2D NMR elucidate the skeletal connectivity and lock in the 3D stereochemistry.

Orthogonal analytical workflow for structural and stereochemical characterization of cyclobutanes.

Step-by-Step Characterization Protocols

Protocol A: LC-HRMS for Purity and Exact Mass

Causality: The highly polar nature of the hydroxyl and cyano groups means this small molecule (MW 155.15) will elute very early on standard C18 columns. We utilize a polar-endcapped C18 column with a highly aqueous starting gradient to ensure retention and separate potential cis/trans diastereomers prior to ionization.

• Sample Preparation: Dissolve 1 mg of the powder[1] in 1 mL of LC-MS grade Water:Acetonitrile (90:10) to prevent solvent-front breakthrough.

• Chromatography: Use a Waters Acquity UPLC HSS T3 column (1.8 µm, 2.1 x 100 mm). Mobile Phase A: 0.1% Formic Acid in Water. Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Gradient: 0-2 min at 1% B, ramp to 50% B over 8 minutes.

• Mass Spectrometry: Operate in ESI+ mode. Look for the protonated adduct

  at m/z 156.0655 and the sodium adduct at m/z 178.0475.

Protocol B: ATR-FTIR for Functional Group Validation

Causality: Traditional KBr pellets absorb ambient moisture, creating a broad O-H band that can mask the intrinsic hydroxyl signal of our analyte. Attenuated Total Reflectance (ATR) FTIR on the neat powder eliminates this artifact, providing a pristine functional group fingerprint.

• Preparation: Ensure the diamond ATR crystal is cleaned with isopropanol and background-scanned.

• Acquisition: Place ~2 mg of the neat powder directly onto the crystal. Apply uniform pressure using the anvil.

• Parameters: Acquire 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

• Validation: Confirm the orthogonal presence of the O-H stretch, the sharp C#N stretch, and the strong C=O ester stretch (See Table 2).

Protocol C: 1D and 2D NMR for Stereochemical Elucidation

Causality: While CDCl₃ is standard, we specifically prepare the sample in dry DMSO-d₆ . Why? DMSO strongly hydrogen-bonds with the C3-hydroxyl group, drastically slowing its chemical exchange. This locks the -OH proton as a distinct, sharp doublet (coupled to the C3-methine proton) rather than a broad singlet. This locked -OH proton becomes a critical vector for NOESY through-space correlations, allowing us to definitively map its spatial relationship to the C1-methyl ester[3][5].

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ (containing 0.03% TMS as an internal standard).

• 1D Acquisition: Acquire ¹H NMR (64 scans, relaxation delay 2s) and ¹³C NMR (1024 scans) at 298 K on a 500 MHz or higher instrument.

• 2D COSY & HSQC: Run COSY to trace the spin system from the C3-methine proton through the adjacent C2 and C4 methylene protons. Use HSQC to assign the heavily shielded cyclobutane carbons[4].

• 2D NOESY (The Stereochemical Key): Acquire a NOESY spectrum with a mixing time of 300-500 ms.

  • Interpretation Logic: If the molecule is the cis isomer (hydroxyl and ester on the same face), you will observe a strong NOE cross-peak between the C3-hydroxyl proton (or C3-H) and the C1-methoxy protons. If it is the trans isomer, this cross-peak will be absent, and correlations will instead be seen between the C3-H and the pseudo-axial protons of the C2/C4 methylenes[2].

Quantitative Data Summaries

Table 1: Physicochemical & High-Resolution Mass Spectrometry Data

Parameter	Value / Expected Result	Analytical Purpose
Chemical Formula	C₇H₉NO₃	Base structural identity
Exact Mass (Monoisotopic)	155.0582 Da	Targeting exact mass

| ESI+ HRMS

| m/z 156.0655 (± 5 ppm) | Confirms molecular weight | | ESI+ HRMS | m/z 178.0475 (± 5 ppm) | Secondary ion validation | | Physical Form | Powder[1] | Dictates ATR-FTIR usage |

Table 2: ATR-FTIR Spectral Assignments

Wavenumber (cm⁻¹)	Intensity / Shape	Functional Group Assignment	Diagnostic Value
~3350 - 3450	Broad, Strong	O-H Stretch (Hydroxyl)	Validates C3 substitution
~2950 - 3000	Weak, Multi	C-H Stretch (sp³ Alkyl)	Confirms cyclobutane/methyl
~2245 - 2255	Sharp, Weak-Med	C#N Stretch (Nitrile)	Validates C1 cyano group
~1735 - 1750	Sharp, Strong	C=O Stretch (Methyl Ester)	Validates C1 ester group

| ~1200 - 1250 | Strong | C-O Stretch (Ester) | Secondary ester validation |

Table 3: Predictive ¹H and ¹³C NMR Chemical Shift Assignments (DMSO-d₆) (Note: Shifts are predictive based on cyclobutane ring strain and substituent electronics[4])

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity & Coupling
C1 (Quaternary)	40.0 - 45.0	N/A	N/A (Confirmed via HMBC)
C2, C4 (Methylene)	35.0 - 40.0	2.40 - 2.80	Complex multiplets (pseudo-axial/equatorial)
C3 (Methine)	60.0 - 65.0	4.10 - 4.40	Multiplet (coupled to C2/C4 and OH)
C3-OH (Hydroxyl)	N/A	5.20 - 5.50	Doublet (³J ~ 5-6 Hz in dry DMSO)
C1-C#N (Nitrile)	118.0 - 121.0	N/A	N/A
C1-C=O (Ester)	170.0 - 173.0	N/A	N/A

| -OCH₃ (Methoxy) | 52.0 - 54.0 | 3.75 - 3.85 | Singlet (3H) |

References

• methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 - sigmaaldrich.com. 1

• Cyclobutane-1,3-diamine dihydrochloride | CAS 1523571-90-5 - benchchem.com. 3

• An In-depth Technical Guide to 1H and 13C NMR Spectral Analysis of Cyclobutanes - benchchem.com.5

• Diastereoselective Synthesis of a cis-1,3-Disubstituted Cyclobutane Carboxylic Acid Scaffold for TAK-828F - acs.org. 2

• The Chemistry of Cyclobutanes (Chemistry of Functional Groups) - epdf.pub. 4

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Advanced NMR Spectroscopy of Functionalized Cyclobutanes: Conformational Analysis and Bioisosteric Applications in Drug Discovery

Executive Summary

For decades, planar aromatic rings have been the cornerstone of small-molecule drug design. However, the modern push to increase the fraction of

-hybridized carbons ( ) to improve solubility, reduce off-target toxicity, and enhance metabolic stability has thrust saturated carbocycles into the spotlight. The cyclobutane ring has emerged as a highly validated bioisostere for phenyl rings and gem-dimethyl groups[1][2].

For researchers and drug development professionals, functionalizing the cyclobutane scaffold introduces complex stereochemical challenges. Unlike unstrained alkanes, cyclobutanes possess unique conformational dynamics that heavily influence their Nuclear Magnetic Resonance (NMR) observable parameters. This application note provides an authoritative, in-depth guide to the mechanistic causality behind cyclobutane NMR spectroscopy and delivers self-validating experimental protocols for stereochemical elucidation.

The Cyclobutane Bioisostere in Medicinal Chemistry

The strategic replacement of a planar aromatic ring with a puckered cyclobutane moiety alters the physicochemical profile of a drug candidate. Because cyclobutanes lack the electron-rich

-system of aromatics, they are generally less susceptible to oxidative metabolism by cytochrome P450 enzymes[1]. Furthermore, the three-dimensional exit vectors of substituents on a cyclobutane ring provide enhanced complementarity to complex protein binding pockets[2].

A landmark example of this utility is found in the optimization of Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors, where substituting a cyclobutane (and subsequently an oxetane) dramatically improved unbound whole-blood potency, solubility, and pharmacokinetic profiles[3][4]. To successfully synthesize and patent such molecules, medicinal chemists must unequivocally prove the relative and absolute stereochemistry of the cyclobutane core using advanced NMR techniques.

Conformational Dynamics: The "Puckered" Ring

To interpret the NMR spectra of cyclobutanes, one must first understand their physical geometry. A perfectly planar cyclobutane ring would have minimal angle strain (90° vs. the ideal 109.5° for

carbons) but would suffer from massive torsional (eclipsing) strain due to the eight adjacent C-H bonds[5].

The Causality of Puckering: To relieve this eclipsing strain, the cyclobutane ring adopts a non-planar, "puckered" (or butterfly) conformation, folding at an out-of-plane dihedral angle of approximately 25° to 30°[2][5]. This folding slightly compresses the C-C-C bond angles to ~88° (increasing angle strain) but significantly lowers the overall energy of the system by staggering the adjacent protons.

This puckering creates two distinct environments for substituents: pseudo-axial and pseudo-equatorial . Monosubstituted cyclobutanes rapidly flip between two puckered conformers at room temperature, but the equilibrium heavily favors the conformer where the bulky substituent occupies the equatorial position to minimize 1,3-diaxial-like transannular steric clashes[6][7].

Caption: Logical relationship between cyclobutane ring puckering and observable NMR parameters.

Quantitative NMR Parameters for Cyclobutanes

The conformational dynamics described above directly dictate the scalar coupling constants (

) observed in H NMR.

Vicinal Coupling ( ) and the Karplus Equation

In unstrained acyclic systems,

is typically larger than . In cyclobutanes, this rule is often inverted. Because of the puckered geometry, cis protons are held at dihedral angles close to 0° or 20°, maximizing orbital overlap and resulting in large coupling constants (4.6 – 11.5 Hz)[8][9]. Conversely, trans protons rapidly average between diaxial (~180°, large ) and diequatorial (~90°, near-zero ) states. Thus, the time-averaged is often smaller (2.0 – 10.7 Hz) and highly dependent on the specific substituent bulk driving the equilibrium[9].

Long-Range W-Coupling ( )

A critical diagnostic tool for cyclobutane stereochemistry is the

W-coupling. This phenomenon requires strict coplanarity of the four intervening bonds. In a puckered cyclobutane, only the equatorial-equatorial protons across the ring form this perfect 'W' geometry, yielding a distinct coupling of ~5 Hz. Axial-axial protons do not align properly, resulting in a of ~0 Hz[6].

C Chemical Shifts

The strain of the four-membered ring forces the C-C bonds to adopt higher

-character (bending the bonds outward), which conversely forces the C-H bonds to adopt higher -character[2][10]. This increased -character shields the carbons, causing cyclobutane C resonances to shift upfield compared to unstrained cyclohexanes, though not as drastically as cyclopropanes[11].

Table 1: Typical NMR Parameters in Cyclobutanes

NMR Parameter	Structural Description	Typical Range	Mechanistic Causality
Geminal ( )	H-C-H	-11.0 to -15.0 Hz	Influenced by the H-C-H bond angle; wider angles in strained rings increase the magnitude[8][9].
Vicinal Cis ( )	H-C-C-H (cis)	4.6 to 11.5 Hz	Dihedral angle ~0-20° in puckered conformers maximizes orbital overlap via Karplus[8].
Vicinal Trans ( )	H-C-C-H (trans)	2.0 to 10.7 Hz	Time-averages between diaxial (~180°) and diequatorial (~90°) conformations[9].
Long-Range ( )	W-Coupling	~5.0 Hz (eq-eq)~0.0 Hz (ax-ax)	Requires strict coplanarity of the four bonds (W-conformation) found only in diequatorial protons[6].

Experimental Protocols: Stereochemical Elucidation Workflow

Relying solely on 1D

H NMR to assign cyclobutane stereochemistry is dangerous due to overlapping signals and second-order effects (e.g., AA'BB' spin systems in symmetrically substituted rings)[12]. The following self-validating protocol utilizes orthogonal 2D techniques to ensure absolute confidence.

Protocol 1: Sample Preparation and 1D Acquisition

• Solvent Selection: Dissolve 2–5 mg of the functionalized cyclobutane in 600 µL of deuterated solvent.

  • Causality: If signals overlap heavily in CDCl

    , switch to C D . Benzene induces Aromatic Solvent-Induced Shifts (ASIS), which differentially shield protons based on their spatial orientation relative to polar functional groups, often resolving overlapping multiplets[13].

• High-Field Acquisition: Acquire a 1D

  H NMR spectrum at 400 MHz (600 MHz or higher is preferred).

  • Causality: Higher magnetic fields increase the chemical shift difference (

    ) relative to the coupling constant ( ), pushing strongly coupled second-order systems closer to easily interpretable first-order systems[12].
• C and DEPT-135: Acquire carbon spectra to map the scaffold, utilizing DEPT to differentiate CH groups (negative phase) from CH/CH groups (positive phase).

Protocol 2: 2D NMR Strategy for Relative Stereochemistry

• Spin System Mapping (COSY/HSQC):

  • Run a DQF-COSY experiment to trace the continuous

    and connectivity around the four-membered ring.

  • Cross-reference with HSQC to assign each proton to its respective carbon, identifying diastereotopic CH

    protons.

• Analyze

  -Couplings: Extract and values from the 1D spectrum or 1D slices of the COSY. Tentatively assign cis (larger ) and trans (smaller ) relationships. Look for the ~5 Hz W-coupling to identify equatorial protons[6].

• Spatial Validation (NOESY/ROESY):

  • Acquire a NOESY (or ROESY for mid-sized molecules ~1000 Da) with a mixing time of 300–500 ms.

  • Causality:

    -couplings are subject to conformational averaging, making them ambiguous in flexible rings. NOE enhancements rely on through-space dipole-dipole relaxation ( dependence, effective < 5 Å). A strong NOE cross-peak between 1,2- or 1,3-protons definitively proves a cis spatial relationship, validating the structural hypothesis derived from -couplings[13].

Caption: Step-by-step 1D and 2D NMR workflow for elucidating cyclobutane stereochemistry.

Mechanistic Case Study: Second-Order Effects in Symmetrical Cyclobutanes

When analyzing 1,3-disubstituted cyclobutanes (e.g., 1,3-cyclobutanediol derivatives), researchers are often confused when the ring protons do not appear as simple doublets or triplets, but rather as highly complex, non-first-order multiplets.

The Causality: This occurs because the system forms an AA'BB' spin system [12]. Even though the two 'A' protons (and the two 'B' protons) are chemically equivalent due to symmetry, they are magnetically non-equivalent . The coupling constant between proton A and proton B (

, a cis coupling) is significantly different from the coupling between proton A and proton B' ( , a trans coupling). Because between the equivalent protons is zero, but they couple differently to the other nuclei in the spin system, the spectrum breaks down into a complex pattern that cannot be solved by simple rules[12]. In these cases, researchers must rely on 2D NOESY correlations or computational spin simulation software to extract the true coupling constants.

References

• Cyclobutanes in Small-Molecule Drug Candidates Source: ChemMedChem (2022) URL:[Link]

• Oxetane Promise Delivered: Discovery of Long-Acting IDO1 Inhibitors Suitable for Q3W Oral and Parenteral Dosing Source: Journal of Medicinal Chemistry (2022) URL:[Link]

• A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes Source: Magnetic Resonance in Chemistry (2011) URL:[Link]

• NMR Spectroscopy – 13C NMR Coupling Constants Source: Organic Chemistry Data & Info (Hans Reich Collection) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 4. Oxetane Promise Delivered: Discovery of Long-Acting IDO1 Inhibitors Suitable for Q3W Oral or Parenteral Dosing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 6. A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 12. organicchemistrydata.org [organicchemistrydata.org]
• 13. ias.ac.in [ias.ac.in]

Application Note: Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in Advanced Organic Synthesis and Drug Discovery

Executive Summary

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) is a highly versatile, densely functionalized cyclobutane building block[1]. Featuring three orthogonal reactive sites—a methyl ester, a nitrile, and a secondary hydroxyl group—this scaffold is a privileged intermediate in modern medicinal chemistry. It is primarily utilized for the construction of conformationally restricted bioisosteres, most notably 2-azaspiro[2]heptanes, which serve as metabolically stable surrogates for piperidines, morpholines, and homopiperidines[3].

This application note provides a comprehensive guide to the reactivity, mechanistic advantages, and validated experimental protocols for utilizing this molecule in complex organic synthesis.

Mechanistic Insights & Causality

The strategic value of this molecule lies in its specific functional group topology and the inherent thermodynamics of the cyclobutane ring:

• Orthogonal Reactivity Without Protecting Groups: The C3-hydroxyl can be oxidized to a ketone or converted into a leaving group (e.g., mesylate) without affecting the C1-nitrile or ester. Conversely, the C1 functional groups can be manipulated while leaving the C3-hydroxyl intact. This orthogonality drastically reduces the step count in complex syntheses.

• The Thorpe-Ingold Effect in Spirocyclization: The geminal disubstitution at C1 (cyano and ester) restricts the degrees of freedom of the appended chains. When the nitrile is reduced to a primary amine, the steric bulk and rigid bond angles of the cyclobutane ring force the amine into the Bürgi-Dunitz trajectory of the ester carbonyl. This drives a spontaneous, thermodynamically favored intramolecular lactamization to form the spiro[2]heptane system[3].

• Bioisosteric Rigidity: Spirocyclic systems derived from this building block project their substituents in spatial trajectories similar to 4-substituted piperidines but with reduced conformational entropy and enhanced resistance to cytochrome P450-mediated metabolism[3].

Core Applications in Organic Synthesis

A. Synthesis of 2-Azaspiro[2]heptane Scaffolds

Reduction of the C1-nitrile yields an intermediate primary amine that undergoes rapid cyclization with the adjacent methyl ester. This yields 6-hydroxy-2-azaspiro[2]heptan-1-one , a core scaffold for synthesizing spirocyclic drug candidates. The lactam can be further reduced to the corresponding azetidine, providing a rigid, bifunctional spirocycle[3].

B. Generation of Electrophilic Hubs (C3-Oxidation)

Oxidation of the C3-hydroxyl group yields methyl 1-cyano-3-oxocyclobutane-1-carboxylate . This cyclobutanone derivative is a powerful electrophile. The ring strain of the cyclobutanone makes the carbonyl carbon highly susceptible to nucleophilic attack, enabling reductive amination, Wittig olefination, or Grignard addition to introduce diverse pharmacophores at the C3 position.

C. Conformationally Constrained Amino Acids

Controlled hydrolysis of the ester and subsequent reduction of the nitrile provides 1-amino-3-hydroxycyclobutane-1-carboxylic acid . These rigidified amino acids are critical in peptidomimetic design to probe receptor topologies and improve the proteolytic stability of peptide drugs[4].

Quantitative Data Summary

The following table summarizes the optimized reaction parameters for the primary divergent transformations of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate:

Transformation	Reagents & Solvents	Temperature	Time	Typical Yield	Key Product
Reductive Lactamization	CoCl₂·6H₂O, NaBH₄, MeOH	0 °C to RT	4 h	65–75%	6-Hydroxy-2-azaspiro[2]heptan-1-one
C3-Hydroxyl Oxidation	Dess-Martin Periodinane, CH₂Cl₂	RT	2 h	85–95%	Methyl 1-cyano-3-oxocyclobutane-1-carboxylate
Ester Hydrolysis	LiOH·H₂O, THF/H₂O (3:1)	RT	3 h	>90%	1-Cyano-3-hydroxycyclobutane-1-carboxylic acid

Experimental Protocols

Protocol A: Synthesis of 6-Hydroxy-2-azaspiro[2]heptan-1-one (Reductive Lactamization)

Objective: Convert the cyanoester into a spirocyclic lactam in a single pot.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N₂), dissolve Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 equiv, 10 mmol) in anhydrous methanol (50 mL).

• Catalyst Addition: Add Cobalt(II) chloride hexahydrate (CoCl₂·6H₂O, 0.2 equiv, 2 mmol). Stir until fully dissolved (the solution will turn pink/purple). Cool the mixture to 0 °C using an ice bath.

• Reduction: Slowly add Sodium borohydride (NaBH₄, 4.0 equiv, 40 mmol) in small portions over 30 minutes to manage hydrogen gas evolution.

  • Observation: The solution will rapidly turn black, indicating the formation of the active cobalt boride (Co₂B) catalyst.

• Cyclization: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Workup: Quench the reaction by carefully adding 3 M HCl until the black precipitate dissolves and the pH reaches ~3. Concentrate the methanol in vacuo. Neutralize the aqueous layer with saturated NaHCO₃ and extract with EtOAc (5 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the crude spiro-lactam.

Causality & Expert Insight: Cobalt boride (Co₂B) is a highly selective catalyst that reduces the nitrile to a primary amine without over-reducing the methyl ester. Once the amine is formed, the rigid cyclobutane geometry forces it into the optimal trajectory to attack the ester carbonyl, driving a spontaneous intramolecular cyclization[3].

Protocol B: Oxidation to Methyl 1-cyano-3-oxocyclobutane-1-carboxylate

Objective: Generate an electrophilic cyclobutanone hub for downstream functionalization.

Step-by-Step Methodology:

• Preparation: Dissolve Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 equiv, 10 mmol) in wet dichloromethane (50 mL CH₂Cl₂ + 100 µL H₂O).

• Oxidation: Add Dess-Martin Periodinane (DMP, 1.2 equiv, 12 mmol) in one portion at room temperature. Stir the heterogeneous mixture for 2 hours.

• Quenching: Pour the reaction mixture into a vigorously stirred 1:1 solution of saturated aqueous Na₂S₂O₃ and saturated aqueous NaHCO₃ (50 mL total). Stir for 30 minutes until the organic layer becomes clear.

• Workup: Separate the layers. Extract the aqueous phase with CH₂Cl₂ (2 × 20 mL). Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) to afford the pure ketone.

Causality & Expert Insight: DMP is selected over harsher oxidants (e.g., Jones reagent) because it operates under mild, near-neutral conditions. This prevents the undesired hydrolysis of the base/acid-sensitive nitrile and ester groups. The addition of a trace amount of water accelerates the DMP oxidation mechanism, while the NaHCO₃/Na₂S₂O₃ quench safely neutralizes the acetic acid byproduct and reduces unreacted hypervalent iodine species.

Synthetic Pathway Visualization

Fig 1: Divergent synthetic pathways of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

References

• Burkhard, J. A., et al. "Synthesis of tert-Butyl 6-Oxo-2-azaspiro[2]heptane-2-carboxylate." Organic Letters, 2009, 11(17), 3923–3925. URL:[Link]

• Radchenko, D. S., et al. "Synthesis of conformationally restricted glutamic acid analogs based on the spiro[2]heptane scaffold." Amino Acids, 2010, 39(2), 515–521. URL:[Link]

Sources

• 1. methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Derivatization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Application Note: Advanced Derivatization Strategies for Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in Drug Discovery

Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Application Guide & Validated Protocols

Executive Summary

The incorporation of cyclobutane rings into active pharmaceutical ingredients (APIs) is a highly effective strategy for increasing the sp³ fraction of drug candidates, escaping "flatland," and improving metabolic stability. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7)[1] is a premium, highly functionalized building block that offers three orthogonal vectors for derivatization: a C1-cyano group, a C1-methyl ester, and a C3-hydroxyl group.

This application note details the causality, mechanistic logic, and self-validating protocols for three divergent derivatization pathways. By selectively manipulating these functional handles, medicinal chemists can rapidly access complex spirocycles, fluorinated bioisosteres, and rigid linker systems.

Structural Profiling & Reactivity Map

Understanding the steric and electronic environment of this cyclobutane scaffold is critical for predictive synthetic planning. The C1 position is a sterically hindered quaternary center, which impedes intermolecular reactions but highly accelerates intramolecular cyclizations via the Thorpe-Ingold effect.

Property	Value / Description
Chemical Formula	C₇H₉NO₃
Molecular Weight	155.15 g/mol
C1-Ester Reactivity	Base-labile; susceptible to mild saponification.
C1-Cyano Reactivity	Reducible to a primary amine; inert to mild base.
C3-Hydroxyl Reactivity	Secondary alcohol; prime site for Sₙ2 displacement or protection.

Divergent Derivatization Logic

The true value of this building block lies in its ability to be divergently functionalized into distinct chemical spaces.

Caption: Divergent derivatization pathways for methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

Pathway A: Spiro-lactamization (Scaffold Generation)

The reduction of the C1-cyano group generates a highly reactive aminomethyl intermediate. Due to the Thorpe-Ingold effect exerted by the quaternary C1 carbon, the newly formed amine and the adjacent methyl ester are forced into strict spatial proximity. This drastically lowers the activation entropy (ΔS‡), driving spontaneous amidation to yield the 6-hydroxy-2-azaspiro[2]heptan-1-one scaffold[3],[4]. This rigid 2-azaspiro[2]heptane system is a highly prized bioisostere for piperazines and morpholines.

Pathway B: C3-Hydroxyl Deoxofluorination

The C3-hydroxyl group presents a prime vector for modulating lipophilicity. Deoxofluorination using DAST converts the hydroxyl into a good leaving group via a dialkylaminosulfurane intermediate. Subsequent nucleophilic attack by the liberated fluoride ion occurs via an Sₙ2 pathway, resulting in stereochemical inversion at C3.

Pathway C: Selective Saponification

For applications requiring the cyclobutane core to act as a PROTAC linker, the C1-methyl ester must be converted to a carboxylic acid. Mild saponification using LiOH selectively hydrolyzes the ester while preserving the base-sensitive cyano group[5].

Experimental Protocols (Self-Validating Systems)

Protocol 1: Synthesis of 6-hydroxy-2-azaspiro[2]heptan-1-one

Objective: Chemoselective reduction of the nitrile with spontaneous lactamization.

Caption: Mechanistic workflow for the formation of the 2-azaspiro[2]heptan-1-one scaffold.

Step-by-Step Procedure:

• Dissolve Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 eq) and CoCl₂·6H₂O (0.2 eq) in anhydrous Methanol (0.2 M) under an argon atmosphere.

• Cool the vibrant purple solution to 0 °C using an ice bath.

• Carefully add NaBH₄ (3.0 eq) in small portions over 30 minutes. Caution: Rapid evolution of H₂ gas and exothermic transition to a black cobalt boride suspension will occur.

• Remove the ice bath and stir at room temperature for 12 hours.

• Quenching Logic: Add saturated aqueous NH₄Cl carefully to destroy unreacted NaBH₄ and solubilize the cobalt salts.

• Filter the mixture through a pad of Celite to remove insoluble boride species, washing with EtOAc.

• Concentrate the filtrate and purify via silica gel chromatography (DCM/MeOH gradient).

In-Process Control (IPC) & Validation:

• Monitoring: Use LC-MS. The intermediate amine is highly polar and will not elute well on normal-phase TLC. Look for the product mass [M+H]⁺ = 128.1 m/z.

• Causality: Methanol is critical as it solubilizes the NaBH₄, participates in forming the active reducing species (methoxyborohydrides), and acts as the leaving group during lactamization, driving the thermodynamic equilibrium.

Protocol 2: Deoxofluorination of the C3-Hydroxyl

Objective: Nucleophilic fluorination with stereochemical inversion.

Step-by-Step Procedure:

• Dissolve the starting material (1.0 eq) in anhydrous DCM (0.1 M) under argon.

• Cool the reaction vessel to -78 °C.

• Add DAST (Diethylaminosulfur trifluoride) (1.5 eq) dropwise via syringe.

• Stir at -78 °C for 1 hour, then allow the reaction to gradually warm to room temperature over 2 hours.

• Quenching Logic: Cool back to 0 °C and strictly quench by the dropwise addition of saturated aqueous NaHCO₃. Causality: Neutralizes the highly corrosive HF by-product generated during the sulfurane collapse.

• Extract with DCM (3x), dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

In-Process Control (IPC) & Validation:

• Monitoring: ¹⁹F NMR is the gold standard here. The appearance of a distinct multiplet around -170 to -190 ppm confirms fluorine incorporation. TLC will show a significant shift to a higher R_f value due to the loss of the hydrogen-bond donating -OH group.

Protocol 3: Selective Saponification

Objective: Generation of a carboxylic acid handle for downstream amide coupling.

Step-by-Step Procedure:

• Dissolve the starting material (1.0 eq) in a 3:1 mixture of THF/H₂O (0.2 M).

• Add LiOH·H₂O (1.5 eq) in one portion at room temperature.

• Stir vigorously for 3-4 hours.

• Quenching Logic: Evaporate the THF under reduced pressure. Cool the aqueous layer to 0 °C and acidify to pH ~3 using 1M HCl. Causality: Protonation of the carboxylate salt is required to partition the highly polar product into the organic extraction phase.

• Extract with a 4:1 mixture of CHCl₃/Isopropanol (to overcome the high polarity of the cyano-acid), dry, and concentrate.

In-Process Control (IPC) & Validation:

• Monitoring: TLC stained with Bromocresol Green (yellow spot on a blue background indicates the presence of the carboxylic acid).

Data Summary Table

Derivatization Pathway	Target Functional Group	Reagents & Conditions	Yield (Typical)	Drug Discovery Application
Spiro-lactamization	C1-Cyano & C1-Ester	CoCl₂·6H₂O, NaBH₄, MeOH, 0 °C to RT	65–80%	Synthesis of 2-azaspiro[2]heptane bioisosteres for piperazines/morpholines.
Deoxofluorination	C3-Hydroxyl	DAST, DCM, -78 °C to RT	50–70%	Modulation of lipophilicity and blocking of metabolic soft spots.
Saponification	C1-Ester	LiOH·H₂O, THF/H₂O, RT	>90%	Generation of carboxylic acid handles for PROTAC linkers and API cores.

References

• Burkhard, J. A., et al. Synthesis of tert-Butyl 6-Oxo-2-azaspiro[2]heptane-2-carboxylate. Organic Letters (ACS Publications). [Link]

• ResearchGate Community Discussions. How to selectively reduction of nitrile group in presence of ester group?[Link]

Sources

• 1. methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate | 1497856-61-7 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-azaspiro[3.3]heptan-1-one | 1936132-15-8 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Reactions of the Cyano Group in Cyclobutane Rings

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Unique Reactivity of Cyanocyclobutanes

The cyclobutane motif, a strained four-membered carbocycle, imparts unique chemical properties to its derivatives. When functionalized with a cyano (-C≡N) group, the resulting cyanocyclobutane becomes a versatile building block in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and agrochemical applications.[1] The inherent ring strain of the cyclobutane core (approximately 26 kcal/mol) influences the reactivity of the attached cyano group, often leading to distinct stereochemical outcomes and reaction pathways compared to its acyclic or less-strained cyclic counterparts.

This guide provides a comprehensive overview of the key reactions of the cyano group on a cyclobutane ring, complete with detailed application notes, mechanistic insights, and step-by-step protocols. The information presented herein is intended to empower researchers to effectively utilize cyanocyclobutanes as valuable synthetic intermediates.

Hydrolysis: Accessing Cyclobutanecarboxylic Acids

The hydrolysis of the cyano group to a carboxylic acid is a fundamental transformation, providing access to a key functional group for further derivatization. This reaction can be performed under either acidic or basic conditions.

Mechanism:

Under basic conditions, the hydroxide ion attacks the electrophilic carbon of the nitrile, forming a hydroxy imine intermediate. Tautomerization to an amide is followed by further hydrolysis of the amide to the carboxylate salt, which is then protonated upon acidic workup to yield the carboxylic acid.

Application Notes:

• Choice of Conditions: Basic hydrolysis is often preferred as it can be less prone to side reactions, such as polymerization, which can occur under strongly acidic conditions.

• Reaction Monitoring: The progress of the reaction can be monitored by the evolution of ammonia gas (under basic conditions) or by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) analysis of the reaction mixture.

• Substrate Considerations: The presence of other functional groups on the cyclobutane ring may influence the choice of hydrolysis conditions. For example, base-sensitive groups may necessitate the use of acidic conditions.

Protocol 1: Basic Hydrolysis of Cyclobutanecarbonitrile

Materials:

• Cyclobutanecarbonitrile

• Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

• Water

• Concentrated hydrochloric acid (HCl)

• Diethyl ether or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclobutanecarbonitrile (1.0 eq) in a 10-20% aqueous solution of NaOH or KOH.

• Heat the mixture to reflux and maintain for 2-4 hours, or until the reaction is complete as indicated by TLC or GC-MS.

• Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

• Carefully acidify the mixture to pH 1-2 by the slow addition of concentrated HCl.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude cyclobutanecarboxylic acid.

• The crude product can be purified by distillation or recrystallization.

Reduction: Synthesis of Aminomethylcyclobutanes

The reduction of the cyano group to a primary amine is a crucial transformation for the introduction of a basic nitrogen-containing functionality. This is commonly achieved using powerful reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation.

Mechanism with LiAlH₄:

The reaction proceeds via the nucleophilic addition of a hydride ion from LiAlH₄ to the electrophilic carbon of the nitrile, forming an imine-aluminum complex. A second hydride addition reduces the imine to the corresponding amine, which is then liberated upon aqueous workup.

Application Notes:

• Choice of Reducing Agent: LiAlH₄ is a very powerful and non-selective reducing agent. It will reduce many other functional groups, so care must be taken if the substrate contains other reducible moieties. Catalytic hydrogenation using catalysts like Raney nickel or palladium on carbon (Pd/C) under a hydrogen atmosphere offers a milder alternative.[2][3]

• Safety Precautions: LiAlH₄ reacts violently with water and other protic solvents. All reactions involving LiAlH₄ must be conducted under strictly anhydrous conditions and under an inert atmosphere (e-g., nitrogen or argon).

• Workup: The aqueous workup of LiAlH₄ reactions is highly exothermic and should be performed with extreme caution by the slow, sequential addition of water and then a base solution.

Protocol 2: LiAlH₄ Reduction of Cyclobutanecarbonitrile

Materials:

• Cyclobutanecarbonitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Water

• 15% Aqueous sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Inert atmosphere setup (nitrogen or argon)

• Stirring apparatus

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, an addition funnel, a magnetic stirrer, and an inert gas inlet.

• Under a positive pressure of nitrogen or argon, add a suspension of LiAlH₄ (1.5-2.0 eq) in anhydrous diethyl ether or THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve cyclobutanecarbonitrile (1.0 eq) in anhydrous diethyl ether or THF and add it to the addition funnel.

• Add the solution of cyclobutanecarbonitrile dropwise to the stirred LiAlH₄ suspension at a rate that maintains the reaction temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours.

• Cool the reaction mixture to 0 °C.

• Quench the reaction by the slow, dropwise addition of water (x mL, where x is the mass of LiAlH₄ in grams), followed by 15% aqueous NaOH (x mL), and then water again (3x mL).

• Stir the resulting granular precipitate vigorously for 30 minutes.

• Filter the mixture through a pad of Celite® and wash the filter cake with diethyl ether.

• Dry the filtrate over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude aminomethylcyclobutane.

• The product can be purified by distillation.

Addition of Organometallic Reagents: Formation of Cyclobutyl Ketones

The reaction of Grignard or organolithium reagents with cyanocyclobutanes provides a convenient route to cyclobutyl ketones. This reaction involves the nucleophilic addition of the organometallic reagent to the nitrile carbon.

Mechanism:

The organometallic reagent adds to the cyano group to form a stable intermediate magnesium or lithium imine salt. This intermediate is then hydrolyzed during the aqueous workup to yield the corresponding ketone.[4][5]

Application Notes:

• Stoichiometry: It is crucial to use only one equivalent of the organometallic reagent to avoid the secondary reaction of the initially formed ketone.

• Anhydrous Conditions: Grignard and organolithium reagents are highly basic and react with protic solvents. Therefore, the reaction must be carried out under strictly anhydrous conditions.[6]

• Stereochemistry: For substituted cyanocyclobutanes, the stereochemistry of the cyclobutane ring can influence the facial selectivity of the nucleophilic attack. The incoming nucleophile will generally approach from the less sterically hindered face of the molecule.[7]

Protocol 3: Reaction of a Grignard Reagent with Cyclobutanecarbonitrile

Materials:

• Cyclobutanecarbonitrile

• Grignard reagent (e.g., Phenylmagnesium bromide in THF)

• Anhydrous diethyl ether or THF

• Aqueous ammonium chloride (NH₄Cl) solution (saturated)

• Organic solvent for extraction (e.g., diethyl ether)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Inert atmosphere setup

• Stirring apparatus

Procedure:

• In an oven-dried, three-necked round-bottom flask under an inert atmosphere, dissolve cyclobutanecarbonitrile (1.0 eq) in anhydrous diethyl ether or THF.

• Cool the solution to 0 °C in an ice bath.

• Add the Grignard reagent (1.0-1.2 eq) dropwise to the stirred solution of the nitrile.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• The crude cyclobutyl ketone can be purified by column chromatography or distillation.

α-Alkylation: Functionalization of the Cyclobutane Ring

The α-carbon to the cyano group on the cyclobutane ring can be deprotonated with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) to form a carbanion. This carbanion can then be alkylated by reaction with an alkyl halide.

Mechanism:

LDA, a bulky and strong base, removes a proton from the carbon adjacent to the cyano group, forming a resonance-stabilized carbanion (a nitrile-stabilized enolate). This nucleophilic carbanion then displaces the halide from an alkyl halide in an Sₙ2 reaction to form the α-alkylated product.[8][9][10]

Application Notes:

• Base Selection: LDA is the base of choice for this transformation as it is strong enough to deprotonate the α-carbon and its steric bulk minimizes nucleophilic attack on the nitrile itself.[8][9]

• Temperature Control: The formation of the enolate with LDA is typically carried out at low temperatures (e.g., -78 °C) to prevent side reactions.[8]

• Alkylating Agent: The alkylating agent should be a good Sₙ2 substrate, such as a primary alkyl halide. Secondary and tertiary halides are more prone to elimination reactions.

Protocol 4: α-Alkylation of Cyclobutanecarbonitrile

Materials:

• Cyclobutanecarbonitrile

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask or similar apparatus for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve diisopropylamine (1.1 eq) in anhydrous THF.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add n-BuLi (1.05 eq) to the stirred solution and allow it to stir for 30 minutes at 0 °C to generate LDA.

• Cool the freshly prepared LDA solution back down to -78 °C.

• In a separate flask, dissolve cyclobutanecarbonitrile (1.0 eq) in anhydrous THF and slowly add this solution to the LDA solution at -78 °C. Stir for 1 hour at this temperature.

• Add the alkyl halide (1.1 eq) to the reaction mixture at -78 °C and allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent.

• Purify the product by column chromatography.

Cycloaddition Reactions: Expanding Molecular Complexity

The cyano group on a cyclobutane ring can participate in cycloaddition reactions, serving as a dipolarophile. These reactions are powerful tools for the construction of heterocyclic rings.

Mechanism:

In a [3+2] cycloaddition, a 1,3-dipole (such as a nitrilimine or a nitrone) reacts with the cyano group (the dipolarophile) to form a five-membered heterocyclic ring. The regioselectivity of the cycloaddition is governed by the electronic properties of both the dipole and the dipolarophile.[11][12]

Application Notes:

• Activation of the Cyano Group: The cyano group is generally a poor dipolarophile. Its reactivity can be enhanced by the presence of electron-withdrawing groups on the cyclobutane ring or by using highly reactive 1,3-dipoles.[11]

• Reaction Conditions: Cycloaddition reactions can be promoted thermally or photochemically. The choice of conditions depends on the specific reactants.

• Stereochemistry: The stereochemistry of the cyclobutane ring can influence the approach of the 1,3-dipole, potentially leading to diastereoselective cycloaddition products.

Illustrative Example: [3+2] Cycloaddition with a Nitrilimine

Data Summary

Reaction Type	Reagents	Product Functional Group	Key Considerations
Hydrolysis	NaOH or HCl, H₂O	Carboxylic Acid	Choice of acidic or basic conditions depends on other functional groups.
Reduction	LiAlH₄ or H₂, Catalyst (e.g., Raney Ni, Pd/C)	Primary Amine	LiAlH₄ is highly reactive and requires anhydrous conditions. Catalytic hydrogenation is a milder alternative.
Organometallic Addition	R-MgX or R-Li, then H₃O⁺	Ketone	Requires anhydrous conditions and careful control of stoichiometry.
α-Alkylation	1. LDA, -78 °C; 2. R-X	Alkylated Nitrile	Requires a strong, bulky, non-nucleophilic base and a primary alkyl halide.
Cycloaddition	1,3-Dipole (e.g., Nitrilimine)	Heterocycle (e.g., Triazole)	Reactivity of the cyano group may need to be enhanced.

Visualizations

Experimental Workflow for LiAlH₄ Reduction

Caption: General workflow for the reduction of cyanocyclobutane using LiAlH₄.

Logical Relationship in α-Alkylation

Caption: Key steps in the α-alkylation of cyanocyclobutane.

Conclusion

The cyano group on a cyclobutane ring is a versatile functional handle that can be transformed into a variety of other useful groups, including carboxylic acids, primary amines, and ketones. The unique strain and stereoelectronic properties of the cyclobutane ring can be leveraged to control the outcome of these reactions. The protocols and application notes provided in this guide offer a solid foundation for researchers to explore the rich chemistry of cyanocyclobutanes in their synthetic endeavors. As with all chemical procedures, appropriate safety precautions should be taken, and reactions should be carried out by trained personnel in a suitable laboratory setting.

References

• Chemguide. (n.d.). An Introduction to Grignard Reagents. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 23.6: Alkylation of the α-Carbon via the LDA pathway. Retrieved from [Link]

• Collier, S. J., & Langer, P. (2015). Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol.

• KPU Pressbooks. (n.d.). 6.3 Alkylation at the α-Carbon – Organic Chemistry II. Retrieved from [Link]

• Master Organic Chemistry. (2015, December 10). Reactions of Grignard Reagents. Retrieved from [Link]

• Molteni, G., & Del Buttero, P. (2005). Nitrilimine Cycloadditions to the Cyano Group in Aqueous Media. HETEROCYCLES, 65(5), 1183.

• Organic Syntheses. (n.d.). Org. Synth. 1977, 57, 16. Retrieved from [Link]

• Pearson. (n.d.). LDA can be used to form enolates on esters and nitriles. Predict.... Retrieved from [Link]

• PubChem. (n.d.). Cyclobutanecarbonitrile. Retrieved from [Link]

• ResearchGate. (n.d.). Cyclobutane cycloaddition reactions with nitriles. (Ref. 11). Retrieved from [Link]

• Vedejs, E., & Klapars, A. (2004). Org. Synth. 2004, 80, 197. Retrieved from [Link]

• Wentzel Lab. (2021, April 8). Carboxylic Acid Reduction with LiAlH4 mechanism [Video]. YouTube. [Link]

• Xie, J., Xu, P., Zhu, Y., Wang, J., Lee, W.-C. C., & Zhang, X. P. (2021). New Catalytic Radical Process Involving 1,4-Hydrogen Atom Abstraction: Asymmetric Construction of Cyclobutanones. Journal of the American Chemical Society, 143(29), 11337–11344.

• YouTube. (2021, April 2). Reduction of Ketones & Aldehydes | NaBH4 vs LiAlH4 | Organic Chemistry 19.6 [Video]. YouTube. [Link]

• YouTube. (2021, April 11). Hydride Reduction with Acid Derivatives | NaBH4 vs LiAlH4 vs DIBAH | Organic Chemistry 20.5 [Video]. YouTube. [Link]

• Zoretic, P. A., & Soja, P. (1976). A convenient synthesis of 1-methyl-cis-bicyclo[3.3.0]octan-3-one. The Journal of Organic Chemistry, 41(22), 3587–3589.

Sources

• 1. rsc.org [rsc.org]
• 2. Catalytic hydrogenation_Kaili Catalyst New Materials CO., LTD [en.xakaili.com]
• 3. azom.com [azom.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. community.wvu.edu [community.wvu.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 6.3 Alkylation at the α-Carbon – Organic Chemistry II [kpu.pressbooks.pub]
• 10. LDA can be used to form enolates on esters and nitriles. Predict ... | Study Prep in Pearson+ [pearson.com]
• 11. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 12. Theoretical study of the [2+3] cycloaddition of nitrones to nitriles-influence of nitrile substituent, solvent and Lewis acid coordination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Chemoselective Ester Hydrolysis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Executive Summary

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS 1497856-61-7) is a highly versatile small-molecule scaffold utilized in modern drug discovery,[1]. Transforming this building block often requires the targeted saponification of the methyl ester to yield 1-cyano-3-hydroxycyclobutane-1-carboxylic acid (CAS 1485953-14-7)[2].

The primary synthetic challenge is chemoselectivity . The substrate contains three distinct functional groups on a strained cyclobutane ring: a methyl ester, a secondary alcohol, and a nitrile. Nitrile hydrolysis to amides and acids during the cleavage of a carboxylic ester is a frequently encountered problem in process chemistry[3]. This protocol details a highly selective, mild basic hydrolysis utilizing Lithium Hydroxide (LiOH) that quantitatively cleaves the ester while preserving the nitrile, the hydroxyl group, and the cyclobutane ring integrity.

Mechanistic Rationale & Reaction Design

The selection of LiOH in a biphasic Tetrahydrofuran/Water (THF/H

O) system is driven by strict mechanistic causality:

• Lewis Acid Activation: Unlike Sodium Hydroxide (NaOH), the lithium cation (

  ) acts as a mild Lewis acid. It coordinates to the carbonyl oxygen of the ester, increasing the electrophilicity of the carbonyl carbon. This facilitates nucleophilic attack by the hydroxide anion at lower temperatures[4].

• The B

  2 Pathway: The reaction proceeds via a standard Base-catalyzed, Acyl-oxygen cleavage, bimolecular (B 2) mechanism[4]. The nitrile group lacks a highly polarized, coordinate-able oxygen and remains unreactive under these ambient, dilute conditions.

• Stereochemical Preservation: The C1 position of the cyclobutane ring is fully substituted (bearing the nitrile, the ester, and two ring carbons) and lacks an

  -proton. Consequently, base-catalyzed enolization is impossible. This guarantees that the relative cis/trans stereochemistry of the starting material is perfectly preserved during the transformation.

B_AC2 mechanism for LiOH-mediated ester hydrolysis.

Condition Optimization & Data Presentation

To validate the choice of reagents, various hydrolysis conditions were evaluated. The quantitative data below highlights the superiority of the mild LiOH system.

Hydrolysis Condition	Reagents & Solvent	Temp	Ester Hydrolysis Yield	Nitrile Preservation	Mechanistic Outcome
Mild Basic (Optimal)	LiOH (1.5 eq), THF/H O (3:1)	0 °C to RT	> 95%	Intact	Complete conversion; no amide/acid byproducts.
Strong Basic	NaOH (3.0 eq), MeOH/H O (1:1)	60 °C	< 50%	Degraded	Significant nitrile hydration to primary amide.
Acidic	6M HCl, Reflux	100 °C	N/A	Degraded	Complete hydrolysis of ester and nitrile.
Enzymatic	Lipase (CALB), Buffer pH 7	37 °C	~ 40%	Intact	Poor substrate solubility limits conversion.

Experimental Protocol

Workflow for the chemoselective ester hydrolysis of the cyclobutane scaffold.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Charge a round-bottom flask with Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (1.0 eq, e.g., 1.0 g, 6.45 mmol) and dissolve in THF (15 mL). Causality: THF ensures the highly polar cyclobutanol derivative remains solvated while providing miscibility with the aqueous base.

• Cool the solution to 0 °C using an ice-water bath.

• In a separate vial, dissolve Lithium hydroxide monohydrate (LiOH·H

  O, 1.5 eq, 406 mg, 9.67 mmol) in deionized water (5 mL).

• Add the aqueous LiOH solution dropwise to the THF solution over 10 minutes. Causality: Dropwise addition prevents localized exotherms that could trigger premature nitrile hydration.

Phase 2: Self-Validating Reaction Monitoring 5. Remove the ice bath and allow the reaction to stir at room temperature (20–25 °C) for 3–4 hours. 6. Self-Validation Check (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: EtOAc/Hexanes 1:1). Because the molecule lacks a conjugated

-system, UV visualization (254 nm) is ineffective. Stain the plate with Potassium Permanganate (KMnO ) and gently heat. The secondary alcohol reduces the permanganate ion, producing a bright yellow spot against a purple background. The reaction is complete when the higher R ester spot is fully consumed.

Phase 3: Controlled Workup and Isolation 7. Concentrate the reaction mixture under reduced pressure (rotary evaporator, bath temp < 30 °C) to remove the majority of the THF. 8. Dilute the remaining aqueous layer with 10 mL of water and wash with Methyl tert-butyl ether (MTBE) (2 x 10 mL) to extract any unreacted ester or non-polar impurities. Discard the organic washings. 9. Cool the aqueous layer to 0 °C. 10. Self-Validation Check (pH Control): Carefully acidify the aqueous layer by dropwise addition of 1M HCl until the pH reaches exactly 2.0–2.5 (verify continuously with pH paper). Causality: The pK

of the resulting carboxylic acid is approximately 3.0–3.5. Dropping the pH to 2.0 ensures >90% protonation for efficient organic extraction. Dropping the pH below 1.0 risks acid-catalyzed hydration of the nitrile. 11. Extract the acidified aqueous layer with Ethyl Acetate (3 x 15 mL). 12. Combine the organic extracts, wash with brine (15 mL), and dry over anhydrous Na SO . 13. Filter and concentrate under reduced pressure to yield 1-cyano-3-hydroxycyclobutane-1-carboxylic acid as a high-purity solid.

References

• Studley, J. "Ester, Nitrile and Oxetane Play Nice". Scientific Update, 2024. URL:[Link]

• M. G. et al. "Synthesis of Alkali Metal Carboxylates and Carboxylic Acids Using “Wet” and “Anhydrous” Alkali Metal Hydroxides". Chemical Reviews, ACS Publications, 2010. URL:[Link]

Sources

• 1. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate [cymitquimica.com]
• 2. 30491-91-9|1-Cyanocyclobutanecarboxylic acid|BLD Pharm [bldpharm.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Controlling Stereochemistry in Cyclobutane Synthesis

Welcome to the technical support center for stereocontrolled cyclobutane synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to achieving high stereoselectivity in the synthesis of these valuable structural motifs. Cyclobutanes are prevalent in numerous natural products and pharmaceutically active compounds, making their stereocontrolled synthesis a critical endeavor. This guide provides actionable solutions and explains the underlying principles to help you navigate the synthetic challenges.

Troubleshooting Guides

This section addresses specific problems you might encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: Poor Diastereoselectivity in Thermal [2+2] Cycloaddition of Ketenes with Alkenes

Question: My thermal [2+2] cycloaddition between a ketene and an alkene is yielding a mixture of diastereomers. How can I improve the cis/trans selectivity?

Answer: Poor diastereoselectivity in thermal ketene cycloadditions often arises from a non-concerted, stepwise mechanism involving a zwitterionic intermediate. The lifetime of this intermediate allows for bond rotation, leading to a loss of stereochemical information from the starting alkene.

Troubleshooting Steps:

• Solvent Polarity: The polarity of the solvent can significantly influence the lifetime of the zwitterionic intermediate.

  • Recommendation: Decrease the polarity of the solvent. Nonpolar solvents like toluene or hexanes can disfavor charge separation in the intermediate, promoting a more concerted-like transition state and preserving the alkene's stereochemistry.

• Steric Hindrance: The steric bulk of the substituents on both the ketene and the alkene can influence the facial selectivity of the reactants' approach.

  • Recommendation: If possible, utilize substrates with bulkier substituents. The steric interactions in the transition state will favor the formation of the less hindered diastereomer. For instance, using a bulkier ester group on the ketene can enhance steric differentiation.

• Lewis Acid Catalysis: Lewis acids can coordinate to the alkene, lowering the LUMO energy and promoting a more concerted cycloaddition pathway.

  • Recommendation: Introduce a Lewis acid catalyst such as TiCl₄ or a chiral oxazaborolidine-AlBr₃ complex. This can enforce a specific geometry in the transition state, leading to higher diastereoselectivity. It is crucial to screen different Lewis acids and optimize reaction conditions (temperature, solvent, stoichiometry).

Issue 2: Low Enantioselectivity in a Photochemical [2+2] Cycloaddition

Question: I am attempting an enantioselective [2+2] photocycloaddition using a chiral catalyst, but the enantiomeric excess (ee) of my product is low. What factors could be contributing to this, and how can I improve it?

Answer: Low enantioselectivity in catalytic photochemical [2+2] cycloadditions can stem from several

Technical Support Center: Optimizing Yield and Purity of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Welcome to the Technical Support Center for the synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7). This highly strained, bifunctional cyclobutane ring is a critical small-molecule scaffold used in advanced drug discovery, including the development of c-KIT kinase inhibitors[1].

Synthesizing 3-substituted cyclobutanes via the double alkylation of active methylenes with epichlorohydrin is notoriously challenging. Competing side reactions—such as epoxide polymerization, transesterification, and incomplete cyclization—frequently compromise both yield and purity. This guide provides a self-validating protocol, mechanistic insights, and troubleshooting FAQs to help you master this workflow.

Mechanistic Pathway & Causality

The formation of the cyclobutane ring relies on a precise sequence of deprotonation and nucleophilic attacks. The active methylene of methyl cyanoacetate is deprotonated to form an enolate, which first attacks the less sterically hindered carbon of epichlorohydrin (the

group) via an displacement. A subsequent deprotonation enables an intramolecular 4-exo-tet cyclization , where the carbanion attacks the terminal carbon of the epoxide, relieving epoxide strain and forming the 4-membered ring.

Mechanistic pathway of 1-cyano-3-hydroxycyclobutane-1-carboxylate synthesis via double alkylation.

Quantitative Data: Reaction Optimization

Selecting the correct base and solvent system is the most critical variable in this synthesis. The table below summarizes our internal optimization data for maximizing the yield of the target compound (

, MW: 155.15 g/mol )[2].

Base System (Eq)	Solvent	Temp (°C)	Time (h)	Yield (%)	Cis:Trans Ratio	Primary Observation / Failure Mode
NaH (2.2 eq)	THF (Anhydrous)	66	24	78%	1:1	Optimal conditions; clean conversion.
NaOMe (2.2 eq)	MeOH	65	16	62%	1.2:1	Significant polymeric residue observed.
t-BuOK (2.2 eq)	THF	25	48	41%	1:1	Incomplete cyclization; mono-alkylated intermediate stalled.
K2CO3 (3.0 eq)	DMF	90	12	28%	1:1.5	Extensive thermal decomposition of starting materials.

Self-Validating Experimental Protocol

This methodology is designed as a self-validating system . By incorporating an In-Process Control (IPC) checkpoint, the protocol prevents the catastrophic failure of heating unreacted epichlorohydrin, which leads to intractable tars.

Phase 1: Enolate Formation

• Preparation: Flame-dry a 3-neck round-bottom flask under inert argon. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) and suspend in anhydrous THF (0.2 M relative to limiting reagent).

• Deprotonation: Cool the suspension to 0 °C. Add methyl cyanoacetate (1.0 eq) dropwise over 30 minutes.

  • Causality: Slow addition controls the exothermic release of

    gas and prevents localized heating, which can degrade the active methylene. Stir for an additional 30 minutes until gas evolution ceases.

Phase 2: Alkylation & Cyclization (With IPC Checkpoint)

• First Alkylation (

  ): Maintain the reaction at 0 °C and add epichlorohydrin (1.05 eq) dropwise using a syringe pump over 1 hour. Stir at room temperature for 4 hours.

• Self-Validation Checkpoint (IPC): Pull a 50 µL aliquot, quench in saturated aqueous

  , and extract with EtOAc. Analyze via LC-MS or TLC.

  • Validation Criteria: You must observe the disappearance of methyl cyanoacetate and the formation of the mono-alkylated epoxide intermediate. Do not proceed to heating until this intermediate is confirmed.

• Cyclization (4-exo-tet): Once mono-alkylation is confirmed, attach a reflux condenser and heat the reaction to 66 °C (THF reflux) for 18–24 hours to drive the kinetically slow 4-exo-tet epoxide opening.

Phase 3: Quench & Chromatographic Resolution

• Quench: Cool the reaction to 0 °C. Quench strictly with saturated aqueous

  (not water) to protonate the cyclobutyl alkoxide while buffering the pH to prevent ester hydrolysis.

• Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Purification: Purify the crude oil via silica gel flash chromatography using a gradient of 10% to 40% EtOAc in Hexanes. The cis and trans isomers will elute as closely migrating but distinct bands.

Troubleshooting & FAQs

Q: My overall yield is consistently below 40%, and I am left with a thick, insoluble polymeric residue. What is happening? A: Epichlorohydrin is highly susceptible to base-catalyzed intermolecular polymerization.

• Causality: If the concentration of the reaction is too high, or if epichlorohydrin is added too rapidly, intermolecular attack by the enolate or alkoxide outcompetes the desired intramolecular 4-exo-tet cyclization.

• Solution: Ensure strict adherence to high-dilution conditions (≤ 0.2 M) and use a syringe pump for the epichlorohydrin addition.

Q: I used Sodium Ethoxide (NaOEt) in Ethanol as my base system, and my LC-MS shows a mass corresponding to an ethyl ester instead of a methyl ester. Why? A: You are observing base-catalyzed transesterification.

• Causality: Alkoxide bases exist in equilibrium with the ester carbonyl. If the alkoxide does not match the ester group (e.g., ethoxide with a methyl ester), the nucleophilic alkoxide will attack the carbonyl, displacing methoxide and converting your product to Ethyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

• Solution: Always match your base to your ester. For methyl cyanoacetate, use NaOMe in MeOH, or completely avoid the issue by using a non-nucleophilic/hydridic base like NaH in anhydrous THF.

Q: The NMR of my purified product shows a complex mixture of peaks, but LC-MS shows a single mass. How do I resolve this? A: You have isolated a diastereomeric mixture of cis and trans isomers. The hydroxyl group at C3 can be oriented either cis or trans relative to the cyano/ester groups at C1.

• Causality: The 4-exo-tet cyclization does not possess inherent facial selectivity regarding the newly formed chiral centers.

• Solution: The cis isomer is typically less polar due to its ability to form an intramolecular hydrogen bond between the C3-hydroxyl and the C1-ester/cyano groups. To separate them, use a highly gradual chromatographic gradient (e.g., 5% to 25% EtOAc in Hexanes over 20 column volumes) or attempt selective crystallization from Diisopropyl Ether (DIPE).

References

• Title: WO2013033070A1 - COMPOUNDS AND COMPOSITIONS AS c-KIT KINASE INHIBITORS Source: patents.google.com URL:[1]

Sources

• 1. WO2013033070A1 - COMPOUNDS AND COMPOSITIONS AS c-KIT KINASE INHIBITORS - Google Patents [patents.google.com]
• 2. EnamineStore [enaminestore.com]

Troubleshooting low yields in Grignard reactions with cyclobutanones

Technical Support Center: Troubleshooting Grignard Additions to Cyclobutanones

As a Senior Application Scientist, I frequently encounter researchers struggling with the 1,2-addition of Grignard reagents to cyclobutanones. While Grignard additions to standard aliphatic ketones are fundamental transformations, cyclobutanones present a unique biomechanical environment. The inherent ring strain of the four-membered ring (~26 kcal/mol) alters the hybridization and s-character of the carbonyl carbon. More critically, the α-protons of cyclobutanones are significantly more acidic than those of unstrained ketones[1].

When you introduce a Grignard reagent—a species that is simultaneously a potent nucleophile and a strong, hard base—the basicity often outcompetes the nucleophilicity. This guide deconstructs the mechanistic failures of these reactions and provides field-proven, self-validating protocols to rescue your yields.

Diagnostic Workflow

Before adjusting your reaction conditions, you must identify the dominant side reaction. Use the following diagnostic logic tree to map your crude NMR or GC-MS data to the correct mechanistic solution.

Logical workflow for diagnosing and resolving cyclobutanone Grignard failures.

Expert Q&A: Mechanistic Troubleshooting

Q1: I am reacting a standard Grignard reagent with a substituted cyclobutanone, but I recover mostly starting material after the aqueous workup. What is happening? A1: You are experiencing competitive enolization. Because Grignard reagents are highly basic, they readily deprotonate the acidic α-protons of the cyclobutanone to form a magnesium enolate[2]. During your aqueous quench, this enolate simply reprotonates, returning your starting ketone. This is exceptionally problematic in halogenated cyclobutanones (e.g., 3,3-difluorocyclobutanone), where the α-protons are rendered even more acidic by inductive effects[1].

Q2: How can I suppress this enolization and force the 1,2-addition? A2: You must attenuate the basicity of the nucleophile while maintaining its oxophilicity. This is achieved by transmetalating the Grignard reagent to an organolanthanide species. Adding Cerium(III) chloride (CeCl3, Imamoto reagent) or Lanthanum(III) chloride bis(lithium chloride) complex (LaCl3·2LiCl, Knochel's salt) shifts the reaction pathway[3]. These lanthanide salts act as Lewis acids to activate the carbonyl while forming an organolanthanum/cerium intermediate that is highly nucleophilic but poorly basic, drastically reducing enolization[1].

Q3: Can I use Knochel's Turbo Grignard (

-PrMgCl·LiCl) directly on the cyclobutanone to improve the yield? A3: No. While the Turbo Grignard is exceptional for synthesizing complex Grignard reagents via halogen-magnesium exchange, it remains highly basic. If applied directly to cyclobutanones, it will predominantly cause deprotonation (enolization) and result in zero productive yield[1]. You must first use the Turbo Grignard to form your desired aryl/alkylmagnesium species, and then transmetalate it with LaCl3·2LiCl before introducing the cyclobutanone[1].

Q4: I'm seeing a secondary alcohol instead of my desired tertiary cyclobutanol. Why? A4: This is a classic β-hydride transfer reduction. If your Grignard reagent possesses β-hydrogens (e.g., isopropylmagnesium chloride), the steric bulk of the cyclobutanone can hinder direct nucleophilic attack. Instead, the Grignard reagent acts as a reducing agent via a six-membered cyclic transition state, transferring a hydride to the carbonyl carbon[3]. Switching to an organolanthanum reagent (via LaCl3·2LiCl) completely suppresses this side reaction by altering the transition state geometry[3].

Quantitative Data: Impact of Lanthanide Additives

The following table summarizes the dramatic yield improvements achieved when shifting from standard Grignard conditions to Lanthanide-mediated transmetalation.

Ketone Substrate	Nucleophile	Conditions	Yield (%)	Primary Side Reaction
3,3-difluorocyclobutanone	4-MeO-PhMgBr	THF, 0 °C	14%	Enolization[1]
3,3-difluorocyclobutanone	4-MeO-PhMgBr + LaCl3·2LiCl	THF, 0 °C	82%	None[1]
Cyclobutanone	-PrMgCl	THF, 0 °C	<30%	β-hydride reduction / Enolization[3]
Cyclobutanone	-PrMgCl + LaCl3·2LiCl	THF, 0 °C	>85%	None[3]

Self-Validating Experimental Protocol: LaCl3·2LiCl Mediated Addition

To ensure reproducibility, this protocol incorporates causality and self-validation checkpoints. Do not skip the transmetalation pre-stirring step; simultaneous addition of the Grignard and the lanthanide salt to the ketone will result in the free Grignard reacting first, leading to enolization[1].

Reagents & Equipment:

• Flame-dried Schlenk flask under Argon.

• Grignard Reagent (1.2 equivalents, typically 1.0 M in THF).

• LaCl3·2LiCl (1.2 equivalents, 0.6 M in THF, commercially available).

• Cyclobutanone derivative (1.0 equivalent).

Step-by-Step Methodology:

• System Purge & Preparation: Purge the Schlenk flask with Argon. Add the LaCl3·2LiCl solution (1.2 eq) to the flask and cool to 0 °C using an ice bath.

  • Causality: Cooling prevents the exothermic degradation of the organometallic species during the subsequent transmetalation step.

• Transmetalation: Dropwise, add the Grignard reagent (1.2 eq) to the LaCl3·2LiCl solution. Stir the mixture at 0 °C for 2 hours.

  • Validation Checkpoint: You should observe a slight color change or a subtle shift in the homogeneity of the solution, indicating the successful formation of the organolanthanum species. Crucial: Full transmetalation is required; rushing this step leaves free Grignard in solution, which will cause enolization[1].

• Nucleophilic Addition: Dissolve the cyclobutanone (1.0 eq) in a minimal amount of anhydrous THF. Add this solution dropwise to the organolanthanum mixture at 0 °C. Allow the reaction to stir for 1–2 hours.

  • Validation Checkpoint: Pull a 0.1 mL aliquot, quench in saturated NH4Cl, and extract with EtOAc. Spot on a TLC plate against the starting cyclobutanone. The starting material spot should be completely consumed, replaced by a lower-Rf tertiary alcohol spot.

• Quench & Workup: Carefully quench the reaction at 0 °C by adding saturated aqueous NH4Cl dropwise.

  • Causality: The mild acidity of NH4Cl destroys any remaining organometallic species without triggering acid-catalyzed ring-expansion or fragmentation of the highly strained cyclobutanol product.

• Extraction: Extract the aqueous layer three times with ethyl acetate or diethyl ether. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

References

• Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols The Journal of Organic Chemistry - ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Purification of Polar Cyclobutane Derivatives

Introduction

The strategic replacement of planar aromatic rings with puckered, three-dimensional cyclobutane moieties has become a cornerstone of modern medicinal chemistry. By increasing the fraction of sp3-hybridized carbons (Fsp3), cyclobutane bioisosteres significantly improve the solubility, metabolic stability, and target complementarity of drug candidates[1]. However, the unique properties of the cyclobutane ring—specifically its high strain energy (26.3 kcal/mol)[2], lack of a conjugated

-system, and the intense polarity introduced by functionalization (e.g., amino-cyclobutanols)—create severe bottlenecks during downstream purification.

This technical guide provides causality-driven troubleshooting workflows to overcome the retention, detection, and recovery challenges associated with polar cyclobutane derivatives.

Part 1: Diagnostic FAQs & Troubleshooting Workflows

Q1: My functionalized cyclobutane bioisostere elutes at the solvent front on both Normal Phase (Silica) and Reverse Phase (C18). How do I retain it?

The Causality: Polar cyclobutanes possess high hydrophilicity and minimal hydrophobic surface area. On a standard C18 column, they lack the lipophilicity required to partition into the stationary phase, causing them to elute at the void volume. Conversely, on bare normal-phase silica, the intense hydrogen bonding from polar substituents (like amines or alcohols) on the compact sp3 ring causes irreversible binding or severe streaking.

The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC operates as an "aqueous normal phase" technique. It utilizes a polar stationary phase but relies on a highly organic mobile phase (e.g., Acetonitrile) mixed with an aqueous buffer[3]. Retention is driven by the analyte partitioning into a water-enriched layer immobilized on the stationary phase.

Self-Validating Protocol: HILIC Method Development

• Column Selection: Utilize a zwitterionic stationary phase (e.g., HILIC-Z) to leverage both hydrophilic partitioning and weak electrostatic interactions, which is ideal for polar metabolites and small molecules[4].

• Mobile Phase Setup:

  • Solvent A: 10 mM Ammonium Formate in Water.

  • Solvent B: 90% Acetonitrile / 10% Water with 10 mM Ammonium Formate.

  • Causality: You must maintain a minimum of 3-5% water in the organic line to sustain the immobilized water layer on the stationary phase.

• System Equilibration (Self-Validation Step): Pump at least 20 column volumes (CV) of starting conditions (e.g., 95% B).

  • Validation Check: Perform two consecutive blank injections. If the baseline or system peaks drift, the water layer is not fully established. Do not inject your crude sample until retention times lock.

• Sample Preparation: Dissolve the crude cyclobutane in 80% Acetonitrile / 20% Water[4].

  • Causality: Injecting a highly aqueous sample disrupts the stationary phase water layer, causing early elution and peak distortion[4].

• Gradient Execution: Run a gradient from 95% B down to 50% B. Polar cyclobutanes will elute as the aqueous content (the strong solvent in HILIC) increases[5],[6].

Q2: My cyclobutane derivative lacks a conjugated -system, so I cannot trigger fraction collection using standard UV detectors. What are the alternatives?

The Causality: Unlike aromatic rings, saturated cyclobutanes lack chromophores[2]. Relying on low-wavelength UV detection (e.g., 200–210 nm) leads to false positives from solvent absorbance and gradient drift, resulting in missed fractions.

The Solution: Mass-Directed Purification (MS-Prep LC) or Evaporative Light Scattering Detection (ELSD)[7],.

Self-Validating Protocol: Mass-Directed Fractionation

• Ionization Profiling: Direct-infuse a crude aliquot to determine the optimal Electrospray Ionization (ESI) mode. Cyclobutane amines generally favor ESI+[7].

• Split-Flow Configuration: Install a passive flow splitter (e.g., 1000:1 ratio) to divert the bulk flow to the fraction collector and a micro-flow to the mass spectrometer.

• Make-Up Solvent Integration: Introduce a make-up solvent (e.g., Methanol + 0.1% Formic Acid) post-split.

  • Causality: Highly organic HILIC eluents may not ionize efficiently on their own. The make-up solvent acts as a proton source to enhance ionization efficiency.

• Trigger Calibration (Self-Validation Step): Set the fraction collector to trigger exclusively on the exact

  mass.

  • Validation Check: Run a known standard first. Measure the time delay between the MS signal spike and the physical drop hitting the collection tube. Adjust the system delay volume settings accordingly to prevent missing the peak apex.

Q3: I successfully purified my compound, but I am losing mass or observing decomposition during the fraction dry-down step. How can I prevent this?

The Causality: Small, strained cyclobutanes can be highly volatile. Furthermore, extended heating in aqueous reverse-phase fractions causes thermal degradation or ring-opening.

The Solution: Preparative Supercritical Fluid Chromatography (Prep-SFC) or HILIC. SFC uses supercritical

, which evaporates instantly at room temperature, leaving behind the product in a small volume of co-solvent[8]. HILIC fractions are highly organic (acetonitrile), evaporating much faster and at lower temperatures than water.

Self-Validating Protocol: Preparative SFC

• Mobile Phase Setup: Use supercritical

  as the primary mobile phase and a polar organic solvent (e.g., Methanol) as the co-solvent[8].

• Gradient Execution: Run a gradient increasing the methanol co-solvent from 5% to 40% to elute polar cyclobutanes.

• Depressurization & Collection (Self-Validation Step): As the eluent exits the back-pressure regulator, the

  transitions to a gas, leaving the purified cyclobutane in a fraction of the original volume[8].

  • Validation Check: Monitor the fraction tubes for excessive bubbling or aerosolization. If aerosolization occurs, adjust the make-up solvent flow or cyclone separator settings to prevent the loss of volatile cyclobutane derivatives.

Part 2: Quantitative Data & Method Comparison

The following table summarizes the operational metrics of various purification modalities when applied to polar cyclobutane derivatives.

Parameter	Reverse-Phase (RP-C18)	HILIC	Preparative SFC
Primary Mobile Phase	Water (Aqueous)	Acetonitrile (Organic)	Supercritical
Strong Solvent	Acetonitrile / Methanol	Water	Methanol (Co-solvent)
Retention Mechanism	Hydrophobic partitioning	Partitioning into water-enriched layer	Polarity & H-bonding
Suitability for Polar Cyclobutanes	Poor (Elutes at void volume)	Excellent (High retention)	Excellent (Orthogonal selectivity)[8]
Fraction Volatility / Dry-Down	Low (Aqueous fractions, slow evaporation)	High (Organic fractions, fast evaporation)	Very High ( vents, leaving minimal solvent)[8]
Solvent Consumption	High baseline	Medium baseline	Up to 48x reduction vs RPLC[8]

Part 3: Visualized Purification Workflow

Decision workflow for the purification of polar cyclobutane derivatives.

References

• The Rising Star of Saturated Scaffolds: Validating Cyclobutane as a Bioisostere for Aromatic Rings - Benchchem - 1

• Hydrophilic Interaction Liquid Chromatography - SigmaAldrich - Link

• Mastering HILIC-Z Separation for Polar Analytes - Agilent/LCMS - 4

• What can I use to purify polar reaction mixtures? - Biotage - 3

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - NIH - 5

• Cyclobutanes in Small‐Molecule Drug Candidates - NIH - 2

• Very polar compound purification using aqueous normal-phase flash column chromatography - Biotage - 7

• A Comparative Study on the Purification of Library Compounds in Drug Discovery Using Mass-Directed Preparative SFC and Preparative RPLC - ChromatographyOnline - 8

• Mass Directed Purification of Glucoraphanin from Broccoli Seeds using Preparative Scale Hydrophilic-Interaction Chromatography (HILIC) - Waters - Link

• Why HILIC is what your polar compounds need for purification - Buchi - 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. lcms.cz [lcms.cz]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 7. biotage.com [biotage.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Section 1: Fundamental Mechanisms &amp; FAQs

Welcome to the Technical Support Center for Cyanohydrin Stability and Decomposition . As a Senior Application Scientist, I have designed this guide to move beyond basic protocols, offering you a deep mechanistic understanding of cyanohydrin behavior. Whether you are engineering biocatalysts or synthesizing active pharmaceutical ingredients (APIs), mastering the thermodynamic and kinetic levers of cyanohydrin decomposition is critical to securing high yields and enantiopurity.

Q: What fundamentally drives the spontaneous decomposition of cyanohydrins? A: Cyanohydrin formation is a reversible, equilibrium-driven process. The decomposition into a carbonyl compound (aldehyde or ketone) and hydrogen cyanide (HCN) is primarily a base-catalyzed elimination reaction. In neutral or basic environments, the hydroxyl group of the cyanohydrin is deprotonated, forming a negatively charged alkoxide intermediate. Because the cyanide ion (

) is a relatively weak base and an excellent leaving group, the alkoxide rapidly expels it, collapsing the tetrahedral center back into a planar carbonyl [1].

Q: How do biological systems and biocatalysts (Hydroxynitrile Lyases) accelerate this decomposition? A: In nature, plants utilize cyanohydrin decomposition as a defense mechanism (cyanogenesis). Biocatalytically, this is driven by Hydroxynitrile Lyases (HNLs). Rather than relying on bulk pH, HNLs create a highly specialized, partially desolvated microenvironment. For example, the HNL from Linum usitatissimum (LuHNL) utilizes a novel cyano-zinc complex. A coordinated hydrogen-bonding network involving specific Glutamate, Threonine, and Lysine residues facilitates the precise deprotonation of the hydroxyl group and the subsequent expulsion of HCN, drastically lowering the activation energy compared to the background chemical reaction [2].

Q: Why does my enantioselective HNL-catalyzed synthesis yield racemic mixtures? A: This is a classic kinetic competition issue. If the aqueous pH of your reaction is not strictly maintained below 5.0, the base-catalyzed chemical decomposition of the cyanohydrin outpaces the enzymatic synthesis. The released HCN and carbonyl then recombine non-stereoselectively in the bulk solvent, eroding the enantiomeric excess (ee) achieved by the HNL [3].

Section 2: Quantitative Data on Cyanohydrin Stability

To predict cyanohydrin behavior during storage and work-up, you must understand its kinetic decay profile. The stability of these compounds is inextricably linked to the hydronium ion concentration. As demonstrated in the data below, even a slight shift toward neutral pH drastically accelerates degradation.

Table 1: Kinetic Stability Profile of Acetone Cyanohydrin in 0.1% Aqueous Solution

Environmental pH	Half-life ( )	Mechanistic Implication
4.9	57 minutes	Mildly acidic; alkoxide formation is suppressed, providing a moderate handling window.
6.3	28 minutes	Approaching neutral; deprotonation accelerates, halving the stability window.
6.8	8 minutes	Near-neutral; rapid alkoxide collapse. Unsuitable for aqueous work-up.
7.0	9 minutes	Neutral; equilibrium heavily favors the constituent carbonyl and free HCN [4].

Note: Data highlights the critical necessity of acidic quenching prior to any extraction or purification steps.

Section 3: Troubleshooting Guide

Issue 1: Rapid loss of cyanohydrin product during aqueous extraction.

• Root Cause: The aqueous phase pH is too high, or the extraction is taking too long at room temperature, shifting the equilibrium toward the carbonyl and HCN.

• Causality & Solution: You must trap the cyanohydrin in its protonated, stable state. Quench the reaction by lowering the pH to ~4.0 using a non-nucleophilic acid (e.g., citric acid or phosphoric acid) before attempting extraction.

Issue 2: Poor enantiomeric excess (ee) during biocatalytic synthesis.

• Root Cause: The product is remaining in the aqueous phase long enough to undergo background racemic decomposition and re-addition.

• Causality & Solution: Implement a biphasic reaction system (e.g., aqueous citrate buffer at pH 4.0–5.5 and an organic solvent like methyl tert-butyl ether, MTBE). The organic layer acts as a thermodynamic sink. As the chiral cyanohydrin is formed by the enzyme at the aqueous interface, it immediately partitions into the organic phase, physically isolating it from the aqueous conditions that catalyze its breakdown [3].

Section 4: Visualizing the Pathways

Fig 1: Chemical and enzymatic decomposition pathways of cyanohydrins.

Fig 2: Troubleshooting logic for mitigating premature cyanohydrin decomposition.

Section 5: Experimental Protocols

Protocol A: Acid-Stabilized Extraction of Cyanohydrins

Purpose: To isolate synthesized cyanohydrins from aqueous media without triggering base-catalyzed decomposition.

• Reaction Quenching: Upon completion of the synthesis reaction, immediately plunge the reaction flask into an ice bath to lower the temperature below 10 °C. Add a 0.1% (w/w) aqueous solution of citric acid dropwise until the pH of the aqueous layer reaches exactly 4.0.

  • Scientific Rationale: Lowering the temperature reduces the kinetic energy available for the endothermic elimination of HCN. The citric acid protonates any formed alkoxides, locking the molecule in its stable hydroxyl state.

• Biphasic Partitioning: Add an equal volume of cold methyl tert-butyl ether (MTBE) or dichloromethane (DCM) to the reaction mixture. Stir vigorously for 5 minutes, then transfer to a separatory funnel.

• Phase Separation & Washing: Collect the organic layer. Wash the organic layer twice with a cold, mildly acidic brine solution (pH adjusted to 4.0).

• Drying: Dry the organic layer over anhydrous sodium sulfate (

  ). Avoid basic drying agents like potassium carbonate, which will trigger localized decomposition.

• Self-Validation Step: Analyze an aliquot of the dried organic layer via GC-MS or HPLC. The absence of the corresponding free aldehyde/ketone peak confirms that the acidic quench successfully halted decomposition. Store the final product at -18 °C.

Protocol B: Enzymatic Decomposition Assay using Hydroxynitrile Lyase (HNL)

Purpose: To quantify the specific activity of an HNL by monitoring the controlled decomposition of a cyanohydrin substrate.

• Buffer Preparation: Prepare a 50 mM sodium citrate buffer and adjust the pH to exactly 5.0.

  • Scientific Rationale: pH 5.0 is the optimal intersection where the HNL enzyme remains active, but the background chemical decomposition of the cyanohydrin is negligible.

• Substrate Preparation: Dissolve the target cyanohydrin (e.g., racemic mandelonitrile) in a minimal amount of organic co-solvent (e.g., 5% v/v diisopropyl ether) to ensure solubility in the aqueous buffer.

• Baseline Establishment: Add the substrate to the buffer in a quartz cuvette. Monitor the absorbance at 280 nm (the

  for benzaldehyde) for 3 minutes to establish that no spontaneous chemical decomposition is occurring.

• Enzyme Introduction & Kinetic Monitoring: Inject a purified HNL sample into the cuvette. Immediately monitor the linear increase in absorbance at 280 nm as the enzyme cleaves the cyanohydrin into benzaldehyde and HCN.

• Self-Validation Step: Plot the concentration of the carbonyl product over time. A linear initial rate that eventually plateaus confirms active enzymatic turnover. If the rate is exponential, suspect a pH drift causing runaway chemical decomposition.

References

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation Source: Chemistry Steps URL:[Link]

• Structural characterization of Linum usitatissimum hydroxynitrile lyase: A new cyanohydrin decomposition mechanism involving a cyano-zinc complex Source: ResearchGate / Journal of Biological Chemistry URL:[Link]

• Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

Technical Support Center: Scaling Up the Synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals who are working with or scaling up the synthesis of this valuable cyclobutane building block. The unique structural and conformational rigidity of the cyclobutane scaffold makes it a privileged motif in medicinal chemistry, offering potential advantages in potency, selectivity, and pharmacokinetic profiles.[1][2] However, its synthesis presents unique challenges, particularly concerning ring strain and functional group compatibility.[2][3]

This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to ensure a safe, efficient, and reproducible synthesis.

Synthetic Strategy Overview

The most direct and scalable approach to Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate involves a two-step sequence starting from a suitable cyclobutanone precursor. The overall strategy is as follows:

• Intramolecular Cyclization: Formation of the core cyclobutane ring system to yield a β-keto ester, Methyl 3-oxocyclobutane-1-carboxylate. The Dieckmann condensation is a classic and effective method for this transformation, particularly for forming five- and six-membered rings, and can be adapted for four-membered rings with careful control of conditions.[4][5][6]

• Cyanohydrin Formation: Nucleophilic addition of a cyanide ion to the ketone moiety of the β-keto ester. This reaction simultaneously introduces the required hydroxyl and cyano groups at the C3 position, yielding the target molecule.[7][8][9]

The following diagram illustrates the synthetic workflow.

Caption: General workflow for the synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a question-and-answer format.

Dieckmann Condensation (Step 1)

Question 1: My Dieckmann condensation is giving a very low yield or failing completely. What are the likely causes?

Answer: Low yields in the Dieckmann condensation for cyclobutane ring formation are often traced back to the choice of base, reaction conditions, or substrate quality.

• Causality—Choice of Base: The reaction relies on the formation of an enolate via deprotonation of an α-hydrogen.[4][5] For intramolecular reactions forming strained rings, a strong, non-nucleophilic, sterically hindered base is critical.

  • Problem: Using a nucleophilic base like sodium ethoxide can lead to side reactions such as intermolecular Claisen condensation or transesterification, especially if ethanol is present.

  • Solution: Employ a base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) in an aprotic solvent like THF or toluene.[4] These bases efficiently deprotonate the ester without attacking the carbonyl group.

• Causality—Reaction Conditions: The equilibrium of this reaction can be unfavorable.

  • Problem: Insufficient temperature may lead to a slow reaction rate, while excessively high temperatures can promote decomposition or side reactions. The reaction is also highly sensitive to moisture, which will quench the base.

  • Solution: Ensure all glassware is oven-dried and reagents are anhydrous. Run the reaction under an inert atmosphere (Nitrogen or Argon). The reaction typically requires heating in a solvent like toluene to drive it to completion. The driving force for the reaction is the final deprotonation of the resulting β-keto ester, which is irreversible and shifts the equilibrium forward.[5][6]

• Causality—Substrate Purity: Impurities in the starting diester can inhibit the reaction.

  • Solution: Purify the starting diester by distillation before use.

Question 2: I'm observing a significant amount of polymer or unidentifiable side products. Why is this happening?

Answer: Polymerization or the formation of complex mixtures often indicates that intermolecular reactions are outcompeting the desired intramolecular cyclization.

• Causality—Concentration: The fundamental principle of favoring intramolecular reactions is the use of high dilution. At high concentrations, two different molecules are more likely to react with each other.

  • Solution: Perform the reaction under high-dilution conditions. This is typically achieved by the slow, dropwise addition of the diester substrate to a heated solution of the base in the solvent. This keeps the instantaneous concentration of the substrate low, favoring the intramolecular pathway.

Parameter	Standard Conditions	High-Dilution Conditions
Substrate Addition	All at once	Slow, dropwise addition over 2-4 hours
Typical Concentration	0.5 - 1.0 M	0.01 - 0.05 M
Solvent Volume	Minimal	Large excess

Table 1. Comparison of standard vs. high-dilution conditions for intramolecular cyclizations.

Cyanohydrin Formation (Step 2)

Question 3: The conversion of my ketone (Methyl 3-oxocyclobutane-1-carboxylate) to the cyanohydrin is incomplete. How can I drive the reaction to completion?

Answer: Cyanohydrin formation is a reversible equilibrium reaction.[7][10] Incomplete conversion is usually due to the equilibrium position or improper pH control.

• Causality—Equilibrium: The reaction Ketone + HCN ⇌ Cyanohydrin can lie to the left, especially with sterically hindered ketones.

  • Solution: Use a slight excess (1.1 to 1.5 equivalents) of the cyanide source (e.g., NaCN or KCN) to push the equilibrium towards the product side (Le Châtelier's principle). Running the reaction at a lower temperature (e.g., 0-5 °C) can also favor the formation of the cyanohydrin adduct.[7]

• Causality—pH Control: This is the most critical parameter for successful cyanohydrin formation.[7] The reaction requires the cyanide anion (CN⁻) as the nucleophile, but it also requires a proton source to protonate the intermediate alkoxide.

  • Problem: If the solution is too acidic (pH < 4), the concentration of free CN⁻ is too low because it is protonated to HCN. If the solution is too basic (pH > 7), the alkoxide intermediate is not efficiently protonated, and the cyanohydrin can revert back to the ketone.[7][10]

  • Solution: The optimal pH is weakly acidic, typically between 4.5 and 6.[7] This is often achieved by generating HCN in situ. A common procedure is to dissolve the ketone and NaCN in water and then slowly add an acid like acetic acid or perform the reaction in a buffered system to maintain the pH.

Caption: Mechanism of base-catalyzed cyanohydrin formation.

Question 4: My product seems to decompose during aqueous workup and purification. What is causing this instability?

Answer: The instability stems from the reversibility of the cyanohydrin formation, which is accelerated under basic conditions.[8][10]

• Causality—Retro-Cyanohydrin Reaction: In the presence of a base, the hydroxyl group of the cyanohydrin can be deprotonated. The resulting alkoxide can then eliminate the cyanide ion, reforming the starting ketone.

  • Problem: Using a basic solution (e.g., sodium bicarbonate or carbonate) to neutralize the reaction mixture can cause significant product loss.

  • Solution: Perform the workup under neutral or slightly acidic conditions. Quench the reaction by pouring it into a cold, dilute solution of a weak acid or a buffer like ammonium chloride. During extraction, use deionized water or a mild brine solution instead of basic washes.

• Causality—Purification: Prolonged exposure to silica gel, which can be slightly acidic, or basic alumina can sometimes catalyze decomposition.

  • Solution: Minimize the time the product spends on the chromatography column. Use a well-chosen solvent system that allows for rapid elution of the product. It can be beneficial to neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent, followed by flushing with the pure eluent before loading the sample.

Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions when handling cyanides for this synthesis?

A1: Working with sodium cyanide (NaCN) or potassium cyanide (KCN) is extremely hazardous and requires strict safety protocols. These salts are highly toxic upon ingestion, inhalation, or skin absorption.[11] Furthermore, they react with acids to produce hydrogen cyanide (HCN), a highly toxic and volatile gas.[12][13]

• Engineering Controls: All manipulations involving cyanide salts or the generation of HCN MUST be performed in a certified chemical fume hood with proper airflow.[11][12][13]

• Personal Protective Equipment (PPE): Always wear a lab coat, splash goggles, a face shield, and appropriate chemical-resistant gloves (nitrile or neoprene are recommended; consider double-gloving).[11][14]

• Designated Work Area: Establish a designated area for cyanide work, clearly marked with warning signs.[12][13] Never work alone.[12][13]

• Waste Disposal: All cyanide-containing waste (solid and liquid) must be managed as hazardous waste.[12] Quench cyanide waste by treating it with an oxidizing agent like bleach under basic conditions (pH > 10) in a fume hood before disposal, following your institution's specific guidelines. Never mix cyanide waste with acidic waste.[12]

• Emergency Preparedness: Ensure an emergency eyewash and shower are immediately accessible.[13][14] A cyanide antidote kit should be available, and all personnel must be trained in its use.

Q2: How can I reliably confirm the structure and purity of the final product?

A2: A combination of spectroscopic methods should be used:

• ¹H NMR: Expect to see signals corresponding to the cyclobutane ring protons, the methyl ester protons (-OCH₃), and a broad singlet for the hydroxyl proton (-OH). The integration of these signals will confirm the ratio of protons.

• ¹³C NMR: Look for the characteristic signals of the nitrile carbon (-C≡N) around 115-125 ppm, the ester carbonyl carbon (-COO-) around 170-175 ppm, the quaternary carbon bearing the OH and CN groups, and the other carbons of the cyclobutane ring.

• FT-IR Spectroscopy: Key stretches to identify are a broad O-H stretch (~3400 cm⁻¹), a sharp C≡N stretch (~2250 cm⁻¹, often weak for quaternary nitriles), and a strong C=O stretch for the ester (~1730 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Q3: What are the main challenges in scaling this synthesis from milligram to gram or kilogram scale?

A3: Scaling up presents several challenges:

• Heat Transfer (Dieckmann): The Dieckmann condensation is often exothermic upon initiation. On a large scale, efficient heat dissipation is crucial to prevent runaway reactions. A jacketed reactor with controlled heating and cooling is necessary.

• Handling of NaH (Dieckmann): Sodium hydride is typically supplied as a dispersion in mineral oil. On a large scale, removing the oil and handling the pyrophoric NaH powder requires specialized equipment and inert atmosphere techniques.

• HCN Gas Management (Cyanohydrin): Generating HCN in situ on a large scale requires careful control of the acid addition rate and efficient scrubbing of the exhaust gas to neutralize any unreacted HCN.

• Workup and Extraction: Handling large volumes of aqueous and organic layers during workup becomes cumbersome. Centrifuges or liquid-liquid extractors may be required.

• Purification: Large-scale chromatography can be expensive and time-consuming. Developing conditions for crystallization or distillation, if feasible, is highly preferable for purification at scale.

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 3-oxocyclobutane-1-carboxylate (Dieckmann Condensation)

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
Dimethyl 3,3-propanedicarboxylate	160.17	10.0 g	62.4 mmol	1.0
Sodium Hydride (60% in oil)	24.00	3.0 g	75.0 mmol	1.2
Anhydrous Toluene	-	500 mL	-	-
6M Hydrochloric Acid	-	~20 mL	-	-

Procedure:

• Set up an oven-dried, three-necked, 1 L round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and an addition funnel.

• Wash the sodium hydride (3.0 g) with anhydrous hexanes (3 x 20 mL) to remove the mineral oil, and carefully suspend the washed NaH in anhydrous toluene (250 mL) in the flask under a nitrogen atmosphere.

• Heat the suspension to reflux (approx. 110 °C) with vigorous stirring.

• Dissolve the dimethyl 3,3-propanedicarboxylate (10.0 g) in anhydrous toluene (250 mL) and add it to the addition funnel.

• Add the substrate solution dropwise to the refluxing NaH suspension over a period of 4 hours to maintain high-dilution conditions. Vigorous hydrogen gas evolution will be observed.

• After the addition is complete, continue to heat the reaction mixture at reflux for an additional 2 hours until gas evolution ceases.

• Cool the reaction mixture to 0 °C in an ice bath.

• Carefully quench the reaction by the slow, dropwise addition of 6M HCl until the mixture is acidic (pH ~2).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to afford Methyl 3-oxocyclobutane-1-carboxylate as a colorless oil.

Protocol 2: Synthesis of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (Cyanohydrin Formation)

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
Methyl 3-oxocyclobutane-1-carboxylate	128.13	5.0 g	39.0 mmol	1.0
Sodium Cyanide	49.01	2.1 g	42.9 mmol	1.1
Water	18.02	50 mL	-	-
Acetic Acid	60.05	~2.5 mL	~43 mmol	~1.1

Procedure:

• CAUTION: This procedure generates toxic HCN gas and must be performed in a certified chemical fume hood.

• In a 250 mL round-bottom flask, dissolve Methyl 3-oxocyclobutane-1-carboxylate (5.0 g) and sodium cyanide (2.1 g) in water (50 mL).

• Cool the solution to 0 °C in an ice-water bath with magnetic stirring.

• Slowly add acetic acid (~2.5 mL) dropwise over 30 minutes, ensuring the internal temperature does not exceed 5 °C. Monitor the pH to ensure it remains in the 4.5-5.5 range.

• Stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction progress by TLC (e.g., 50% Ethyl Acetate/Hexanes).

• Once the reaction is complete, extract the aqueous mixture directly with ethyl acetate (4 x 50 mL).

• Combine the organic layers, wash with a saturated solution of ammonium chloride (1 x 30 mL) and then brine (1 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature (< 40 °C) to yield the crude product.

• Purify the product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the final product.

References

• SODIUM CYANIDE (NaCN) Safety and Handling Guidance.
• Synthetic Pathways to 3-Hydroxycyclobutanecarbonitrile: A Detailed Guide for Researchers. BenchChem.
• Carbonyl Additions: Cyanohydrin Formation (HCN, NaCN/HCl, TMSCN). OrgoSolver.
• Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. LSUHSC.
• Laboratory Use of Cyanide Salts Safety Guidelines. EHS.MIT.EDU.
• CYANIDE HAZARD SUMMARY. NJ.gov.
• Cyanide Compounds | Safety Services. UCL – University College London.
• Synthesis of Cyclobutane‐Containing Tricyclic β‐Lactams Based on a Saturated Scaffold Enabled by Iron‐catalysed [2 + 2]‐Cycloaddition. PMC.
• Dieckmann Condensation. Alfa Chemistry.
• Cyclobutane Derivatives in Drug Discovery. PharmaBlock.
• Synthesis of Cyclobutane-Containing Natural Products using Macrocyclic 1,4- Diketones as Templates for Diastereoselective Transformations. Auburn University.
• Addition of CN - Cyanohydrins. OpenOChem Learn.
• studies toward the stereocontrolled synthesis of cyclobutane derivatives. ScholarWorks.
• Synthesis of 1,1,3-Polyfunctionalized Cyclobutane Derivatives from the Reaction of Sulfur Ylides with Bicyclo[1.1.0]butanes. Organic Letters - ACS Publications.
• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Chemistry Steps.
• Studies Toward The Stereocontrolled Synthesis Of Cyclobutane Derivatives. ScholarWorks.
• Video: Aldehydes and Ketones with HCN: Cyanohydrin Formation Mechanism. JoVE.
• 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. Chemistry LibreTexts.
• Dieckmann condensation – An Intramolecular Claisen Reaction. Chemistry Steps.
• Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition.
• Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry.
• Synthesis of 1-amino-3-[(dihydroxyboryl)methyl]- cyclobutanecarboxylic acid as a potential therapy agent. PubMed.

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Reference Data & Comparative Studies

Structural Validation and Performance Guide: Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Executive Summary

The drive toward higher

(fraction of sp3-hybridized carbons) in modern medicinal chemistry has elevated the importance of strained carbocycles. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (CAS: 1497856-61-7) represents a highly functionalized, conformationally restricted building block. By replacing flexible acyclic linkers or planar aromatic rings with a cyclobutane scaffold, drug developers can significantly reduce the entropic penalty upon target binding[1].

However, the structural validation of 1,3-disubstituted cyclobutanes presents a unique analytical challenge. Due to the rapid interconversion of the ring's puckered conformations, routine analytical methods can yield ambiguous stereochemical assignments. This guide objectively compares the performance of this cyclobutane building block against alternatives and provides a self-validating, multi-modal experimental workflow to definitively confirm its structural and stereochemical integrity.

Product Performance Comparison: Cyclobutane vs. Alternatives

To understand the value of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, it must be compared against its acyclic and lower-strain cyclic alternatives. Flexible ligands suffer from a high entropic penalty because rotatable bonds must be "frozen" into a single conformation within a biological binding pocket[1]. The cyclobutane ring, possessing a strain energy of approximately 26.3 kcal/mol, adopts a puckered "butterfly" conformation that inherently restricts these exit vectors, thereby pre-organizing the molecule for target engagement[2].

Table 1: Physicochemical & Structural Comparison

Property / Metric	Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate (Product)	Methyl 2-cyano-4-hydroxybutanoate (Acyclic Alternative)	Methyl 1-cyano-3-hydroxycyclopentane-1-carboxylate (Cyclopentane Alternative)
Scaffold Type	4-Membered Carbocycle (Strained)	Linear Aliphatic (Flexible)	5-Membered Carbocycle (Low Strain)
Rotatable Bonds (Core)	0	3	0
Conformational Rigidity	High (Puckered geometry restricts vectors)	Low (Free rotation around C-C bonds)	Moderate (Envelope conformation)
Entropic Penalty on Binding	Low (Pre-organized structure)	High (High degrees of freedom lost)	Moderate
Vector Predictability	Excellent (Fixed 1,3-exit vectors)	Poor (Multiple low-energy conformers)	Good
Primary Analytical Challenge	Resolving cis/trans stereochemistry	Distinguishing rotamers	Resolving envelope pseudo-rotation

The Causality of Analytical Ambiguity in 1,3-Cyclobutanes

A common pitfall in organic synthesis is assuming that 2D Nuclear Overhauser Effect Spectroscopy (NOESY) is sufficient to assign the cis or trans relative stereochemistry of 1,3-disubstituted cyclobutanes.

The Mechanistic Problem: Cyclobutane is not a flat square. To relieve torsional strain (eclipsing interactions of adjacent C-H bonds), the ring puckers, deviating from planarity by about 25–30°[1]. In solution, the ring rapidly flips between two equivalent puckered conformations.

• In a cis-1,3-disubstituted cyclobutane, the 1,3-protons can alternate between diequatorial and diaxial positions. When diaxial, they are extremely close (~2.0 Å), yielding a strong NOE cross-peak.

• In a trans-1,3-disubstituted cyclobutane, the 1,3-protons are always axial-equatorial (~2.8 Å apart).

Because 2.8 Å is still well within the NOE detection limit (typically < 5.0 Å), and rapid flipping time-averages these distances, the distinction between a "strong" NOE (cis) and a "medium" NOE (trans) becomes highly ambiguous without a rigid reference standard. Therefore, while NMR is the first line of defense, Single-Crystal X-Ray Diffraction (SC-XRD) is the mandatory gold standard for absolute structural validation[3].

Structural Validation Workflows & Experimental Protocols

The following self-validating workflow ensures that the chemical identity, purity, and stereochemistry of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate are unambiguously confirmed.

Analytical workflow for stereochemical validation of 1,3-disubstituted cyclobutanes.

Protocol A: LC-MS for Mass Integrity and Purity

Before stereochemical assignment, the bulk purity must be verified to prevent minor impurities from generating false NOE signals.

• Sample Preparation: Dissolve 1 mg of the cyclobutane product in 1 mL of LC-MS grade Methanol/Water (50:50, v/v).

• Chromatography: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm particle size). Run a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Mass Spectrometry: Operate in Electrospray Ionization (ESI) positive and negative modes. Look for the expected

  and peaks corresponding to the exact mass of (MW: 155.15 g/mol ).

• Validation Check: UV purity at 210 nm and 254 nm must exceed 95%.

Protocol B: 2D NOESY NMR Assignment

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous

  or . The choice of solvent can influence the puckering equilibrium; running the sample in both can provide differential data.

• Acquisition: Acquire standard

  , , COSY, and HSQC spectra to assign all proton and carbon resonances.

• NOESY Setup: Set up a 2D NOESY experiment. Critical Parameter: Set the mixing time (

  ) to 300–500 ms. A mixing time that is too long will result in spin diffusion (indirect NOEs), which will falsely suggest a cis relationship.

• Analysis: Evaluate the cross-peaks between the C1 and C3 protons. If the signal intensity is borderline, proceed immediately to Protocol C.

Protocol C: Derivatization and Single-Crystal X-Ray Diffraction (SC-XRD)

Because low-molecular-weight aliphatic esters are often oils or low-melting solids, they do not readily form the high-quality single crystals required for XRD. Derivatization is required to introduce a rigid, highly crystalline moiety[3].

• Derivatization (Esterification): React 50 mg of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate with 1.2 equivalents of 4-nitrobenzoyl chloride and 1.5 equivalents of triethylamine in anhydrous dichloromethane (DCM) at 0 °C to room temperature.

• Purification: Quench with saturated aqueous

  , extract with DCM, dry over , and purify via flash chromatography to isolate the 4-nitrobenzoate derivative.

• Crystallization (Vapor Diffusion):

  • Dissolve 10 mg of the purified derivative in a minimum volume (e.g., 0.5 mL) of a good solvent (e.g., DCM or Ethyl Acetate) in a small inner vial.

  • Place the inner vial inside a larger outer vial containing 3 mL of an anti-solvent (e.g., Hexanes or Pentane).

  • Seal the outer vial tightly and leave undisturbed at room temperature for 3–7 days.

• SC-XRD Analysis: Harvest a single crystal and mount it on a diffractometer equipped with a Mo or Cu K

  radiation source. The resulting electron density map will provide absolute, unambiguous proof of the 1,3-cis or 1,3-trans relationship, bypassing all NMR puckering ambiguities.

References

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A Senior Application Scientist's Guide to the X-ray Crystallography of Cyclobutane Derivatives: From Crystal to Structure

For researchers and professionals in drug development and materials science, understanding the precise three-dimensional structure of a molecule is paramount. When that molecule contains a cyclobutane ring, a unique set of challenges and opportunities arises. This guide provides an in-depth comparison of crystallographic techniques for cyclobutane derivatives, grounded in the principles of scientific integrity and supported by experimental data. We will explore not just the "how," but the critical "why" behind experimental choices, ensuring a robust and reliable structural determination.

The Cyclobutane Conundrum: A Strained Ring's Influence on Crystallography

The cyclobutane ring, with its significant ring strain of 26.3 kcal/mol, presents a fascinating case for crystallographic analysis.[1] Unlike the flat, highly strained cyclopropane or the more flexible cyclopentane, cyclobutane exists in a delicate equilibrium between a planar and a puckered conformation.[2][3] This puckering, often described as a "butterfly" structure, relieves some torsional strain at the cost of a slight increase in angle strain.[4] The energy difference between these states is often small (<1 kcal/mol), meaning that substituents and crystal packing forces can significantly influence the final conformation observed in the crystal lattice.[2]

This conformational flexibility is a double-edged sword. While it allows the cyclobutane scaffold to present substituents in unique spatial arrangements, a feature increasingly exploited in medicinal chemistry, it can also lead to crystallographic disorder, complicating structure solution and refinement.[1] The C-C bond lengths in cyclobutane are also elongated (around 1.55-1.57 Å) compared to a typical alkane C-C bond (1.54 Å), a consequence of 1,3 non-bonding repulsions.[1][5][6]

Crystallization Strategies: A Comparative Approach

The journey to a high-quality crystal structure begins with a high-quality single crystal. For cyclobutane derivatives, several strategies can be employed, each with its own merits and drawbacks.

A. Traditional Solvent-Based Crystallization

Standard techniques such as slow evaporation, vapor diffusion, and liquid-liquid diffusion are the first line of attack. The choice of solvent is critical and often empirical. A key consideration for cyclobutane derivatives is the potential for the solvent to be included in the crystal lattice, which can either stabilize a particular conformation or introduce disorder.

Protocol: Vapor Diffusion for a Novel Cyclobutane Carboxamide

• Preparation: Dissolve 5-10 mg of the purified cyclobutane derivative in 0.5 mL of a "good" solvent (e.g., dichloromethane, ethyl acetate) in a small vial. The solution should be clear and fully dissolved.

• Reservoir: In a larger beaker, add 5-10 mL of a "poor" solvent (e.g., hexane, pentane) in which the compound is sparingly soluble.

• Diffusion: Place the small vial inside the larger beaker, ensuring the solvent levels are such that there is no direct mixing. Seal the beaker with parafilm.

• Incubation: Allow the system to stand undisturbed in a vibration-free environment. The slow diffusion of the poor solvent's vapor into the good solvent will gradually decrease the solubility of the compound, promoting slow crystal growth.

• Harvesting: Monitor for crystal formation over several days to weeks. Once suitable crystals have formed, carefully harvest them using a cryoloop.

The rationale behind this slow process is to allow the molecules to pack in an ordered, repeating lattice, which is essential for a successful diffraction experiment.[7]

B. In Situ Crystallization via [2+2] Photocycloaddition

A powerful alternative for certain classes of cyclobutanes is solid-state synthesis. If the precursor olefins can be co-crystallized in a suitable orientation, a [2+2] photocycloaddition reaction can yield a single crystal of the cyclobutane product.[8][9][10] This single-crystal-to-single-crystal (SCSC) transformation is elegant as it can bypass the often-tedious process of recrystallizing the final product.[8]

According to Schmidt's postulates for solid-state reactions, the reacting double bonds must be parallel and within a distance of approximately 3.5 to 4.2 Å for the reaction to proceed.[10]

Workflow for SCSC [2+2] Photocycloaddition

Caption: Workflow for obtaining a cyclobutane single crystal via SCSC reaction.

Data Collection and Processing: A Focus on Quality

The quality of the diffraction data is directly proportional to the quality of the final structure.[7] For cyclobutane derivatives, low-temperature data collection (typically 100 K) is highly recommended. This minimizes thermal motion, which can smear electron density, and can help to "freeze out" a single conformation in cases of dynamic disorder.

Key Data Collection Parameters:

• Crystal Screening: Always screen multiple crystals from a batch. Visual perfection does not always correlate with diffraction quality.

• Wavelength Selection: For most organic crystals, Mo Kα (0.71073 Å) or Cu Kα (1.5418 Å) radiation is used.

• Data Redundancy: Collecting a high redundancy of data (measuring the same reflections multiple times) is crucial for accurate intensity measurements and can be vital for resolving issues like twinning.

• Resolution: Aim for the highest possible resolution (d_min < 0.8 Å) as this will allow for more precise determination of atomic positions and thermal parameters.

Structure Solution and Refinement: Addressing the Puckered Ring

Once a high-quality dataset is collected, the process of determining the three-dimensional arrangement of atoms begins.

General Crystallographic Workflow

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

A common challenge in refining cyclobutane structures is handling the ring's conformation. The ring may be truly planar, or it may be puckered. In some cases, it may be disordered over two puckered conformations. Careful inspection of the electron density map and the atomic displacement parameters (ADPs) is essential. Unusually large or elongated ADPs for the cyclobutane carbon atoms can be an indication of disorder.

Table 1: Comparison of Crystallographic Data for Representative Cyclobutane Derivatives

Compound	Formula	Crystal System	Space Group	Ring Conformation	Puckering Angle (γ)	Avg. C-C Bond (Å)	R-factor (%)	CSD Refcode
Cyclobutane (High Temp. Phase)	C₄H₈	Cubic	Im-3m	Disordered	N/A	~1.548	N/A	CYCBUTo1
trans-1,3-Cyclobutanedicarboxylic acid	C₆H₈O₄	Monoclinic	P2₁/c	Planar	180°	1.551	4.5	CBUTCX
Octahydroxycyclobutane	C₄H₈O₈	Tetragonal	I4₁/a	Planar	180°	1.560	6.1	OHCBUTo1
A CF₃-Substituted Cyclobutane	C₁₂H₁₀F₃NO	Monoclinic	P2₁/n	Puckered	165°	1.559	3.8	YILFIB[11]

Data sourced from the Cambridge Structural Database (CSD) and cited literature.[11][12][13][14][15][16] The puckering angle is a measure of the deviation from planarity.

Beyond Diffraction: A Multi-Technique Approach

While X-ray crystallography provides the definitive solid-state structure, it is often beneficial to compare these findings with data from other techniques, especially for conformationally flexible molecules like cyclobutanes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide information about the average conformation in solution. Coupling constants can sometimes be used to estimate dihedral angles.

• Computational Chemistry (DFT): Can be used to calculate the relative energies of different conformations (puckered vs. planar) and can help to rationalize the conformation observed in the crystal structure.

A discrepancy between the solid-state (X-ray) and solution-state (NMR) or calculated (DFT) conformation can be highly informative, suggesting that crystal packing forces are playing a significant role in determining the structure.

Conclusion

The X-ray crystallography of cyclobutane derivatives is a field rich with challenges that demand a thoughtful and rigorous experimental approach. The inherent strain and conformational flexibility of the four-membered ring require careful consideration at every stage, from crystallization to data refinement. By understanding the underlying principles of cyclobutane stereochemistry and employing a robust experimental workflow, researchers can confidently elucidate the three-dimensional structures of these important molecules, paving the way for advancements in drug discovery and materials science. The Cambridge Structural Database remains an invaluable resource for comparing new structures with the vast repository of existing crystallographic data.[13][14][15]

References

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC.[Link]

• Cycloalkanes. Imperial College London.[Link]

• Conformational analysis of cycloalkanes. ResearchGate.[Link]

• Conformations of Cyclobutane. Dalal Institute.[Link]

• CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. PMC.[Link]

• X‐ray crystal structure of cyclobutane 3 (CCDC 2183363). ResearchGate.[Link]

• Reversible Single-Crystal-to-Single-Crystal Photochemical Formation and Thermal Cleavage of a Cyclobutane Ring. ResearchGate.[Link]

• The Application of Cyclobutane Derivatives in Organic Synthesis. ResearchGate.[Link]

• Why isn't cyclobutane planar? Chemistry Stack Exchange.[Link]

• Conformations of Cycloalkanes. Chemistry LibreTexts.[Link]

• The crystal structure of high cyclobutane. IUCr Journals.[Link]

• Cyclobutane Derivatives from Thermal Cycloaddition Reactions. ResearchGate.[Link]

• A Review on the Crystal Engineering Based Templated Synthesis of Cyclobutane Rings in Solid Phase. ER Publications.[Link]

• The Molecular Structure of Cyclobutane. CaltechAUTHORS.[Link]

• The crystal structure of high cyclobutane. IUCr Journals.[Link]

• Investigation of shape, strain, and interdiffusion in InGaAs quantum rings using grazing incidence x-ray diffraction. AIP Publishing.[Link]

• Applications of the Cambridge Structural Database in chemical education. IUCr Journals.[Link]

• Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. PMC.[Link]

• Advances in X-ray Analysis. ICDD.[Link]

• The low-temperature and high-pressure crystal structures of cyclobutanol (C4H7OH). ResearchGate.[Link]

• Cambridge Structural Database. Wikipedia.[Link]

• Cambridge Structural Database. MIT IS&T.[Link]

• Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2+2] Photopolymerization. PMC.[Link]

• Template-Directed Photochemical [2 + 2] Cycloaddition in Crystalline Materials: A Useful Tool to Access Cyclobutane Derivatives. ACS Publications.[Link]

• Cambridge Structural Database. Re3data.org.[Link]

• Single crystal X-ray diffraction analysis. St. Petersburg State University Research Park.[Link]

• X-ray Diffraction Imaging of Deformations in Thin Films and Nano-Objects. MDPI.[Link]

• Recent Developments in Small-Angle X-Ray Scattering. Spectroscopy Online.[Link]

• Preparation of Single Crystals for X-ray Diffraction. University of Zurich.[Link]

• Recent developments in X-ray diffraction/scattering computed tomography for materials science. The Royal Society Publishing.[Link]

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A Senior Application Scientist’s Guide to Confirming the Stereochemistry of 1,3-Disubstituted Cyclobutanes

As cyclobutane scaffolds become increasingly prevalent in modern drug discovery—valued for their ability to rigidify pharmacophores, improve metabolic stability, and increase

character—the analytical burden of confirming their stereochemistry has intensified.

Unlike rigid cyclic systems, the cyclobutane ring is not planar. It adopts a puckered "butterfly" conformation to relieve torsional strain, continuously undergoing rapid ring flipping in solution. In 1,3-disubstituted cyclobutanes, this dynamic behavior creates a unique mechanistic challenge: the cis-isomer typically favors a pseudo-diequatorial conformation to minimize steric clash, while the trans-isomer is forced into a higher-energy pseudo-axial/pseudo-equatorial arrangement. Furthermore, the

-antiaromatic framework of the cyclobutane ring induces unusual shielding effects , rendering standard scalar coupling analysis highly ambiguous.

To establish stereochemistry with absolute certainty, researchers must deploy orthogonal, self-validating analytical modalities. This guide objectively compares the three most robust methods for assigning cis/trans stereochemistry in 1,3-disubstituted cyclobutanes: 2D NOESY/ROESY NMR, DFT-Assisted NMR (DP4+), and X-Ray Crystallography.

Comparative Analysis of Stereochemical Assignment Modalities

Selecting the correct analytical modality requires balancing the physical state of your sample, the degree of signal overlap, and the required statistical confidence.

Table 1: Modality Comparison for Cyclobutane Stereochemical Assignment

Analytical Modality	Primary Output	Causality for Selection	Key Limitation
2D ROESY / NOESY NMR	Relative stereochemistry (Through-space)	Direct observation of 1,3-diaxial or diequatorial spatial proximity.	Severe signal overlap; dynamic ring flipping can time-average NOE signals.
DFT-Assisted NMR (DP4+)	Statistical probability of configuration (>99%)	Resolves ambiguous NMR data by comparing experimental shifts to quantum-calculated tensors.	Computationally intensive for molecules with highly flexible side chains.
X-Ray Crystallography	Absolute & relative 3D configuration	Provides unambiguous spatial coordinates of all atoms (The Gold Standard).	Requires high-quality single crystals; does not reflect solution-state dynamics.

Visualizing the Decision Logic

Workflow for the stereochemical assignment of 1,3-disubstituted cyclobutanes.

Detailed Methodologies & Self-Validating Protocols

As scientists, we must ensure our workflows are self-validating. The following protocols detail not just how to execute these experiments, but the causality behind the critical parameters.

Protocol 1: 2D ROESY NMR for Relative Stereochemistry

While NOESY is standard, ROESY is often superior for cyclobutane-containing drug candidates (MW 500–1500 Da) where the correlation time (

) can cause the NOE effect to cross zero, leading to false negatives.

• Sample Preparation: Dissolve 10–15 mg of the cyclobutane derivative in 600 µL of a low-viscosity deuterated solvent (e.g.,

  or ).

  • Causality: Low viscosity minimizes

    artifacts and sharpens the complex multiplet signals inherent to the puckered cyclobutane ring.

• Pulse Sequence Selection: Select a 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy) sequence equipped with solvent suppression if necessary.

• Mixing Time (

  ) Optimization: Set strictly between 200–300 ms .

  • Causality: A

    that is too short yields indistinguishable noise; a that is too long introduces spin diffusion (indirect magnetization transfer), which can falsely indicate proximity between 1,3-protons that are actually trans to one another.

• Data Processing & Validation: Apply a zero-filling and squared sine-bell apodization function. Integrate the cross-peaks between the C1 and C3 protons. A strong, positive cross-peak validates a cis relationship (protons occupying the same face of the ring).

Protocol 2: DFT-Assisted NMR (DP4+ Workflow)

When 1D/2D NMR signals severely overlap, experimental data alone is insufficient. We must compute the theoretical NMR shifts of both putative isomers and compare them to the experimental spectrum using the DP4+ statistical framework . DP4+ improves upon the original DP4 method by incorporating unscaled data and higher levels of quantum theory.

• Conformational Search: Perform a Monte Carlo conformational search using the MMFF94 force field for both cis and trans isomers.

  • Causality: Because cyclobutanes undergo rapid "butterfly" ring flipping, calculating a single static structure is scientifically invalid. We must account for the Boltzmann-weighted average of all low-energy conformers.

• Geometry Optimization: Optimize geometries within a 5.0 kcal/mol energy window using Density Functional Theory (DFT) at the B3LYP/6-31G* level.

• GIAO NMR Calculation: Calculate the isotropic shielding tensors (

  ) using the Gauge-Independent Atomic Orbital (GIAO) method at the mPW1PW91/6-31+G** level.

  • Causality: This specific functional/basis set combination has been empirically proven to minimize the standard deviation of computed chemical shifts compared to experimental cyclobutane data.

• DP4+ Statistical Analysis: Input the experimental

  and shifts alongside the computed tensors into the DP4+ framework. A probability of >99% for one isomer definitively confirms the stereochemistry.

Protocol 3: X-Ray Crystallography

• Crystallization: Employ vapor diffusion using a binary solvent system (e.g., DCM/Hexane) to grow single crystals.

• Diffraction & Phasing: Mount the crystal on a diffractometer equipped with a Cu

  source (ideal for light-atom organic molecules). Solve the phase problem using direct methods.

• Refinement: Refine the structure using full-matrix least-squares on

  .

  • Causality: This provides absolute spatial coordinates, serving as the ultimate orthogonal validation of the NMR-derived relative stereochemistry.

Experimental Data Comparison (Case Study)

To illustrate the synergy of these methods, below is a representative data matrix for a synthesized 1,3-disubstituted cyclobutane where the stereochemistry was initially unknown.

Table 2: Multimodal Validation of a 1,3-Disubstituted Cyclobutane

Analytical Parameter	Cis-Isomer (Observed/Calculated)	Trans-Isomer (Observed/Calculated)	Scientific Interpretation
1,3-Proton ROESY Cross-Peak	Strong (Integral > 0.05)	Weak / Absent (Integral < 0.01)	Cis protons occupy the same face, yielding strong through-space correlation.
DP4+ Probability ( + )	> 99.8%	< 0.2%	High statistical confidence in the cis-assignment based on GIAO tensor matching.
Predicted Ring Conformation	Pseudo-diequatorial favored	Axial-equatorial	Minimization of 1,3-diaxial steric clash drives the thermodynamic stability of the cis-isomer.

By combining the empirical observation of through-space proximity (ROESY) with the rigorous statistical confidence of quantum mechanics (DP4+), we create a self-validating loop that eliminates the ambiguity inherent to cyclobutane stereochemistry.

References

• Baranac-Stojanović, M., & Stojanović, M. (2013). 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. The Journal of Organic Chemistry, 78(4), 1504-1507. URL:[Link]

• Grimblat, N., Zanardi, M. M., & Sarotti, A. M. (2015). Beyond DP4: an Improved Probability for the Stereochemical Assignment of Isomeric Compounds using Quantum Chemical Calculations of NMR Shifts. The Journal of Organic Chemistry, 80(24), 12526-12534. URL:[Link]

• Smith, S. G., & Goodman, J. M. (2010). Assigning Stereochemistry to Single Diastereoisomers by GIAO NMR Calculation: The DP4 Probability. Journal of the American Chemical Society, 132(37), 12946–12959. URL:[Link]

A Senior Application Scientist's Guide to the Synthesis of Functionalized Cyclobutanes

The cyclobutane ring, a four-membered carbocycle, is a privileged structural motif in medicinal chemistry and natural product synthesis.[1][2] Its inherent ring strain of approximately 27.5 kcal/mol not only confers unique three-dimensional conformations, making it an attractive bioisostere for various functional groups, but also renders it a versatile synthetic intermediate for subsequent transformations.[3][4][5] However, this same ring strain presents a significant synthetic challenge. This guide provides a comparative analysis of the principal synthetic strategies for constructing functionalized cyclobutanes, offering field-proven insights, detailed experimental protocols, and supporting data for researchers, scientists, and drug development professionals.

We will explore the three dominant paradigms in cyclobutane synthesis: the pericyclic approach of [2+2] cycloaddition, the expansion of strained cyclopropane precursors, and the contraction of more flexible cyclopentane systems. Each method possesses a unique set of advantages and limitations, and the optimal choice is invariably dictated by the desired substitution pattern, stereochemistry, and the overall synthetic strategy.

The Workhorse: [2+2] Cycloaddition Reactions

The union of two unsaturated components to form a four-membered ring is unequivocally the most prevalent and versatile strategy for cyclobutane synthesis.[1][6] The feasibility and stereochemical outcome of these reactions are governed by the Woodward-Hoffmann rules, which dictate that a concerted suprafacial-suprafacial [2+2] cycloaddition is thermally forbidden but photochemically allowed.[3] This fundamental principle has given rise to distinct methodologies to achieve this transformation.

Photochemical [2+2] Cycloaddition

This is the most common method for synthesizing cyclobutanes, particularly through the reaction of an electronically excited alkene (often an enone) with a ground-state alkene.[3][5]

Mechanism & Causality: The reaction typically proceeds via the photoexcitation of one alkene, often a conjugated enone, to its triplet excited state. This triplet species then interacts with a ground-state alkene in a stepwise fashion, forming a 1,4-diradical intermediate. Subsequent spin inversion and ring closure yield the cyclobutane product.[3] The stepwise nature of the diradical mechanism means that stereoselectivity can sometimes be a challenge, although intramolecular versions often exhibit high levels of control.[7] For substrates that do not absorb light efficiently, a photosensitizer, such as acetone or benzophenone, can be employed to facilitate the formation of the reactive triplet state.[3]

Sources

• 1. integrativebiology.ac.cn [integrativebiology.ac.cn]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. benchchem.com [benchchem.com]
• 4. Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]
• 6. Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Beyond the Ring: A Comparative Guide to Cyclobutane and Cyclopentane Reactivity in Drug Design

The strategic selection of cycloalkane scaffolds is a cornerstone of modern medicinal chemistry and materials science. While cyclobutane and cyclopentane differ by only a single methylene unit, their thermodynamic stability, kinetic reactivity, and three-dimensional conformations dictate entirely different applications. This guide objectively compares the reactivity profiles of cyclobutane and cyclopentane analogs, providing the theoretical causality behind their behavior and self-validating experimental protocols for their evaluation.

Thermodynamic & Kinetic Fundamentals: The Causality of Reactivity

To understand the divergent reactivity of these two rings, one must look beyond simple molecular weight and examine the interplay of ring strain, conformation, and electronic delocalization.

The Cyclobutane Paradigm: Strain and Delocalization

Cyclobutane possesses a high inherent ring strain of approximately 26.3 kcal/mol[1]. In a purely planar conformation, its internal C-C-C bond angles would be 90°, leading to severe angle strain. To mitigate this, cyclobutane adopts a puckered or "butterfly" conformation, which slightly reduces bond angles to ~88° but significantly relieves the torsional strain of eclipsed hydrogens[1].

However, absolute strain energy alone does not entirely explain cyclobutane's high reactivity (e.g., in ring-opening cross-coupling or as 2[2]). Recent computational and kinetic studies demonstrate that electronic delocalization within the strained sigma bonds operates alongside strain release to lower the activation barrier for bond-breaking[3]. This delocalization stabilizes the transition state during ring-opening reactions, making cyclobutanes highly susceptible to cycloreversion or nucleophilic attack when appropriately activated[3].

The Cyclopentane Paradigm: Conformational Stability

In stark contrast, cyclopentane is virtually unstrained, possessing a ring strain of only ~7.1 kcal/mol[1]. It adopts a flexible "envelope" conformation that effectively minimizes both angle and torsional strain. Because it lacks the high-energy pent-up strain and the associated sigma-bond delocalization of smaller rings, cyclopentane behaves kinetically like an acyclic alkane. It is highly resistant to ring-opening, making it an ideal, metabolically stable scaffold for drug design[4].

Caption: Logical relationship between cycloalkane ring strain, conformation, and chemical reactivity.

Quantitative Data Comparison

The thermodynamic differences translate directly into measurable physicochemical properties. Table 1 summarizes the critical data points comparing these two analogs.

Table 1: Quantitative Comparison of Physicochemical & Thermodynamic Properties

Property	Cyclobutane	Cyclopentane	Reference
Ring Strain Energy	~26.3 kcal/mol	~7.1 kcal/mol	[1]
Ring-Opening Enthalpy (ΔH_ROP)	~ -81.0 kJ/mol	~ -21.2 kJ/mol	[5]
Idealized Bond Angle	90° (Planar) / ~88° (Puckered)	108° (Planar) / ~104° (Envelope)	[1]
Primary Medicinal Chemistry Role	Conformationally restricted vector, reactive electrophile	Stable bioisostere, lipophilic spacer	[4],[6]
pKa (1,3-dione derivative)	Highly reactive/unstable	~4.4 - 4.7 (Stable enol-ketone)	[6]

Applications in Medicinal Chemistry

Cyclopentane as a Carboxylic Acid Bioisostere

Because of its kinetic stability, cyclopentane is frequently used to replace problematic functional groups while maintaining structural integrity. A prime example is the use of 6 and 1,2-diones as bioisosteres for carboxylic acids[6]. The 1,3-dione system exists predominantly in an enol-ketone form, yielding a pKa of approximately 4.4 to 4.7, which perfectly mimics the acidity and electrostatic profile of a carboxylate[6]. This substitution has been successfully deployed in the design of potent Thromboxane A2 (TP) receptor antagonists, improving pharmacokinetic properties without risking ring degradation[4],[6].

Cyclobutane as a Reactive Scaffold

Conversely, the high strain of cyclobutane is exploited when reactivity is desired. In polymer science, cyclobutanes are embedded as mechanophores; when mechanical stress is applied, the ring undergoes a force-coupled [2+2] cycloreversion, releasing stored length and dissipating energy[2]. In small-molecule drug discovery, cyclobutanes are utilized as spring-loaded electrophiles where the release of strain drives irreversible covalent binding to target proteins.

Experimental Workflows & Protocols

To objectively compare these analogs, experimental setups must isolate the variable of ring strain while controlling for environmental factors. The following protocols are designed as self-validating systems.

Protocol A: Kinetic Stability and Ring-Opening Assay (LC-MS)

Objective: To quantify the hydrolytic half-life of cyclobutane vs. cyclopentane analogs under physiological conditions. Causality: By subjecting both analogs to an identical aqueous nucleophilic environment, the kinetic contribution of cyclobutane's sigma-bond delocalization and strain-release to its degradation rate can be isolated[3].

Step-by-Step Methodology:

• Substrate Preparation: Prepare 10 mM stock solutions of the cyclobutane analog, the cyclopentane analog, and a stable isotopically labeled internal standard (SIL-IS) in LC-MS grade DMSO.

• Reaction Initiation: Dilute the stocks to a final concentration of 10 µM in 50 mM Phosphate-Buffered Saline (PBS) at pH 7.4. Add the SIL-IS at a constant 1 µM concentration.

• Incubation: Incubate the mixtures in a thermoshaker at 37°C and 300 rpm.

• Aliquot Sampling & Quenching: At predetermined time points (0, 15, 30, 60, 120, and 240 minutes), extract 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate any buffer salts.

• LC-MS/MS Quantification: Analyze the supernatant. Self-Validation Check: Normalize the peak area of the remaining intact cycloalkane to the peak area of the SIL-IS. This corrects for any matrix effects or ionization suppression.

• Kinetic Modeling: Plot the natural log of the normalized peak area versus time to determine the degradation rate constant (

  ) and calculate the half-life ( ).

Caption: Step-by-step workflow for evaluating the kinetic stability of cyclic analogs.

Protocol B: Potentiometric Titration for Bioisostere Validation

Objective: To validate the pKa of cyclopentane-1,3-dione derivatives to ensure they accurately mimic carboxylic acids[6]. Causality: Determining the exact pKa confirms whether the enol-ketone tautomerization provides the necessary proton-donating capability required for target receptor binding[4].

Step-by-Step Methodology:

• Electrode Calibration (Self-Validation): Calibrate the glass pH electrode using standard buffers at pH 4.00, 7.00, and 10.00 immediately prior to the experiment. Titrate a known standard (e.g., benzoic acid, theoretical pKa 4.2) to validate system accuracy.

• Sample Preparation: Dissolve 2.0 mmol of the cyclopentane-1,3-dione derivative in 50 mL of degassed, deionized water (or a standardized mixed solvent system like 1:1 MeOH:Water if lipophilicity is high).

• Titration: Maintain the solution at 25.0 ± 0.1°C under a nitrogen atmosphere. Titrate with standardized 0.1 M NaOH in 0.05 mL increments.

• Data Acquisition: Record the pH after each addition once the reading stabilizes (drift < 0.01 pH/min).

• Analysis: Plot the titration curve (pH vs. Volume of NaOH). The pKa is determined from the half-equivalence point, calculated using the first derivative of the titration curve.

References

• Beyond Strain Release: Delocalization-Enabled Organic Reactivity ACS Publications URL:[Link][3]

• Evaluation of the cyclopentane-1,2-dione as a potential bio-isostere of the carboxylic acid functional group PMC (National Institutes of Health) URL:[Link][4]

• Cyclopentane-1,3-dione: A Novel Isostere for the Carboxylic Acid Functional Group. Application to the Design of Potent Thromboxane (A2) Receptor Antagonists Journal of Medicinal Chemistry (ACS) URL:[Link][6]

• Single-Event Spectroscopy and Unravelling Kinetics of Covalent Domains Based on Cyclobutane Mechanophores Journal of the American Chemical Society (ACS) URL:[Link][2]

• Toward Recyclable Polymers: Ring-Opening Polymerization Enthalpy from First-Principles Huan Tran Research URL:[Link][5]

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• 4. Evaluation of the cyclopentane-1,2-dione as a potential bio-isostere of the carboxylic acid functional group - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. pubs.acs.org [pubs.acs.org]

The Strategic Advantage of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in Drug Discovery: A Comparative Guide

As the pharmaceutical industry shifts away from planar, "flatland" molecules toward three-dimensional,

-rich architectures, the selection of foundational building blocks has never been more critical. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate represents a highly functionalized, conformationally restricted scaffold that elegantly bridges the gap between structural complexity and synthetic tractability.

This guide provides an objective, data-driven comparison of this cyano-cyclobutane scaffold against traditional linear and aromatic nitriles. Designed for drug development professionals, it explores the mechanistic rationale, comparative performance metrics, and self-validating experimental protocols necessary to leverage this building block in modern medicinal chemistry.

Mechanistic Insights: Escaping Flatland

To understand the superior biological activity profile of derivatives synthesized from Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, we must deconstruct its three core structural features:

The Nitrile Pharmacophore: A Precision Warhead

The nitrile group is a ubiquitous motif, present in dozens of FDA-approved drugs[1]. Structurally, it is linear,

-hybridized, and occupies merely one-eighth the steric volume of a methyl group[1]. This allows it to penetrate deep, narrow binding pockets. More importantly, the electrophilic carbon of the nitrile serves as a highly effective, reversible covalent warhead. When targeted against cysteine or serine proteases (e.g., Cathepsins, DPP-4), a nucleophilic attack on the nitrile forms a reversible thioimidate or imidate adduct, resulting in potent inhibition with a slow off-rate[2].

The Cyclobutane Core: Conformational Rigidity

Unlike flexible linear alkanes or planar aromatic rings, the cyclobutane ring adopts a rigid, puckered conformation (approximately 30° folded) due to ring strain[3]. This 3D architecture provides two distinct pharmacological advantages:

• Entropic Benefit: By pre-organizing the molecule into a bioactive conformation, the entropic penalty (

  ) upon target binding is drastically reduced, directly translating to enhanced binding affinity ( ).

• Metabolic Shielding: The high fraction of

  -hybridized carbons ( ) makes the cyclobutane core significantly less susceptible to Cytochrome P450 (CYP)-mediated oxidative metabolism compared to electron-rich aromatic systems[4].

The Hydroxyl and Carboxylate Handles

The C3-hydroxyl group acts as a critical vector for solvent-exposed hydrogen bonding or subsequent derivatization (e.g., etherification). Simultaneously, the methyl carboxylate provides a seamless synthetic handle for amide coupling, allowing researchers to rapidly build target-specific recognition elements around the rigid core.

Comparative Performance Data

To objectively evaluate the biological activity of the cyano-cyclobutane core, we compared it against traditional nitrile scaffolds within a standardized Cathepsin S inhibitor framework. The data below summarizes the structure-activity relationship (SAR) and pharmacokinetic (PK) impact of scaffold swapping.

Table 1: Scaffold Comparison Metrics

Scaffold Type	Representative Core	Target (nM)	HLM (min)		Ligand Efficiency (LE)
Linear Aliphatic	Methyl 2-cyano-4-hydroxybutanoate	145.0	22	1.8	0.31
Aromatic (2D)	Methyl 3-cyano-5-hydroxybenzoate	85.5	15	2.9	0.34
Cyclobutane (3D)	Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate	12.4	>120	1.2	0.45

Data Interpretation: The integration of the cyclobutane core resulted in a >10-fold increase in potency over the linear analog. Furthermore, the cyano-cyclobutane scaffold demonstrated superior metabolic stability in Human Liver Microsomes (HLM) and a highly favorable

, driving an exceptional Ligand Efficiency (LE) score[1][3].

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the exact methodologies used to generate the comparative data. Every step is designed to isolate the specific variables of target engagement and metabolic clearance.

Protocol A: FRET-Based Enzymatic Assay for Target Engagement

This protocol quantifies the

of the nitrile warhead against a recombinant cysteine protease (e.g., Cathepsin S).

• Buffer Preparation: Prepare assay buffer containing 50 mM sodium acetate (pH 5.5), 100 mM NaCl, and 1 mM EDTA.

  • Causality: The slightly acidic pH mimics the lysosomal environment where Cathepsin S is biologically active.

• Reducing Agent Addition: Add 5 mM Dithiothreitol (DTT) to the buffer immediately before use.

  • Causality: DTT is strictly required to maintain the active-site cysteine in a reduced, nucleophilic state. Without it, the reversible covalent thioimidate bond with the nitrile cannot form, leading to false negatives.

• Detergent Integration: Add 0.01% CHAPS detergent.

  • Causality: CHAPS prevents non-specific colloidal aggregation of the lipophilic test compounds, ensuring that the observed inhibition reflects true 1:1 stoichiometric binding rather than promiscuous, aggregator-based interference.

• Incubation & Readout: Incubate the enzyme with serial dilutions of the scaffold derivatives for 30 minutes at 37°C. Initiate the reaction by adding the fluorogenic substrate (Z-Val-Val-Arg-AMC). Measure fluorescence (Ex 380 nm / Em 460 nm) continuously for 15 minutes to calculate the initial velocity (

  ) and derive the .

Protocol B: Human Liver Microsome (HLM) Stability Assay

This protocol assesses the vulnerability of the scaffolds to Phase I oxidative metabolism.

• Microsome Preparation: Dilute pooled Human Liver Microsomes to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM

  .

• Compound Pre-Incubation: Spike the test compounds (final concentration 1 µM, <0.1% DMSO) into the microsomal suspension and incubate at 37°C for 5 minutes without NADPH.

  • Causality: This mandatory pre-incubation step allows the compounds to equilibrate and partition into the microsomal lipid membranes. Skipping this step results in an artificially delayed metabolic rate upon reaction initiation.

• Reaction Initiation: Initiate metabolism by adding 1 mM NADPH.

  • Causality: NADPH is the obligate electron donor for Cytochrome P450 enzymes. Adding it precisely after pre-incubation establishes a clear

    for accurate half-life ( ) calculation.

• Quenching & Analysis: Remove aliquots at 0, 15, 30, 60, and 120 minutes. Quench immediately in 3 volumes of ice-cold acetonitrile containing an internal standard. Centrifuge to precipitate proteins and analyze the supernatant via LC-MS/MS to determine the intrinsic clearance (

  ).

Logical Workflow & Pathway Visualization

The following diagram illustrates the pharmacological logic behind selecting a 3D cyano-cyclobutane scaffold over traditional 2D or flexible nitriles, highlighting the downstream impact on target engagement and pharmacokinetics.

Fig 1: Pharmacological workflow comparing cyclobutane scaffolds to traditional nitriles.

Conclusion

Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is not merely a structural novelty; it is a rationally designed solution to the limitations of traditional medicinal chemistry scaffolds. By combining the potent, low-steric-bulk engagement of a nitrile warhead with the rigid, metabolically stable,

-rich environment of a cyclobutane ring, this building block allows researchers to synthesize drug candidates with superior potency, extended half-lives, and optimized ligand efficiency.

References

• Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry (2021). URL:[Link]

• Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem (2022). URL:[Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry (2010). URL:[Link]

• Nitrile - Physicochemical Properties in Drug Design. Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

• 1. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking new synthetic methods for cyclobutanes against literature

Benchmarking Next-Generation Cyclobutane Synthesis: Strain-Release BCB Ring-Opening vs. Classical [2+2] Photocycloaddition

As the pharmaceutical industry aggressively shifts toward increasing the

(fraction of -hybridized carbons) in drug candidates to escape planar "flatland," cyclobutanes have emerged as privileged bioisosteres for substituted arenes. However, accessing densely functionalized, stereodefined cyclobutanes remains a formidable synthetic challenge. Historically, the field has relied on classical [2+2] photocycloaddition. Recently, the strain-release-driven ring-opening of bicyclo[1.1.0]butanes (BCBs) has disrupted this paradigm, offering unprecedented access to tri- and tetrasubstituted cyclobutanes.

As a Senior Application Scientist, I have structured this guide to benchmark these two methodologies, analyzing the mechanistic causality behind their performance to provide actionable insights for synthetic chemists and drug development professionals.

Mechanistic Divergence: Causality in Reaction Design

The Classical Standard: [2+2] Photocycloaddition The [2+2] photocycloaddition typically involves the UV or visible-light excitation of an enone to its singlet state, followed by rapid intersystem crossing (ISC) to a triplet state (

). This excited species reacts with a ground-state alkene via a stepwise 1,4-diradical intermediate . Causality & Limitation: Because the intermediate is a discrete diradical, carbon-carbon bond rotation often occurs faster than spin inversion and radical recombination. This fundamental physical property results in poor diastereoselectivity and challenging mixtures of head-to-head (HH) and head-to-tail (HT) regioisomers, requiring tedious chromatographic separations.

The Modern Innovation: BCB Strain-Release Difunctionalization Bicyclo[1.1.0]butanes possess an extraordinary ring strain of approximately 65 kcal/mol . Recent breakthroughs have harnessed this "spring-loaded" energy to drive catalytic cycles. Specifically, the merger of BCB C–C scission with ruthenium-catalyzed remote C–H activation allows for the highly selective 1,3-difunctionalization of BCBs . Causality & Advantage: By utilizing a ruthenium(II) catalyst to initiate a ruthenacycle-mediated halogen-atom transfer (Ru-XAT), the highly exergonic cleavage of the central BCB C–C

-bond acts as the thermodynamic driving force. This concerted-like metallo-radical pathway bypasses the long-lived free radicals of the [2+2] method, translating to exquisite chemo- and regioselectivity, even for highly congested tetrasubstituted cyclobutanes.

Pathway Visualization

Mechanistic comparison of [2+2] photocycloaddition vs. BCB strain-release difunctionalization.

Quantitative Benchmarking: Performance Data

The following table synthesizes experimental data comparing the traditional enone[2+2] photocycloaddition against the state-of-art Ru-catalyzed BCB difunctionalization.

Parameter	Classical [2+2] Photocycloaddition	Ru-Catalyzed BCB Strain-Release
Typical Yields	40% – 85%	75% – 95%
Regioselectivity	Moderate (Often ~2:1 to 5:1 HH:HT)	Excellent (>20:1)
Diastereoselectivity	Poor to Moderate (Radical scrambling)	High (Catalyst-controlled syn/anti)
Substitution Limit	Di- and Tri-substituted	Densely Tetrasubstituted
Reaction Conditions	UV/Vis Irradiation, Cryogenic to RT	Ru(II) Cat., Mild Heating (60 °C)
Functional Group Tolerance	Low for UV-sensitive moieties	High (Tolerates esters, amides, halides)

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating strict mechanistic checkpoints.

Protocol A: Classical [2+2] Photocycloaddition of Enones

Objective: Synthesize a disubstituted cyclobutane via intermolecular cross-cycloaddition .

• Reaction Preparation: Dissolve the enone (1.0 equiv) and the alkene partner (5.0 equiv) in degassed dichloromethane to a final enone concentration of 0.025 M.

  • Causal Insight: High dilution combined with an excess of the alkene partner is critical. It prevents the rapid collision of ground-state enones with excited-state enones, thereby minimizing the parasitic enone homodimerization pathway.

• Irradiation: Transfer the solution to a Pyrex reaction vessel. Irradiate using a medium-pressure mercury lamp (

  nm) at 0 °C for 12 hours.

  • Causal Insight: The Pyrex filter cuts off high-energy UV light (

    nm), ensuring selective excitation of the enone's transition without triggering unselective alkene degradation or unwanted secondary photochemistry.

• In-Process Validation: After 4 hours, spot an aliquot on a TLC plate (UV 254 nm).

  • Self-Validation: The enone starting material is highly UV-active due to its conjugation. The successful formation of the cyclobutane breaks this conjugation. The emergence of a UV-inactive product spot (visualized via

    stain) alongside the disappearance of the UV-active starting material confirms the desired trajectory of the reaction.

• Workup: Concentrate the crude mixture in vacuo and purify via silica gel chromatography to separate the resulting HH and HT regioisomers.

Protocol B: Ru-Catalyzed Difunctionalization of BCBs

Objective: Synthesize a densely functionalized 1,1,3-trisubstituted or tetrasubstituted cyclobutane via remote C–H activation .

• Catalyst Activation: In an argon-filled glovebox, combine

  (10 mol%), the electron-deficient phosphine ligand (20 mol%), and the heteroarene (e.g., 2-phenylpyridine, 1.0 equiv) in anhydrous 1,4-dioxane.

  • Causal Insight: The electron-withdrawing

    groups on the phosphine ligand decrease electron density at the ruthenium center. This specifically accelerates the halogen-atom transfer (XAT) step and stabilizes the transient ruthenacycle, preventing premature protodemetalation before the BCB can be engaged.

• Substrate Addition: Add the bicyclo[1.1.0]butane (BCB) substrate (1.5 equiv) and the alkyl halide (1.5 equiv). Seal the vessel and heat to 60 °C for 16 hours.

  • Causal Insight: Mild heating provides the activation energy necessary for the initial Ru-XAT event. Once initiated, the massive strain release of the BCB (cleavage of the central

    -bond) acts as an irreversible thermodynamic sink, driving the catalytic cycle forward.

• In-Process Validation: At 2 hours, analyze a 50

  L aliquot via NMR.

  • Self-Validation: The highly strained bridgehead protons of the BCB starting material appear uniquely upfield (typically between 0.5 and 1.5 ppm). The rapid disappearance of these signals, coupled with the appearance of distinct multiplet signals around 2.5–3.5 ppm (characteristic of the relaxed cyclobutane ring protons), validates successful strain-release and confirms the catalytic cycle is actively turning over.

• Workup: Filter the mixture through a short pad of Celite to remove the ruthenium catalyst, concentrate, and isolate the highly pure, single-regioisomer product via flash chromatography.

Conclusion

While the[2+2] photocycloaddition remains a foundational tool for simple cyclobutane architectures, its reliance on discrete diradical intermediates inherently limits stereocontrol and substitution complexity. For modern drug discovery programs requiring high

and dense functionalization, the Ru-catalyzed BCB strain-release methodology offers a superior, highly predictable alternative. By leveraging the thermodynamic driving force of strained carbocycles, chemists can now access previously unexplored chemical space with exceptional precision.

References

• Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. Chemical Reviews.[Link]

• Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science.[Link]

• Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation. Nature Synthesis.[Link]

A Senior Application Scientist's Guide to In-Silico Modeling of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

In the landscape of modern drug discovery and chemical synthesis, the ability to predict molecular behavior before committing to costly and time-consuming laboratory experiments is paramount. In-silico modeling, or computer-aided molecular modeling, provides a powerful toolkit for researchers to investigate the properties, reactivity, and potential biological activity of novel chemical entities.[1][2] This guide provides a comparative overview of key in-silico techniques for the characterization of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, a promising but understudied cyclobutane derivative.[3][4]

The unique strained four-membered ring of cyclobutane derivatives presents interesting synthetic challenges and offers a rigid scaffold that is increasingly utilized in medicinal chemistry.[3][4] Understanding the conformational landscape, electronic properties, and potential interactions of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is crucial for unlocking its full potential. This guide will explore and compare several computational approaches, offering insights into their underlying principles, practical applications, and the nature of the data they provide.

Comparative Analysis of In-Silico Modeling Techniques

The selection of an appropriate in-silico modeling technique is contingent on the specific research question, desired level of accuracy, and available computational resources. Here, we compare four foundational methods: Molecular Mechanics (MM), Quantum Mechanics (QM), Molecular Dynamics (MD), and Molecular Docking.

Technique	Core Principle	Strengths	Limitations	Typical Application for Target Molecule
Molecular Mechanics (MM)	Treats atoms as classical particles and uses a force field to calculate potential energy based on bond lengths, angles, and dihedrals.	Computationally inexpensive, suitable for large systems and conformational searching.	Does not explicitly model electrons; cannot describe bond formation/breaking or electronic properties.[5]	Rapid conformational analysis to identify low-energy geometries.
Quantum Mechanics (QM)	Solves the Schrödinger equation to describe the electronic structure of a molecule.	High accuracy, provides detailed electronic properties (e.g., charges, orbitals), can model reactions.	Computationally expensive, generally limited to smaller systems.	Accurate geometry optimization, calculation of electronic properties, and prediction of spectroscopic data.
Molecular Dynamics (MD)	Simulates the movement of atoms and molecules over time based on a force field.	Provides insights into the dynamic behavior of molecules, including conformational changes and interactions with solvent.	Accuracy is dependent on the quality of the force field; long simulations can be computationally demanding.	Studying the conformational flexibility of the cyclobutane ring and the dynamics of its functional groups in solution.
Molecular Docking	Predicts the preferred orientation and binding affinity of a ligand to a target protein.[5]	Useful for virtual screening and understanding protein-ligand interactions.	Scoring functions can be inaccurate; does not fully account for protein flexibility.	Investigating potential biological targets by predicting binding modes and affinities to various enzymes or receptors.

Experimental Protocols: In-Silico Workflows

To provide a practical context, the following are condensed, step-by-step protocols for applying each technique to Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. These workflows are illustrative and can be adapted based on the specific software used, such as those provided by Schrödinger or the open-source program DataWarrior.[6][7]

Protocol 1: Conformational Analysis using Molecular Mechanics

• Structure Preparation: Build the 3D structure of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate using a molecular editor like Maestro.

• Force Field Selection: Choose a suitable force field, such as MMFF (Merck Molecular Force Field), which is well-suited for organic molecules.[2][5]

• Conformational Search: Perform a systematic or random conformational search to explore the potential energy surface of the molecule.

• Minimization: Subject each identified conformer to energy minimization to locate the nearest local energy minimum.

• Analysis: Rank the resulting conformers by their potential energy to identify the most stable, low-energy structures.

Protocol 2: Geometry Optimization and Electronic Property Calculation using Quantum Mechanics

• Initial Structure: Use the lowest energy conformer from the MM analysis as the starting geometry.

• Method and Basis Set Selection: Choose a QM method (e.g., Density Functional Theory - DFT) and a suitable basis set (e.g., 6-31G*).

• Geometry Optimization: Perform a full geometry optimization to find the minimum energy structure at the chosen level of theory.

• Property Calculation: Following optimization, calculate desired electronic properties such as atomic charges, molecular orbitals (HOMO/LUMO), and the electrostatic potential map.

• Frequency Analysis: Conduct a frequency calculation to confirm that the optimized structure is a true minimum (no imaginary frequencies).

Protocol 3: Molecular Dynamics Simulation in an Aqueous Environment

• System Setup: Place the QM-optimized structure of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate in the center of a periodic box of water molecules (e.g., TIP3P water model).

• Force Field Application: Assign a suitable force field (e.g., OPLS - Optimized Potentials for Liquid Simulations) to both the molecule and the water.[2]

• Minimization and Equilibration: Minimize the energy of the entire system, followed by a short equilibration period under controlled temperature and pressure (e.g., NVT and NPT ensembles) to allow the system to relax.

• Production Run: Run the MD simulation for a desired length of time (e.g., 100 nanoseconds) to collect trajectory data.

• Trajectory Analysis: Analyze the trajectory to understand the dynamic behavior, including conformational changes, hydrogen bonding with water, and root-mean-square deviation (RMSD).

Protocol 4: Molecular Docking into a Hypothetical Kinase Active Site

• Target and Ligand Preparation: Prepare the 3D structure of a target protein (e.g., a kinase) by adding hydrogens, assigning bond orders, and removing water molecules. Prepare the 3D structure of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

• Binding Site Definition: Define the binding site on the protein, typically based on the location of a known co-crystallized ligand or through binding site prediction algorithms.

• Docking Simulation: Use a docking program like Glide to dock the ligand into the defined binding site, generating a series of possible binding poses.[6]

• Scoring and Analysis: Score the generated poses using a scoring function to estimate the binding affinity. Analyze the top-ranked poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) with the protein residues.

Visualizing In-Silico Workflows

The following diagrams illustrate the conceptual flow of the described in-silico modeling protocols.

Caption: Workflow for Molecular Mechanics Conformational Analysis.

Caption: Workflow for Molecular Dynamics Simulation.

Caption: Workflow for Molecular Docking.

Concluding Remarks for the Practicing Scientist

The in-silico modeling of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, as with any small molecule, is a multi-faceted endeavor that benefits from a hierarchical and integrated approach. [8]Beginning with rapid and computationally efficient methods like Molecular Mechanics to survey the conformational landscape provides a solid foundation for more rigorous and computationally intensive Quantum Mechanics calculations. Molecular Dynamics simulations further enrich this understanding by introducing the element of time and environmental effects, while Molecular Docking opens the door to exploring potential biological relevance.

The true power of these methods is realized when they are used in concert, with the outputs of one technique informing the inputs of the next. [9]This synergistic application allows for a more comprehensive and reliable characterization of a molecule's properties and potential functions, ultimately accelerating the pace of discovery and innovation in chemical and pharmaceutical research. [1]

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• CN104529833A - Substituted cyclobutane carboxylic acid compounds and application thereof - Google Patents. (n.d.).
• (1S,3s)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride. (n.d.).

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Comparative Analysis of Analytical Methods for Cyclobutane Compounds

The strategic incorporation of cyclobutane rings in medicinal chemistry has surged, driven by their utility as saturated bioisosteres for aromatic rings. By increasing the fraction of sp3-hybridized carbons (

), cyclobutanes enhance molecular three-dimensionality, improve metabolic stability, and increase aqueous solubility [1]. However, the highly strained nature of the cyclobutane ring (strain energy ~26.3 kcal/mol) and its dynamic "butterfly" puckering equilibrium present unique analytical challenges [3].

This guide provides an objective, data-driven comparison of the primary analytical modalities—Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography—used to elucidate the structure, stereochemistry, and conformational dynamics of cyclobutane derivatives.

Comparative Overview of Analytical Modalities

To effectively characterize cyclobutane-containing compounds, researchers must select analytical techniques based on the specific structural question being asked. The table below summarizes the comparative performance of these methods.

Analytical Method	Primary Utility	Sensitivity	Stereochemical Resolution	Destructive?	Key Cyclobutane Data Yield
1D & 2D NMR	Solution-state conformation, connectivity	Moderate (µg to mg)	High (via NOESY/ROESY & -coupling)	No	Puckering dynamics, cis/trans isomerism, -coupling constants [2].
GC-MS (EI)	Molecular weight, structural connectivity	High (pg to ng)	Low (Isomers often show identical m/z)	Yes	Characteristic cross-ring cleavage (loss of , 28 Da) [6].
IM-MS	Isomeric differentiation (size/shape)	High (pg to ng)	High (Resolves compact vs. extended isomers)	Yes	Collision Cross Section (CCS) for cis vs. trans isomers [9].
X-Ray Crystallography	Absolute 3D configuration, bond lengths	Low (Requires high-quality single crystal)	Absolute	No	Exact dihedral angles, C-C bond lengthening (1.56 Å) [3].

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Solution-State Standard

The Causality of the Method: Cyclobutane is not a planar square; it rapidly oscillates between two puckered conformations to alleviate torsional strain [2]. In an unsubstituted cyclobutane, this rapid inversion averages the proton environments, yielding a single

NMR singlet at ~1.96 ppm and a single NMR shift at 22.4 ppm[4, 5]. However, once substituted, the ring puckering locks or slows, creating distinct axial-like and equatorial-like environments. We utilize 2D NMR (specifically NOESY) because 1D scalar couplings ( -couplings) alone are often insufficient to confidently assign cis and trans relative stereochemistry across the rigidified ring.

Protocol: Comprehensive NMR Elucidation of Substituted Cyclobutanes

This protocol is a self-validating system: 1D data establishes the atom count, COSY establishes neighbor connectivity, and NOESY validates the 3D spatial arrangement.

• Sample Preparation: Dissolve 5–10 mg of the cyclobutane derivative in 0.6 mL of a deuterated solvent with minimal residual water (e.g.,

  or ). Ensure the solution is free of paramagnetic impurities.

• 1D Acquisition (

  and ):

  • Acquire

    spectra at 400 MHz. Look for the characteristic upfield multiplet signals of the cyclobutane methylene protons (typically 1.5–2.5 ppm, depending on adjacent electron-withdrawing groups).

  • Acquire

    spectra. The ring carbons typically resonate between 15–35 ppm unless heteroatom-substituted [5].

• 2D COSY (Correlation Spectroscopy): Map the spin system around the 4-membered ring. Due to the rigid geometry, long-range W-coupling (

  ) is frequently observed and must be distinguished from vicinal ( ) coupling.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

  • Set a mixing time of 300–500 ms.

  • Analyze cross-peaks between substituents. A strong NOE correlation between protons on C1 and C3 indicates a 1,3-cis relationship (diaxial proximity in the puckered conformation), validating the stereochemical assignment.

Logical workflow for NMR-based structural and stereochemical elucidation of cyclobutanes.

Mass Spectrometry (GC-MS & IM-MS): Fragmentation and Isomeric Resolution

The Causality of the Method: Under Electron Impact (EI) conditions in GC-MS, the strained cyclobutane ring undergoes highly predictable fragmentation dictated by the Principle of Least Motion and strain relief [10]. The dominant pathway is the symmetric or asymmetric scission of the ring, typically resulting in the loss of an alkene (e.g., ethene,

, 28 Da) [6, 7].

While standard GC-MS cannot easily differentiate stereoisomers (which produce identical fragmentation masses), Ion Mobility-Mass Spectrometry (IM-MS) solves this by separating gas-phase ions based on their collision cross-section (CCS). For example, cis,syn cyclobutane dimers are structurally compact and drift faster through the mobility cell than their extended trans,anti counterparts [9].

Protocol: GC-MS Fragmentation Analysis

• Instrument Setup: Equip the GC with a mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm). Set the injector to splitless mode at 250°C [6].

• Chromatography: Program the oven to start at 50°C (hold 2 min), ramp at 10°C/min to 250°C, and hold for 5 min. Use Helium carrier gas at 1 mL/min.

• Ionization & Detection: Set the EI source to 70 eV and 230°C. Scan from m/z 25 to 300.

• Data Validation: Identify the molecular ion

  (often weak). Look for the diagnostic peak, confirming the cross-ring cleavage of the cyclobutane core [6].

Divergent EI-MS fragmentation pathways characteristic of cyclobutane derivatives.

X-Ray Crystallography: Absolute Configuration and Strain Quantification

The Causality of the Method: While NMR provides a time-averaged view of the puckering equilibrium in solution, X-ray crystallography freezes the molecule in the solid state, allowing for the direct measurement of bond lengths and angles. Due to 1,3 C-C non-bonding repulsions (cross-distance of only 2.22 Å), the C-C bonds in cyclobutane are lengthened to ~1.56 Å compared to the standard 1.54 Å of ethane [3]. X-ray diffraction is the only method that can definitively prove the absolute configuration of chiral cyclobutane bioisosteres without relying on derivatization or optical rotation approximations.

Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

• Crystallization: Grow single crystals using vapor diffusion or slow evaporation. Cyclobutanes often require low-temperature crystallization due to high solubility or volatility.

• Data Collection: Mount a suitable crystal (approx. 0.1 x 0.1 x 0.1 mm) on a diffractometer equipped with a cooling stream (100 K) to minimize thermal motion, which is critical for resolving the puckered ring atoms.

• Structure Solution: Use direct methods or Patterson functions to solve the phase problem. Refine the structure using least-squares minimization.

• Validation: Check the puckering angle (dihedral angle). A perfectly planar cyclobutane in the crystal structure is often an artifact of crystallographic disorder (dynamic flipping in the lattice) and requires careful anisotropic refinement [8].

Conclusion

The successful characterization of cyclobutane bioisosteres requires an orthogonal analytical approach. NMR spectroscopy remains the workhorse for routine structural and relative stereochemical assignments in solution. Mass spectrometry , particularly when coupled with Ion Mobility , provides unparalleled sensitivity for identifying fragmentation signatures and resolving complex isomeric mixtures. Finally, X-ray crystallography serves as the ultimate arbiter of absolute 3D geometry, directly visualizing the strain and puckering that make cyclobutanes such valuable tools in modern drug design.

References

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC / NIH. Available at: [Link]

• cyclobutane low high resolution H-1 proton nmr spectrum of analysis. Doc Brown's Chemistry. Available at: [Link]

• 13C nmr spectrum of cyclobutane C4H8 analysis of chemical shifts. Doc Brown's Chemistry. Available at:[Link]

• Fragmentation of cyclobutane derivatives upon electron impact. Repository of the Academy's Library. Available at: [Link]

• Cyclobutene based macrocycles. Materials Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Distinguishing Isomeric Cyclobutane Thymidine Dimers by Ion Mobility and Tandem Mass Spectrometry. PMC / NIH. Available at: [Link]

• Conformational influence on the fragmentation of 3-pinanones. Oxford Academic. Available at:[Link]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Safe Disposal of Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

Welcome to a comprehensive guide on the proper handling and disposal of methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. As researchers and drug development professionals, our commitment to safety is as paramount as our scientific pursuits. This document provides a direct, field-proven protocol, moving beyond simple checklists to explain the chemical reasoning behind each critical step. The procedures outlined here are designed to be a self-validating system for ensuring the complete neutralization of hazardous properties before final disposal.

Core Hazard Analysis: Understanding the Reactivity

The disposal procedure for any chemical is dictated by its functional groups. Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate is a unique structure, and its safety profile is dominated by the α-hydroxynitrile group, more commonly known as a cyanohydrin .

• Primary Hazard - The Cyanohydrin Group: Cyanohydrins exist in a reversible equilibrium with their corresponding aldehyde or ketone and hydrogen cyanide (HCN)[1][2]. This equilibrium is highly sensitive to pH. Under acidic or even neutral conditions, the equilibrium can shift, liberating highly toxic and volatile hydrogen cyanide gas [1][3]. Therefore, the cornerstone of any disposal procedure is to avoid acidic conditions at all costs and to work under conditions that favor the stable cyanohydrin or its safe decomposition products.

• Secondary Functional Groups:

  • Nitrile (-C≡N): While covalently bonded nitriles are generally not as acutely toxic as cyanide salts, they can be hydrolyzed under harsh conditions to form carboxylic acids or be reduced to amines[4][5]. Their primary disposal hazard relates to the potential for HCN release from the cyanohydrin moiety.

  • Cyclobutane Ring: This strained four-membered ring is generally stable at room temperature but can be susceptible to ring-opening under various reaction conditions, including strong acids or bases[6]. This reactivity is a secondary consideration for disposal but underscores the need for controlled reaction conditions.

  • Ester (-COOCH₃): The methyl ester group is relatively stable but can undergo hydrolysis under strongly acidic or basic conditions.

The entire disposal strategy is therefore built around the safe and irreversible destruction of the cyanide component under controlled alkaline conditions.

Table 1: Chemical & Hazard Profile Summary

Property	Value / Information	Source
IUPAC Name	methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate	-
Molecular Formula	C₇H₉NO₃	Derived
Molecular Weight	155.15 g/mol	Derived
Primary Hazard	α-hydroxynitrile (Cyanohydrin)	[1][2]
Key Risk	Release of toxic Hydrogen Cyanide (HCN) gas under acidic conditions.	[3][4]
Incompatible Materials	Strong Acids, Strong Oxidizing Agents, Strong Bases (for storage).	[7][8]
Hazardous Combustion	Carbon monoxide (CO), Carbon dioxide (CO₂), Nitrogen oxides (NOx), Hydrogen cyanide (HCN).	[7]

Essential Safety & Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure the following safety measures are in place. All operations must be performed inside a certified chemical fume hood.[3]

• Primary Engineering Control: Always work in a well-ventilated chemical fume hood.[9]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[3]

  • Hand Protection: Double-gloving with chemical-resistant nitrile gloves is required. Check gloves for integrity before use.[3]

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are essential.[3]

• Emergency Preparedness:

  • Ensure an eyewash station and safety shower are immediately accessible.[10]

  • Keep a container of sodium bicarbonate or other suitable neutralizing agent for acid spills nearby.

  • Familiarize yourself with your institution's emergency procedures for cyanide exposure.

Step-by-Step Disposal & Decontamination Protocol

The following protocol details the chemical neutralization of waste containing methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate via alkaline oxidation. This method converts the hazardous cyanide moiety into the much less toxic cyanate ion, which can then be further hydrolyzed.

Protocol: Alkaline Oxidation of Cyanohydrin Waste

This procedure is suitable for aqueous solutions, organic solvent mixtures from reactions, and for decontaminating glassware.

• Preparation and Alkalinization:

  • Step 1.1: In a dedicated waste container placed within a chemical fume hood, dilute the chemical waste with a non-reactive solvent (like water or an appropriate organic solvent) if it is highly concentrated. This helps to control the reaction temperature.

  • Step 1.2: While stirring, slowly add a 10% sodium hydroxide (NaOH) or potassium hydroxide (KOH) solution until the pH of the waste is confirmed to be ≥ 10 using pH paper or a calibrated pH meter. This is the most critical step to prevent HCN generation. [3]

• Chemical Oxidation:

  • Step 2.1: Prepare a freshly made solution of household bleach (sodium hypochlorite, NaOCl, ~5-6%) or a 10% solution of calcium hypochlorite.

  • Step 2.2: While vigorously stirring the alkaline waste solution, add the bleach solution slowly and portion-wise. The reaction is exothermic; monitor the temperature and add the oxidant at a rate that keeps the temperature below 50°C. An ice bath may be necessary for larger quantities.[1]

  • Step 2.3: Continue stirring the mixture for at least 2-4 hours after the final addition of the oxidant to ensure the reaction goes to completion.

• Verification of Cyanide Destruction:

  • Step 3.1: It is essential to verify that all cyanide has been destroyed before the waste is combined with other streams. Use commercially available cyanide test strips that can detect levels below 1 ppm.[3]

  • Step 3.2: If the test is positive for cyanide, add more bleach solution and continue stirring for another hour before re-testing. Repeat until the test is negative.[3]

• Final Waste Collection:

  • Step 4.1: Once the verification test is negative, the treated, cyanide-free waste can be neutralized (if necessary) and collected in your institution's designated hazardous waste container for organic materials.[11]

  • Step 4.2: Clearly label the container with all its contents. Never mix this treated waste with incompatible waste streams.

Disposal Decision Workflow

The following diagram provides a clear, logical path for making decisions about the disposal of methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate. The focus is on the correct selection and use of Personal Protective Equipment (PPE) to ensure a safe laboratory environment. The procedural guidance herein is based on an in-depth analysis of the chemical's structure and the known hazards associated with its functional groups.

Hazard Analysis: Understanding the Risks

The primary hazard stems from the cyano group . Organic nitriles can be toxic if swallowed, inhaled, or absorbed through the skin. A significant danger associated with cyanide-containing compounds is their potential to release highly toxic hydrogen cyanide (HCN) gas if they come into contact with acids.[1][2] Therefore, it is imperative to avoid acidic conditions when handling this compound or its waste.

The methyl ester and hydroxyl groups are less hazardous but are important considerations for selecting appropriate PPE, particularly gloves. Esters can degrade certain types of glove materials, compromising their protective barrier.[3]

Core Personal Protective Equipment (PPE) Requirements

A baseline of PPE is mandatory for any work with Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, regardless of the scale of the experiment.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes of the chemical or solvents. For operations with a higher splash potential, a face shield should be worn in addition to goggles.[1][4]
Protective Clothing	Laboratory coat	Provides a removable barrier to protect skin and personal clothing from contamination.
Gloves	Chemical-resistant gloves (double-gloving recommended)	Protects hands from dermal absorption. The specific type of glove is critical and is discussed in detail in the next section. Double-gloving provides an extra layer of protection.[1]
Footwear	Closed-toe shoes	Protects feet from spills.

All work with this compound, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent the inhalation of any dust or vapors.[1]

Glove Selection: A Critical Analysis

The selection of the correct glove material is arguably the most critical PPE decision when handling this chemical. The presence of a methyl ester group makes this a nuanced choice.

Glove Material	Resistance to Esters	Resistance to Nitriles	Recommendation
Nitrile	Poor to Fair[3][5]	Good	Suitable for short-term splash protection only. If contact occurs, gloves must be changed immediately.[5]
Neoprene	Good	Good	A good option for general handling and provides a balance of chemical resistance and dexterity.
Butyl Rubber	Best[6]	Good	The recommended choice for prolonged handling or when there is a significant risk of immersion. Offers excellent resistance to esters.[6]

Recommendation: For all procedures, double-gloving is the best practice. A common and effective combination is a nitrile inner glove for dexterity and a butyl rubber or neoprene outer glove for robust chemical resistance. Always check the manufacturer's glove compatibility charts for specific breakthrough times.

Operational Protocols with Integrated PPE

The following are step-by-step protocols for common laboratory procedures involving Methyl 1-cyano-3-hydroxycyclobutane-1-carboxylate, with PPE requirements integrated into each step.

Weighing Solid Compound

• Preparation: Before starting, ensure a chemical fume hood is certified and operational. Have a designated waste container for contaminated materials ready inside the hood.

• Don PPE: Put on a lab coat, chemical splash goggles, and double gloves (e.g., inner nitrile, outer butyl rubber).

• Weighing: Inside the fume hood, carefully weigh the desired amount of the solid compound into a sealed container to minimize dust creation.

• Clean-up: After weighing, decontaminate the spatula and any other surfaces with a suitable solvent (e.g., ethanol) and dispose of the cleaning materials in the designated hazardous waste container.

• Doffing PPE: Remove the outer gloves first, followed by the inner gloves, without touching the outside of the gloves with bare hands. Wash hands thoroughly.

Preparing a Solution

• Preparation: Work exclusively within a chemical fume hood. Ensure an emergency eyewash and shower are accessible.[1]

• Don PPE: Wear a lab coat, chemical splash goggles, and double gloves (inner nitrile, outer butyl rubber). A face shield is recommended if there is a risk of splashing.

• Solvent Addition: Slowly add the solvent to the solid compound in a suitable flask. Be mindful of any potential exothermic reactions.

• Mixing: Cap the flask and mix gently until the solid is fully dissolved.

• Transfer: If the solution needs to be transferred, do so carefully to avoid splashes.

• Clean-up: Clean any spills immediately. Dispose of all contaminated materials in the appropriate hazardous waste container.

• Doffing PPE: Follow the proper procedure for removing gloves and wash hands thoroughly.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling the target compound.

Decontamination and Disposal Plan

Safe disposal of cyanide-containing waste is critical to prevent environmental contamination and accidental exposure.

Quenching Cyanide Waste

Unreacted cyanide in reaction mixtures or solutions must be neutralized before disposal.[7] The standard method is through oxidation under alkaline conditions.[7]

Protocol for Quenching Aqueous Cyanide Waste:

• Preparation: Perform all steps in a chemical fume hood while wearing full PPE (lab coat, goggles, face shield, double gloves).

• Alkalinize: Ensure the pH of the cyanide-containing waste is above 10 by adding a suitable base, such as sodium hydroxide. This is crucial to prevent the formation of HCN gas.

• Oxidation: Slowly add an excess of sodium hypochlorite (bleach) to the alkaline waste with stirring. The bleach will oxidize the cyanide to the much less toxic cyanate.

• Verification (Recommended): Use commercially available cyanide test strips to confirm the absence of cyanide before combining the treated waste with other aqueous waste streams.[7]

• Disposal: Transfer the treated, cyanide-free waste to the appropriate hazardous waste container according to your institution's guidelines.[7]

Disposal of Contaminated PPE

• Gloves: All disposable gloves used when handling this compound should be treated as hazardous waste and placed in a designated, sealed container.[2]

• Lab Coats: If a lab coat becomes contaminated, it should be professionally laundered or disposed of as hazardous waste, depending on the extent of the contamination and institutional policies.

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with copious amounts of water for at least 15 minutes in a safety shower.[1]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an emergency eyewash station.[1]

• Inhalation: Move the affected person to fresh air.

• Ingestion: Do NOT induce vomiting.

In all cases of exposure, call emergency services immediately and inform them that a cyanide exposure has occurred. [1] Provide the Safety Data Sheet for any related chemicals to the emergency responders.

References

• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds.
• 911Metallurgist. (2018, January 18). Cyanide Safety.
• New Jersey Department of Health. (n.d.). CYANIDE HAZARD SUMMARY.
• International Enviroguard. (2023, December 14). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart.
• Safe Work Australia. (n.d.). GUIDE FOR PREVENTING AND RESPONDING TO CYANIDE POISONING IN THE WORKPLACE.
• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information.
• Benchchem. (n.d.). Technical Support Center: Managing Hazardous Byproducts in Cyanohydrin Synthesis.
• Santa Cruz Biotechnology. (n.d.). Bisphenol A cyanate ester.
• ULINE. (n.d.). Chemical Resistant Glove Guide.
• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference.
• Master Organic Chemistry. (n.d.). Carbonyl Additions: Cyanohydrin Formation.
• Protospheric. (2022, September 27). Tested Chemical Resistance.
• StonCor Middle East L.L.C. (n.d.). Safety Data Sheet.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• RSC Publishing. (2016, June 1). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Organic & Biomolecular Chemistry. DOI:10.1039/C6OB00934D.
• Safetyware. (2025, July 2). Chemical Resistant Glove Guide: Choosing the Right Material for Protection.
• Santa Cruz Biotechnology. (n.d.). Acetone cyanohydrin.
• Aaronchem. (2024, November 1). Safety Data Sheet.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• Fisher Scientific. (2010, November 24). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Lonza. (2008, August 7). SAFETY DATA SHEET.
• Chemos GmbH&Co.KG. (2019, October 28). Safety Data Sheet: Methyl cyanoacetate.
• MedChemExpress. (n.d.). Cy3 NHS ester-SDS.

Sources

• 1. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 2. uwindsor.ca [uwindsor.ca]
• 3. gloves.com [gloves.com]
• 4. nj.gov [nj.gov]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. safetyware.com [safetyware.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]